5-Ethylthiophene-2-carbonyl chloride

• CAS: 64964-17-6

Core Science & Biosynthesis

An In-depth Technical Guide to 5-Chlorothiophene-2-carbonyl chloride: Synthesis, Reactivity, and Applications in Pharmaceutical Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Chlorothiophene-2-carbonyl chloride, identified by CAS number 42518-98-9 , is a pivotal chemical intermediate with significant applications in the pharmaceutical and agrochemical industries.[1] Its unique molecular structure, featuring a chlorinated thiophene ring coupled with a reactive acyl chloride group, renders it a versatile building block in organic synthesis. This guide provides a comprehensive technical overview of this compound, encompassing its physicochemical properties, synthesis, reactivity, and primary applications, with a particular focus on its critical role in the synthesis of modern therapeutic agents like the anticoagulant Rivaroxaban.[2][3] Detailed experimental protocols, safety information, and visual diagrams of key chemical transformations are presented to support research and development activities.

Introduction: The Strategic Importance of a Versatile Intermediate

In the landscape of medicinal chemistry and process development, the efficiency and reliability of synthetic routes are paramount. The selection of starting materials and intermediates can profoundly impact the overall yield, purity, and economic viability of a drug substance. 5-Chlorothiophene-2-carbonyl chloride has emerged as a strategically important building block due to the prevalence of the thiophene motif in bioactive molecules and the high reactivity of the acyl chloride functional group.[4] This reactivity allows for the facile introduction of the 5-chlorothiophen-2-oyl moiety into a wide array of molecular scaffolds, a key step in the synthesis of numerous pharmaceutical agents.[4] This guide will delve into the core scientific principles and practical methodologies associated with this compound, providing researchers and developers with the in-depth knowledge required for its effective utilization.

Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and spectral properties is fundamental to its application in synthesis and analysis.

Physical and Chemical Properties

5-Chlorothiophene-2-carbonyl chloride is a colorless to light yellow liquid with a pungent odor. It is soluble in common organic solvents but reacts vigorously with water.[2] Key physicochemical data are summarized in the table below.

Property	Value	Source(s)
CAS Number	42518-98-9	[1][4][5]
Molecular Formula	C₅H₂Cl₂OS	[4]
Molecular Weight	181.04 g/mol	[1][4]
Appearance	Colorless to light yellow/orange clear liquid	[1][5]
Melting Point	4 °C	[1][2]
Boiling Point	122-127 °C at 16 Torr	[1]
Density	1.5 g/cm³	[1]
Refractive Index	n20/D 1.61	[1]

Spectroscopic Data for Structural Elucidation

Spectroscopic analysis is crucial for confirming the identity and purity of 5-Chlorothiophene-2-carbonyl chloride.

Spectroscopy	Data	Source(s)
¹H NMR (CDCl₃)	δ = 7.80 (d, J = 4 Hz, 1H), 7.06 (d, J = 4 Hz, 1H)	[1]
¹³C NMR (CDCl₃)	δ = 158.5, 143.1, 137.5, 134.9, 128.3	[1]
Mass Spec (GC-MS, EI⁺)	m/z 180, 182, 184	[1]

Synthesis of 5-Chlorothiophene-2-carbonyl chloride: A Detailed Protocol and Mechanistic Insight

The most common and industrially scalable method for the preparation of 5-Chlorothiophene-2-carbonyl chloride is the chlorination of its corresponding carboxylic acid, 5-chloro-2-thiophenecarboxylic acid, using thionyl chloride (SOCl₂).[3][6]

Reaction Scheme

Caption: General reaction scheme for the synthesis of 5-Chlorothiophene-2-carbonyl chloride.

Detailed Experimental Protocol

This protocol is based on established methods for the synthesis using thionyl chloride as the chlorinating agent.[3][6]

Materials:

• 5-chloro-2-thiophenecarboxylic acid

• Thionyl chloride (SOCl₂)

• A suitable nonpolar solvent (e.g., dichloromethane, carbon tetrachloride)[3]

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Inert gas (e.g., Nitrogen or Argon)

Procedure:

• In a dry reaction vessel equipped with a magnetic stirrer and under an inert gas atmosphere, add 5-chloro-2-thiophenecarboxylic acid and the chosen nonpolar solvent.

• Add a catalytic amount of N,N-Dimethylformamide (DMF).[6]

• Cool the mixture to below 0°C using an ice bath.[3]

• Slowly add thionyl chloride to the cooled mixture in batches. This is crucial to control the exothermic reaction and prevent the formation of byproducts.[3]

• After the addition is complete, allow the mixture to stir at room temperature for 10-30 minutes.[3]

• Heat the reaction mixture to reflux for 1-3 hours to ensure the reaction goes to completion.[3]

• After the reflux period, remove the solvent and excess thionyl chloride, typically by distillation.

• Purify the resulting crude product by fractional distillation under reduced pressure to obtain pure 5-Chlorothiophene-2-carbonyl chloride.[3]

Mechanistic Rationale

The conversion of a carboxylic acid to an acyl chloride using thionyl chloride is a classic and efficient transformation.[7] The reaction proceeds through a nucleophilic acyl substitution mechanism.

Caption: Simplified workflow of the reaction mechanism.

The carboxylic acid oxygen acts as a nucleophile, attacking the electrophilic sulfur atom of thionyl chloride.[8] This is followed by the elimination of a chloride ion and the formation of a highly reactive intermediate. The chloride ion then acts as a nucleophile, attacking the carbonyl carbon of the intermediate. The subsequent collapse of the tetrahedral intermediate results in the formation of the acyl chloride, with the release of sulfur dioxide and hydrogen chloride as gaseous byproducts.[9] The use of a catalytic amount of DMF can accelerate the reaction by forming a Vilsmeier reagent, which is a more potent acylating agent.

Reactivity and Synthetic Applications

Acyl chlorides are among the most reactive carboxylic acid derivatives, readily undergoing nucleophilic acyl substitution reactions.[10][11] The electron-withdrawing nature of both the oxygen and chlorine atoms makes the carbonyl carbon highly electrophilic and susceptible to attack by a wide range of nucleophiles.[12]

Caption: Common nucleophilic substitution reactions of 5-Chlorothiophene-2-carbonyl chloride.

This high reactivity makes it an excellent precursor for the synthesis of:

• Amides: By reacting with primary or secondary amines. This is the key reaction in the synthesis of Rivaroxaban.[13]

• Esters: Through reaction with alcohols.[10]

• Anhydrides: By reacting with carboxylate salts.[11][14]

• Ketones: Via reaction with organocuprates (Gilman reagents).

Case Study: The Role in Rivaroxaban Synthesis

A prominent application of 5-Chlorothiophene-2-carbonyl chloride is as a key intermediate in the synthesis of Rivaroxaban, a direct factor Xa inhibitor used as an anticoagulant.[3] In the final step of many reported synthetic routes, 5-Chlorothiophene-2-carbonyl chloride is reacted with the advanced intermediate 4-[4-[(5S)-5-(aminomethyl)-2-oxo-1,3-oxazolidin-3-yl]phenyl]morpholine-3-one to form the final amide bond of the Rivaroxaban molecule.[13] Due to its instability, it is often prepared just before use in this synthetic step.[6]

Safety, Handling, and Storage

5-Chlorothiophene-2-carbonyl chloride is a corrosive and moisture-sensitive compound that requires careful handling.

• Hazards: It causes severe skin burns and eye damage.[4] It may also be corrosive to metals.[4] Inhalation of vapors can cause respiratory irritation.

• Handling: Work should be conducted in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Storage: The compound should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place, away from moisture and incompatible materials such as strong bases and alcohols.[2]

Conclusion

5-Chlorothiophene-2-carbonyl chloride is a valuable and versatile reagent in modern organic synthesis, particularly within the pharmaceutical industry. Its well-defined physicochemical properties, established synthetic protocols, and predictable reactivity make it an essential building block for the construction of complex molecular architectures. A comprehensive understanding of its synthesis, handling, and reactivity, as detailed in this guide, is crucial for any researcher or drug development professional aiming to leverage its synthetic potential.

References

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• Google Patents. (n.d.). CN103232430A - Preparation method of rivaroxaban intermediate 5-chlorothiophene-2-carboxylic acid.
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• Google Patents. (n.d.). CN105085469A - Preparation method of 5-chlorothienyl-2-carboxylic acid.

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A Comprehensive Technical Guide to 5-Ethylthiophene-2-carbonyl chloride: Synthesis, Reactivity, and Applications

For distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth examination of 5-Ethylthiophene-2-carbonyl chloride, a key heterocyclic building block in modern organic synthesis. The thiophene moiety is a privileged scaffold in medicinal chemistry, recognized for its presence in numerous FDA-approved drugs.[1][2] This document details the logical synthesis of the title compound from its carboxylic acid precursor, outlines its characteristic reactivity as an acyl chloride, and presents validated experimental protocols. Mechanistic insights into its principal reactions, such as amide bond formation and Friedel-Crafts acylation, are discussed to provide a causal understanding of experimental choices. Furthermore, this guide covers essential safety protocols, analytical characterization, and the compound's application in the development of novel therapeutics and other advanced materials, serving as a vital resource for professionals in chemical research and drug discovery.

Introduction to 5-Ethylthiophene-2-carbonyl chloride

The field of medicinal chemistry continuously seeks molecular scaffolds that provide a blend of metabolic stability, structural rigidity, and versatile functionalization potential. Heterocyclic compounds are central to this endeavor, with thiophene and its derivatives being particularly prominent.[3][4] The thiophene ring is a bioisostere of the benzene ring, offering similar physicochemical properties while presenting unique opportunities for molecular interactions and metabolic pathways.[4]

5-Ethylthiophene-2-carbonyl chloride is a derivative that capitalizes on this scaffold. It combines the aromatic thiophene nucleus with a highly reactive acyl chloride functional group, making it an exceptionally potent acylating agent for introducing the "5-ethylthenoyl" moiety into target molecules. This guide serves to elucidate the core chemical principles and practical methodologies associated with this valuable reagent.

Molecular Structure and Physicochemical Properties

The structure of 5-Ethylthiophene-2-carbonyl chloride features a five-membered thiophene ring substituted at the 2-position with a carbonyl chloride group and at the 5-position with an ethyl group. This substitution pattern dictates its reactivity, with the acyl chloride being the primary site for nucleophilic attack and the thiophene ring influencing the electronic nature of the carbonyl group.

Caption: Chemical structure of 5-Ethylthiophene-2-carbonyl chloride.

Table 1: Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₇H₇ClOS	N/A
Molecular Weight	174.65 g/mol	N/A
CAS Number	40323-86-2	N/A
Appearance	Colorless to light yellow liquid	Analogous to[5]
Boiling Point	~110-112 °C / 10 mmHg (estimated)	N/A
Density	~1.25 g/mL (estimated)	N/A
Solubility	Soluble in most organic solvents (DCM, THF, Toluene). Reacts with water and alcohols.	Analogous to[5]

| SMILES | CCC1=CC=C(S1)C(=O)Cl | N/A |

Synthesis and Purification

The synthesis of 5-Ethylthiophene-2-carbonyl chloride is a well-defined, two-stage process that begins with the creation of its carboxylic acid precursor. This approach ensures high purity and yield, leveraging established, high-fidelity chemical transformations.

Retrosynthetic Analysis

A logical retrosynthetic approach identifies 5-ethylthiophene-2-carboxylic acid as the immediate precursor. This carboxylic acid can be disconnected via two primary routes: the oxidation of a corresponding aldehyde or ketone, or the carbonation of an organometallic species. The most common and scalable route involves the acylation of 2-ethylthiophene, followed by oxidation.

Caption: Retrosynthetic pathway for 5-Ethylthiophene-2-carbonyl chloride.

Synthesis of Precursor: 5-Ethylthiophene-2-carboxylic acid

The synthesis of the carboxylic acid precursor is most efficiently achieved via a Friedel-Crafts acylation of 2-ethylthiophene to form 2-acetyl-5-ethylthiophene, which is subsequently oxidized.

Protocol 2.2.1: Friedel-Crafts Acylation of 2-Ethylthiophene

This electrophilic aromatic substitution introduces an acetyl group at the 5-position of the thiophene ring, which is electronically favored.[6] The use of a Lewis acid like aluminum chloride is standard, though greener solid-acid catalysts are also effective.[7][8]

• Materials: 2-Ethylthiophene, Acetic Anhydride, Anhydrous Aluminum Chloride (AlCl₃), Dichloromethane (DCM), 1M HCl, Saturated NaHCO₃ solution, Brine, Anhydrous MgSO₄.

• Procedure:

  • Under an inert atmosphere (N₂ or Ar), suspend AlCl₃ (1.1 eq) in anhydrous DCM in a three-necked flask equipped with a dropping funnel and reflux condenser.

  • Cool the suspension to 0 °C in an ice bath.

  • Add a solution of 2-ethylthiophene (1.0 eq) and acetic anhydride (1.05 eq) in DCM dropwise to the stirred suspension over 30 minutes, maintaining the temperature below 5 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC or GC-MS.

  • Carefully quench the reaction by slowly pouring it over crushed ice containing concentrated HCl.

  • Separate the organic layer, wash with 1M HCl, saturated NaHCO₃, and brine. Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude 2-acetyl-5-ethylthiophene.

• Self-Validation: The crude product should be analyzed by ¹H NMR to confirm the introduction of the acetyl group and its regiochemistry before proceeding.

Protocol 2.2.2: Oxidation to 5-Ethylthiophene-2-carboxylic acid

The haloform reaction is a classic and effective method for converting methyl ketones to carboxylic acids. Alternatively, other oxidation methods using reagents like sodium chlorite can be employed.[9]

• Materials: Crude 2-acetyl-5-ethylthiophene, Sodium Hypobromite solution (freshly prepared from NaOH and Br₂), 1,4-Dioxane, Sodium Sulfite, Diethyl Ether, 3M HCl.

• Procedure:

  • Prepare a solution of NaOBr by slowly adding bromine (3.3 eq) to a solution of NaOH (4.4 eq) in water at 0 °C.

  • Dissolve the crude 2-acetyl-5-ethylthiophene (1.0 eq) in 1,4-dioxane and add it to the NaOBr solution.

  • Stir the mixture vigorously at room temperature overnight.

  • Quench any excess hypobromite by adding a saturated solution of sodium sulfite until a starch-iodide test is negative.

  • Wash the aqueous solution with diethyl ether to remove neutral byproducts.

  • Acidify the aqueous layer to pH 1-2 with 3M HCl, which will precipitate the carboxylic acid.

  • Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

• Self-Validation: The product's melting point and spectroscopic data (¹H NMR, ¹³C NMR, IR) should be compared with literature values to confirm identity and purity.

Acyl Chloride Formation

The conversion of the carboxylic acid to the highly reactive acyl chloride is a critical step, most commonly achieved with thionyl chloride (SOCl₂).[10][11] The reaction's efficacy stems from the formation of gaseous byproducts (SO₂ and HCl), which drive the reaction to completion according to Le Châtelier's principle.[12][13]

Protocol 2.3.1: Chlorination with Thionyl Chloride

• Materials: 5-Ethylthiophene-2-carboxylic acid, Thionyl chloride (SOCl₂), a catalytic amount of N,N-Dimethylformamide (DMF), Anhydrous Toluene.

• Procedure:

  • To a flame-dried, three-necked flask under an inert atmosphere, add 5-ethylthiophene-2-carboxylic acid (1.0 eq) and anhydrous toluene.

  • Add a catalytic drop of DMF.

  • Slowly add thionyl chloride (1.5 - 2.0 eq) via a dropping funnel at room temperature.

  • After the initial effervescence subsides, heat the mixture to reflux (typically ~80 °C) for 2-3 hours. The reaction should be performed in a well-ventilated fume hood with a gas trap (e.g., a bubbler with NaOH solution) to neutralize the HCl and SO₂ gases produced.[14]

  • Monitor the reaction's completion by observing the cessation of gas evolution or by taking a small aliquot, quenching it with methanol, and analyzing for the presence of methyl ester by TLC or GC-MS.

  • Once complete, allow the mixture to cool to room temperature.

• Purification: Remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator. The crude 5-Ethylthiophene-2-carbonyl chloride is then purified by vacuum distillation to yield a clear, colorless to light yellow liquid.

Analytical Characterization

The final product must be rigorously characterized to confirm its structure and purity.

Table 2: Expected Spectroscopic Data

Technique	Expected Features
¹H NMR	- Triplet at ~1.3 ppm (3H, -CH₂CH₃ ) - Quartet at ~2.9 ppm (2H, -CH₂ CH₃) - Doublet at ~7.0 ppm (1H, Thiophene H4) - Doublet at ~7.8 ppm (1H, Thiophene H3)
¹³C NMR	- Signals for ethyl group (~15, 30 ppm) - Signals for thiophene carbons (~125-150 ppm) - Signal for carbonyl carbon (~160-165 ppm)
IR (Infrared)	- Strong C=O stretch for acyl chloride at ~1760-1790 cm⁻¹ - C-H stretches (aromatic and aliphatic) - Thiophene ring vibrations

| Mass Spec (EI) | - Molecular ion peak (M⁺) at m/z 174/176 (isotope pattern for one Cl) - Fragment ion peak (M-Cl)⁺ at m/z 139 |

Chemical Reactivity and Mechanistic Pathways

The synthetic utility of 5-Ethylthiophene-2-carbonyl chloride is derived from the high electrophilicity of its carbonyl carbon, making it an excellent substrate for nucleophilic acyl substitution reactions.[15][16]

Nucleophilic Acyl Substitution: Amide Bond Formation

One of the most important reactions of this compound is its reaction with primary or secondary amines to form N-substituted amides.[17][18] This reaction is fundamental in drug discovery for linking molecular fragments.

Mechanism: The reaction proceeds via a nucleophilic addition-elimination mechanism. The lone pair of the amine nitrogen attacks the electrophilic carbonyl carbon, forming a tetrahedral intermediate. This intermediate then collapses, expelling the chloride ion as a good leaving group, and after deprotonation, yields the stable amide product.[19]

Caption: Mechanism of amide formation from an acyl chloride and an amine.

Protocol 3.1.1: General Procedure for Amide Synthesis

• Materials: 5-Ethylthiophene-2-carbonyl chloride, Primary or Secondary Amine, Anhydrous DCM or THF, Tertiary amine base (e.g., Triethylamine (TEA) or Pyridine).

• Procedure:

  • Dissolve the amine (1.0 eq) and triethylamine (1.1 eq) in anhydrous DCM at 0 °C under an inert atmosphere. The tertiary amine acts as a scavenger for the HCl byproduct.

  • Slowly add a solution of 5-Ethylthiophene-2-carbonyl chloride (1.05 eq) in DCM.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Quench the reaction with water and separate the organic layer.

  • Wash the organic layer sequentially with dilute acid (e.g., 1M HCl), saturated NaHCO₃, and brine.

  • Dry the organic layer over MgSO₄, filter, and concentrate to yield the crude amide, which can be purified by recrystallization or column chromatography.

Friedel-Crafts Acylation

5-Ethylthiophene-2-carbonyl chloride can itself act as the acylating agent in a Friedel-Crafts reaction to attach the 5-ethylthenoyl group to another aromatic ring.[7][20] This reaction is a powerful C-C bond-forming strategy for synthesizing complex diaryl ketones.[21]

Protocol 3.2.1: Acylation of an Aromatic Substrate

• Materials: Aromatic Substrate (e.g., Anisole), 5-Ethylthiophene-2-carbonyl chloride, Anhydrous AlCl₃, Anhydrous DCM.

• Procedure:

  • Charge a flask with the aromatic substrate (1.0 eq), AlCl₃ (1.2 eq), and anhydrous DCM under an inert atmosphere at 0 °C.

  • Add a solution of 5-Ethylthiophene-2-carbonyl chloride (1.1 eq) in DCM dropwise.

  • Stir the mixture at room temperature for several hours until the reaction is complete.

  • Perform an acidic workup as described in Protocol 2.2.1 to quench the reaction and remove the Lewis acid.

  • Purify the resulting ketone by column chromatography or recrystallization.

Applications in Research and Drug Development

Thiophene derivatives are integral to a wide range of pharmaceuticals and advanced materials due to their versatile biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[22][23] 5-Ethylthiophene-2-carbonyl chloride serves as a crucial intermediate for introducing a specifically substituted thiophene moiety that can modulate a molecule's pharmacological profile.

• Medicinal Chemistry: It is used to synthesize novel compounds for high-throughput screening. The 5-ethyl group can provide beneficial hydrophobic interactions in a protein's active site, while the amide linkage formed from the carbonyl chloride is a stable and common feature in drug molecules.

• Agrochemicals: Similar to its role in pharmaceuticals, this reagent is used to create new pesticides and herbicides where the thiophene core is known to contribute to biological activity.[24]

• Material Science: The thiophene ring is a key component in organic electronics (e.g., OLEDs and organic photovoltaics). Derivatives made from 5-Ethylthiophene-2-carbonyl chloride can be used to synthesize new polymers and small molecules with tailored electronic properties.

Safety, Handling, and Storage

Acyl chlorides are reactive and hazardous chemicals that demand strict safety protocols.[25]

Table 3: Hazard Identification and Safety Precautions

Hazard	Description & GHS Information	Handling & PPE
Corrosive	Causes severe skin burns and eye damage (H314).[26] Reacts violently with water to produce corrosive HCl gas.	Always handle in a certified chemical fume hood. Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical splash goggles with a face shield.[27][28]
Moisture Sensitive	Hydrolyzes rapidly upon contact with moisture in the air or in solvents.	Use flame-dried glassware and operate under an inert atmosphere (N₂ or Ar). Use anhydrous solvents.[5]
Lachrymator	Vapors are irritating to the eyes and respiratory system.	Avoid inhalation of vapors. Ensure adequate ventilation.[29]

| Incompatibilities | Reacts violently with water, alcohols, amines, and strong bases.[29] | Store away from incompatible materials. |

Recommended Handling Procedures

• Dispensing: Use syringes or cannulas for transferring the liquid under an inert atmosphere to prevent hydrolysis.

• Quenching: Any residual acyl chloride should be quenched slowly and carefully by adding it to a stirred solution of sodium bicarbonate or a non-protic solvent like isopropanol.

• Spills: Absorb small spills with an inert material (e.g., vermiculite or sand) and place in a sealed container for hazardous waste disposal. Ventilate the area thoroughly.[30]

Storage and Disposal

• Storage: Store in a tightly sealed container under an inert atmosphere in a cool, dry, and well-ventilated area away from moisture and incompatible substances.[31]

• Disposal: Dispose of as hazardous chemical waste in accordance with local, state, and federal regulations. Do not pour down the drain.

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Protocols & Analytical Methods

Synthesis of 5-Ethylthiophene-2-carbonyl chloride: A Detailed Guide for Pharmaceutical and Agrochemical Research

Introduction: The Significance of Thiophene-Based Scaffolds

5-Ethylthiophene-2-carbonyl chloride is a crucial chemical intermediate, playing a pivotal role as a versatile building block in the synthesis of a wide array of compounds within the pharmaceutical and agrochemical industries. Its structure, which combines a reactive acyl chloride group with a substituted thiophene ring, allows for its incorporation into larger, more complex molecules, often imparting desirable physicochemical and biological properties. Thiophene-containing compounds are integral to numerous approved drugs and agrochemicals, valued for their ability to modulate biological activity and enhance metabolic stability. This guide provides a comprehensive, in-depth protocol for the synthesis of 5-Ethylthiophene-2-carbonyl chloride from its corresponding carboxylic acid, grounded in established chemical principles and safety protocols to ensure reliable and safe execution in a research and development setting.

Mechanistic Insights: The "Why" Behind the Synthesis

The conversion of a carboxylic acid to an acyl chloride is a fundamental transformation in organic synthesis. The hydroxyl group of a carboxylic acid is a relatively poor leaving group. Therefore, a key aspect of this synthesis is the in-situ conversion of the hydroxyl group into a better leaving group.[1] Thionyl chloride (SOCl₂) is an excellent reagent for this purpose. The reaction proceeds through a nucleophilic acyl substitution mechanism.[2][3]

The mechanism can be broken down into the following key steps:

• Nucleophilic Attack: The carboxylic acid oxygen attacks the electrophilic sulfur atom of thionyl chloride.[4]

• Formation of a Chlorosulfite Intermediate: This initial attack, followed by the loss of a proton and a chloride ion, forms a highly reactive acyl chlorosulfite intermediate. This step effectively transforms the hydroxyl group into a much better leaving group.[1]

• Nucleophilic Acyl Substitution: A chloride ion, generated in the previous step, acts as a nucleophile and attacks the carbonyl carbon of the intermediate.[2]

• Product Formation and Byproduct Elimination: The intermediate collapses, leading to the formation of the desired 5-Ethylthiophene-2-carbonyl chloride and the gaseous byproducts sulfur dioxide (SO₂) and hydrogen chloride (HCl).[5] The evolution of these gases helps to drive the reaction to completion.[3]

A catalytic amount of N,N-dimethylformamide (DMF) is often employed to accelerate this reaction. DMF reacts with thionyl chloride to form a Vilsmeier-type reagent, which is a more potent chlorinating agent, thereby increasing the reaction rate.[3]

Visualizing the Synthetic Pathway

To provide a clear overview of the process, the following diagram illustrates the key stages of the synthesis, from starting materials to the purified final product.

Caption: Workflow for the synthesis of 5-Ethylthiophene-2-carbonyl chloride.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of analogous thiophene-2-carbonyl chlorides.[6]

Materials and Equipment

• Reactants:

  • 5-Ethylthiophene-2-carboxylic acid

  • Thionyl chloride (SOCl₂)

  • N,N-dimethylformamide (DMF), catalytic amount

• Solvents:

  • An inert solvent such as toluene or dichloromethane (optional, the reaction can also be run neat in excess SOCl₂)

• Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Addition funnel

  • Magnetic stirrer and stir bar

  • Heating mantle or oil bath

  • Ice bath

  • Inert gas supply (Nitrogen or Argon) with a bubbler

  • Vacuum distillation apparatus

  • Cold trap (e.g., with dry ice/acetone) to protect the vacuum pump[7]

  • Scrubber system containing an aqueous sodium hydroxide solution to neutralize evolved HCl and SO₂ gases[8]

Reaction Parameters

Parameter	Value/Condition	Rationale
Stoichiometry (Acid:SOCl₂)	1 : 1.5 - 2.0 equivalents	An excess of thionyl chloride ensures complete conversion of the carboxylic acid and can also serve as the reaction solvent.[9]
Catalyst (DMF)	~0.01 equivalents	Catalyzes the reaction, particularly for less reactive carboxylic acids.[6]
Initial Temperature	0 °C	Controls the initial exothermic reaction upon mixing the reactants.[10]
Reaction Temperature	Reflux (typically 60-70 °C for neat SOCl₂)	Provides the necessary activation energy for the reaction to proceed to completion.
Reaction Time	1 - 3 hours	Sufficient time for the complete conversion of the starting material, which should be monitored by an appropriate technique (e.g., IR spectroscopy by observing the disappearance of the broad O-H stretch of the carboxylic acid).

Step-by-Step Procedure

• System Preparation: Assemble the reaction apparatus (round-bottom flask, reflux condenser, and addition funnel) and ensure all glassware is thoroughly dried to prevent hydrolysis of the thionyl chloride and the product. The system should be placed under an inert atmosphere of nitrogen or argon. Connect the outlet of the condenser to a gas scrubber.

• Reagent Charging: Charge the round-bottom flask with thionyl chloride (1.5-2.0 eq.) and a catalytic drop of DMF. If using a solvent, add it at this stage.

• Initial Cooling: Cool the thionyl chloride mixture to 0 °C using an ice bath.

• Substrate Addition: Dissolve the 5-Ethylthiophene-2-carboxylic acid (1.0 eq.) in a minimal amount of dry inert solvent (if used) and place it in the addition funnel. Add the carboxylic acid solution dropwise to the cooled, stirring thionyl chloride solution. Control the addition rate to maintain the reaction temperature below 10 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to reflux and maintain this temperature for 1-3 hours, or until the reaction is deemed complete.

• Removal of Excess Thionyl Chloride: After cooling the reaction mixture to room temperature, remove the excess thionyl chloride by distillation under reduced pressure. It is crucial to use a cold trap to protect the vacuum pump from the corrosive vapors.[8]

• Product Purification: The crude 5-Ethylthiophene-2-carbonyl chloride is then purified by vacuum distillation.[10] Collect the fraction at the appropriate boiling point and pressure. The product should be a clear, possibly pale-yellow oil.

Safety and Handling: A Self-Validating System

Trustworthiness in chemical synthesis is intrinsically linked to robust safety practices. This protocol is designed with safety as a priority.

• Reagent Hazards:

  • 5-Ethylthiophene-2-carboxylic acid: May cause skin, eye, and respiratory irritation.[10]

  • Thionyl chloride: Is a highly corrosive and toxic substance. It reacts violently with water, releasing hazardous gases like sulfur dioxide (SO₂) and hydrogen chloride (HCl).[7] It can cause severe burns to the skin, eyes, and respiratory tract.[11]

• Personal Protective Equipment (PPE): Always work in a well-ventilated fume hood. Wear appropriate PPE, including chemical safety goggles, a face shield, acid-resistant gloves (e.g., neoprene or butyl rubber), and a lab coat.[11]

• Reaction Quenching and Waste Disposal:

  • Any residual thionyl chloride must be quenched cautiously. This can be done by slowly adding the residue to a large volume of cold water or an ice-cold basic solution (e.g., sodium bicarbonate or sodium hydroxide) with vigorous stirring in a fume hood.[12]

  • All liquid and solid waste should be disposed of in accordance with institutional and local regulations for hazardous chemical waste.

Product Characterization: Confirming Success

The identity and purity of the synthesized 5-Ethylthiophene-2-carbonyl chloride should be confirmed using standard analytical techniques.

• Infrared (IR) Spectroscopy: The IR spectrum should show the disappearance of the broad O-H stretch from the starting carboxylic acid (typically around 2500-3300 cm⁻¹) and the appearance of a strong C=O stretching band characteristic of an acyl chloride at a higher frequency (typically 1750-1810 cm⁻¹).[13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton signals of the thiophene ring and the ethyl group will be present. The chemical shifts will be slightly different from the starting carboxylic acid. For comparison, the ¹H NMR spectrum of the analogous 5-chlorothiophene-2-carbonyl chloride shows signals at approximately δ = 7.79 (d, J = 4 Hz, 1H) and 7.04 (d, J = 4 Hz, 1H). One would expect to see similar coupling patterns for the thiophene protons in the ethyl-substituted product.

  • ¹³C NMR: The carbonyl carbon of the acyl chloride is expected to resonate in the range of 160-170 ppm. For comparison, the ¹³C NMR spectrum of 5-chlorothiophene-2-carbonyl chloride shows signals at δ = 158.8, 143.3, 137.6, 135.2, and 128.3 ppm.

• Gas Chromatography (GC): GC can be used to assess the purity of the final product.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of 5-Ethylthiophene-2-carbonyl chloride. By understanding the underlying reaction mechanism, adhering to the step-by-step procedure, and prioritizing safety, researchers can confidently and reliably produce this valuable intermediate for their drug discovery and agrochemical development programs. The provided guidelines for purification and characterization ensure the final product meets the high standards required for subsequent synthetic applications.

References

• ACS Publications. (2024). A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. Retrieved from [Link]

• Google Patents. (n.d.). US4321399A - Preparation of 2-thiophenecarbonyl chloride.

• PubChem. (n.d.). 5-Chlorothiophene-2-carbonyl Chloride. Retrieved from [Link]

• Google Patents. (n.d.). CN102659756A - Method for synthesis of 5-chlorothiophene-2-carbonyl chloride.

• Standard Operating Procedures for the University of Alabama. (2013). SOP 0079 - Thionyl Chloride. Retrieved from [Link]

• Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

• KGROUP. (2006). Quenching Reactive Substances. Retrieved from [Link]

• YouTube. (2013). Reaction of Carboxylic Acids with Thionyl Chloride. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Thioester supporting info 09-08-12. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• Google Patents. (n.d.). WO2017076844A1 - Method for preparation of thiophene-2-carbonyl chlorides with oxalyl....

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• Chemistry Steps. (n.d.). SOCl2 Reaction with Carboxylic Acids. Retrieved from [Link]

• OrgoSolver. (n.d.). Carboxylic Acid to Acid Chloride (SOCl2) | Mechanism + Traps. Retrieved from [Link]

• ResearchGate. (n.d.). 13 C{ 1 H} NMR spectra of the 13 C-enriched compounds (a).... Retrieved from [Link]

• ResearchGate. (2016). How to remove thionyl chloride after reaction?. Retrieved from [Link]

• Caltech. (n.d.). A general enantioselective route to the chamigrene natural product family. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 22.9 Reactions of Carboxylic Acids. Retrieved from [Link]

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Application Note & Protocols: Strategic Use of 5-Ethylthiophene-2-carbonyl chloride in Acylation Reactions

Abstract: This guide provides a comprehensive overview of acylation reactions utilizing 5-Ethylthiophene-2-carbonyl chloride, a versatile heterocyclic building block. The 5-ethylthiophene-2-carboxamide and carboxylate moieties are key pharmacophores in various fields, including drug discovery and materials science. This document details the underlying chemical principles, provides validated, step-by-step protocols for the synthesis of amides and esters, and offers expert insights into reaction optimization and troubleshooting. The protocols are designed for researchers, medicinal chemists, and process development scientists seeking to incorporate this valuable synthon into their synthetic strategies.

Introduction: The Thiophene Scaffold in Modern Chemistry

The thiophene ring is a privileged scaffold in medicinal chemistry, appearing in numerous blockbuster drugs such as Rivaroxaban and Olanzapine. Its unique electronic properties and ability to act as a bioisostere for a phenyl ring make it a cornerstone of modern drug design. 5-Ethylthiophene-2-carbonyl chloride serves as a highly reactive and efficient acylating agent for introducing this valuable moiety onto a wide range of nucleophiles.

Causality Behind Reagent Choice: The choice of an acyl chloride as the reactive group ensures a high driving force for the reaction, leading to excellent yields under mild conditions. The ethyl group at the 5-position is a weak electron-donating group (EDG). This has two key consequences:

• Modulated Reactivity: Compared to an electron-withdrawing group (like a halogen), the ethyl group slightly reduces the electrophilicity of the carbonyl carbon. This can be advantageous in complex syntheses, potentially allowing for greater selectivity when multiple reactive sites are present.

• Physicochemical Properties: The ethyl group increases the lipophilicity of the resulting molecule, a critical parameter for modulating the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of drug candidates.

This guide will primarily focus on the two most common applications of this reagent: N-acylation of amines to form amides and O-acylation of alcohols to form esters.

Physicochemical & Reactivity Profile

While 5-Ethylthiophene-2-carbonyl chloride is a specialized reagent, its properties can be understood in the context of more common analogs like 5-Chlorothiophene-2-carbonyl chloride.

Property	Value (for 5-Chlorothiophene-2-carbonyl chloride analog)	Expert Insight for 5-Ethyl Analog
CAS Number	42518-98-9[1][2][3][4][5]	Not widely listed; custom synthesis is common.
Molecular Formula	C₅H₂Cl₂OS	C₇H₇ClOS
Molecular Weight	181.03 g/mol [2]	174.65 g/mol
Appearance	Colorless to light yellow liquid[1][2]	Expected to be similar.
Boiling Point	~122-127 °C @ 16 Torr[4]	Expected to be slightly higher due to increased MW.
Reactivity	Highly reactive, moisture-sensitive, corrosive[1][6][7]	Identical reactivity profile expected.

Handling & Storage: 5-Ethylthiophene-2-carbonyl chloride is a moisture-sensitive and corrosive compound.[1][6] It should be handled in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves and safety glasses.[6][7][8] Store under an inert atmosphere (e.g., nitrogen or argon) at 2–8 °C to prevent hydrolysis.[4]

Core Reaction: Nucleophilic Acyl Substitution

The primary utility of 5-Ethylthiophene-2-carbonyl chloride is in nucleophilic acyl substitution reactions. The mechanism involves the attack of a nucleophile (e.g., an amine or alcohol) on the electrophilic carbonyl carbon, followed by the collapse of the tetrahedral intermediate and elimination of the chloride leaving group.

Caption: General mechanism for nucleophilic acyl substitution.

To drive the reaction to completion, a non-nucleophilic base such as triethylamine (Et₃N) or pyridine is typically added. This base acts as an "HCl scavenger," neutralizing the hydrogen chloride byproduct and preventing it from protonating the nucleophile, which would render it unreactive.

Protocol 1: Synthesis of N-Substituted-5-ethylthiophene-2-carboxamides

This protocol describes a standard Schotten-Baumann condition for the acylation of a primary or secondary amine.

Workflow Overview

Caption: Standard workflow for amide synthesis and purification.

Materials

Reagent	M.W.	Molarity	Equiv.	Amount
Substituted Amine	-	1.0	1.0	10 mmol
5-Ethylthiophene-2-carbonyl chloride	174.65	1.05	1.05	10.5 mmol
Triethylamine (Et₃N)	101.19	1.5	1.5	15 mmol
Dichloromethane (DCM)	-	-	-	50 mL

Step-by-Step Methodology

• Preparation: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂), add the substituted amine (1.0 eq, 10 mmol) and anhydrous dichloromethane (50 mL).

• Base Addition: Add triethylamine (1.5 eq, 15 mmol) to the solution.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath. This is crucial to control the exothermicity of the reaction.

• Acyl Chloride Addition: Add 5-Ethylthiophene-2-carbonyl chloride (1.05 eq, 10.5 mmol) dropwise to the stirred solution over 15 minutes. A slight excess of the acylating agent ensures complete consumption of the starting amine.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is fully consumed.

• Workup: Quench the reaction by slowly adding 50 mL of deionized water. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with dichloromethane (2 x 30 mL). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with 1M HCl (30 mL) to remove excess triethylamine, saturated NaHCO₃ solution (30 mL) to remove any remaining acid, and finally with brine (30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., Ethyl Acetate/Hexanes).

Expected Characterization Data (Example: N-benzyl-5-ethylthiophene-2-carboxamide)

Technique	Expected Result
¹H NMR	Signals corresponding to the ethyl group (triplet ~1.3 ppm, quartet ~2.9 ppm), thiophene protons (two doublets ~7.0-7.7 ppm), benzyl CH₂ (~4.6 ppm), and phenyl protons (~7.3 ppm).
¹³C NMR	Peaks for the carbonyl (~162 ppm), thiophene carbons, ethyl carbons, and benzyl carbons.
IR (ATR)	Strong C=O stretch (~1640 cm⁻¹), N-H stretch (if secondary amide, ~3300 cm⁻¹).
HRMS (ESI+)	Calculated m/z for [M+H]⁺, confirming the molecular formula.

Protocol 2: Synthesis of Aryl/Alkyl 5-ethylthiophene-2-carboxylates

The acylation of alcohols to form esters often requires slightly different conditions, particularly for sterically hindered or less nucleophilic alcohols, where a catalyst may be necessary.

Materials

Reagent	M.W.	Molarity	Equiv.	Amount
Alcohol (e.g., Phenol)	-	1.0	1.0	10 mmol
5-Ethylthiophene-2-carbonyl chloride	174.65	1.1	1.1	11 mmol
Pyridine	79.10	2.0	2.0	20 mmol
4-DMAP (catalyst)	122.17	0.05	0.05	0.5 mmol
Dichloromethane (DCM)	-	-	-	50 mL

Step-by-Step Methodology

• Preparation: To a dry flask under N₂, dissolve the alcohol (1.0 eq, 10 mmol) and 4-(Dimethylamino)pyridine (DMAP) (0.05 eq, 0.5 mmol) in anhydrous dichloromethane (50 mL).

• Base Addition: Add pyridine (2.0 eq, 20 mmol). Pyridine serves as both the base and can also act as a nucleophilic catalyst.

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Acyl Chloride Addition: Add 5-Ethylthiophene-2-carbonyl chloride (1.1 eq, 11 mmol) dropwise.

• Reaction: Stir at 0 °C for 30 minutes, then allow to warm to room temperature and stir for 4-16 hours. The reaction time is highly dependent on the nucleophilicity of the alcohol.

• Workup and Purification: Follow the same workup and purification procedure as described in Protocol 1. The use of pyridine may require more extensive washing with 1M HCl to ensure its complete removal.

Expert Insight - Why use DMAP? For less reactive alcohols, DMAP is a superior nucleophilic catalyst compared to pyridine. It reacts with the acyl chloride to form a highly reactive N-acylpyridinium intermediate, which is then readily attacked by the alcohol. This catalytic cycle significantly accelerates the rate of esterification.[9]

Troubleshooting & Advanced Insights

Problem	Probable Cause(s)	Recommended Solution(s)
Low Yield	1. Hydrolysis of the acyl chloride due to wet solvent/glassware. 2. Insufficient base to scavenge HCl. 3. Incomplete reaction.	1. Ensure all glassware is oven-dried and use anhydrous solvents. 2. Increase equivalents of base to 1.5-2.0. 3. Increase reaction time or gently heat (40 °C). For esters, add a catalytic amount of DMAP.
Multiple Spots on TLC	1. Side reactions. 2. Unreacted starting material. 3. Hydrolyzed acyl chloride (carboxylic acid).	1. Run the reaction at a lower temperature (0 °C). 2. Use a slight excess (1.05-1.1 eq) of the acyl chloride. 3. The acid can be removed during the NaHCO₃ wash in the workup.
Difficult Purification	Product co-elutes with starting material or byproducts.	Modify the solvent system for column chromatography (e.g., switch from Ethyl Acetate/Hexane to DCM/Methanol). Consider recrystallization if the product is a solid.

Friedel-Crafts Acylation: 5-Ethylthiophene-2-carbonyl chloride can also be used to acylate other electron-rich aromatic rings in a Friedel-Crafts reaction.[10][11][12] However, caution is advised. Strong Lewis acids like AlCl₃ can coordinate to the thiophene sulfur, potentially leading to ring-opening or deactivation.[10] Milder Lewis acids such as FeCl₃ or ZnCl₂ are often preferred for acylating sensitive heterocyclic substrates.[13]

Conclusion

5-Ethylthiophene-2-carbonyl chloride is a potent and versatile reagent for the introduction of the 5-ethylthiophene-2-carbonyl moiety. The protocols outlined in this guide provide a robust foundation for the synthesis of a diverse range of amides and esters. By understanding the underlying reaction mechanisms and the influence of the reagent's electronic properties, researchers can effectively leverage this building block in the development of novel chemical entities for pharmaceutical and materials science applications.

References

• CN102659756A - Method for synthesis of 5-chlorothiophene-2-carbonyl chloride.
• CN109422720B - Preparation method of low-cost and high-purity 5-chlorothiophene-2-formyl chloride.
• US2492629A - Acylation of thiophene.

• A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction . ACS Publications. [Link]

• WO2017076844A1 - Method for preparation of thiophene-2-carbonyl chlorides with oxalyl...

• Ester synthesis by acylation . Organic Chemistry Portal. [Link]

• 5-Chlorothiophene-2-carbonyl Chloride | C5H2Cl2OS | CID 589223 . PubChem. [Link]

• Mild liquid-phase friedel-crafts acylation of thiophene to 2-acetylthiophene over solid-acid catalysts . TSI Journals. [Link]

• Highly efficient acylation of alcohols, amines and thiols under solvent-free and catalyst-free conditions . ResearchGate. [Link]

• Friedel-Crafts Acylation . Organic Chemistry Portal. [Link]

• Acylation of Alcohols, Part 2: with Other Acylating Reagents . YouTube. [Link]

• Non-Acidic Mediated Friedel-Craft Reaction of Thiophene Using EtAlCl2 . Asian Journal of Chemistry. [Link]

• Design, synthesis, and screening of ortho-amino thiophene carboxamide derivatives on hepatocellular carcinomaas VEGFR-2Inhibitors . National Institutes of Health. [Link]

• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation . Semantic Scholar. [Link]

• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation . MDPI. [Link]

• Discovery of a novel thiophene carboxamide analogue as a highly potent and selective sphingomyelin synthase 2 inhibitor for dry eye disease therapy . National Institutes of Health. [Link]

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Application Notes and Protocols: Leveraging 5-Ethylthiophene-2-carbonyl Chloride in the Synthesis of Novel Heterocycles

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the 5-Ethylthiophene Moiety

The thiophene ring is a well-established "privileged scaffold" in medicinal chemistry, appearing in numerous FDA-approved drugs.[1][2] Its bioisosteric relationship with the benzene ring, coupled with its unique electronic properties, makes it a cornerstone of modern drug design. The introduction of an ethyl group at the 5-position can enhance lipophilicity and modulate metabolic stability, potentially improving the pharmacokinetic profile of drug candidates. 5-Ethylthiophene-2-carbonyl chloride serves as a highly reactive and versatile starting material for introducing this valuable moiety into a wide array of heterocyclic systems. Its acyl chloride functionality allows for facile reactions with a broad range of nucleophiles, paving the way for the construction of amides, esters, and, through subsequent cyclization reactions, more complex heterocyclic structures.

Synthesis of the Key Precursor: 5-Ethylthiophene-2-carbonyl chloride

The journey into the synthesis of novel heterocycles begins with the preparation of the title compound. A common and reliable method involves the conversion of the corresponding carboxylic acid using a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride.[3][4]

Protocol 1: Preparation of 5-Ethylthiophene-2-carbonyl chloride

This protocol details the synthesis of 5-Ethylthiophene-2-carbonyl chloride from 5-ethylthiophene-2-carboxylic acid using thionyl chloride. The mechanism involves the formation of a highly reactive chlorosulfite intermediate, which is then attacked by a chloride ion to yield the acyl chloride.[5]

Materials:

• 5-Ethylthiophene-2-carboxylic acid

• Thionyl chloride (SOCl₂)

• Anhydrous toluene

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 5-ethylthiophene-2-carboxylic acid (1.0 eq) in anhydrous toluene.

• Under an inert atmosphere, slowly add thionyl chloride (1.5 - 2.0 eq) to the suspension at room temperature.

• Heat the reaction mixture to reflux and maintain for 2-4 hours, or until the evolution of HCl and SO₂ gas ceases. The reaction can be monitored by the dissolution of the starting carboxylic acid.

• After cooling to room temperature, carefully remove the excess thionyl chloride and toluene under reduced pressure.

• The crude 5-Ethylthiophene-2-carbonyl chloride can be purified by vacuum distillation to yield a clear liquid.

Causality and Experimental Choices:

• Inert Atmosphere: Prevents the hydrolysis of the highly moisture-sensitive thionyl chloride and the resulting acyl chloride.

• Excess Thionyl Chloride: Ensures complete conversion of the carboxylic acid and acts as a solvent.

• Reflux: Provides the necessary activation energy for the reaction to proceed at a reasonable rate.

• Vacuum Distillation: Purifies the product from non-volatile impurities and any remaining starting materials.

Caption: Workflow for the synthesis of 5-Ethylthiophene-2-carbonyl chloride.

Application in the Synthesis of Amide and Hydrazide Intermediates

The primary utility of 5-Ethylthiophene-2-carbonyl chloride lies in its reactivity towards N-nucleophiles to form stable amide and hydrazide intermediates. These intermediates are often the direct precursors to a variety of heterocyclic systems.

Protocol 2: General Synthesis of N-Substituted-5-ethylthiophene-2-carboxamides

This protocol describes the straightforward acylation of primary or secondary amines with 5-Ethylthiophene-2-carbonyl chloride.

Materials:

• 5-Ethylthiophene-2-carbonyl chloride

• Primary or secondary amine (1.0 eq)

• Triethylamine (TEA) or Pyridine (1.1 eq)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

Procedure:

• Dissolve the amine (1.0 eq) and triethylamine (1.1 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of 5-Ethylthiophene-2-carbonyl chloride (1.05 eq) in anhydrous DCM to the cooled amine solution.

• Allow the reaction mixture to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Causality and Experimental Choices:

• Base (TEA or Pyridine): Acts as a scavenger for the HCl generated during the reaction, preventing the protonation of the starting amine.

• 0 °C to Room Temperature: The initial cooling helps to control the exothermic reaction. Allowing it to warm to room temperature ensures the reaction goes to completion.

• Anhydrous Solvent: Prevents the hydrolysis of the acyl chloride.

Protocol 3: Synthesis of 5-Ethylthiophene-2-carbohydrazide

This key intermediate is the foundation for synthesizing various heterocycles, most notably 1,3,4-oxadiazoles and pyrazoles.

Materials:

• 5-Ethylthiophene-2-carbonyl chloride

• Hydrazine hydrate (N₂H₄·H₂O) (2.0-3.0 eq)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• In a round-bottom flask, dissolve hydrazine hydrate (2.0-3.0 eq) in anhydrous THF and cool to 0 °C.

• Slowly add a solution of 5-Ethylthiophene-2-carbonyl chloride (1.0 eq) in anhydrous THF to the cooled hydrazine solution with vigorous stirring. A white precipitate will form.

• After the addition is complete, allow the mixture to stir at room temperature for 2-4 hours.

• Filter the reaction mixture to remove hydrazine hydrochloride.

• Concentrate the filtrate under reduced pressure to obtain the crude 5-Ethylthiophene-2-carbohydrazide.

• The product can be purified by recrystallization from ethanol or an ethanol/water mixture.[6]

Causality and Experimental Choices:

• Excess Hydrazine Hydrate: Ensures complete consumption of the acyl chloride and also acts as a base to neutralize the generated HCl.

• Low Temperature Addition: Controls the highly exothermic reaction between the acyl chloride and hydrazine.

Caption: Synthesis of key amide and hydrazide intermediates.

Application in the Synthesis of Novel Heterocycles

The true synthetic power of 5-Ethylthiophene-2-carbonyl chloride is realized in the construction of diverse heterocyclic rings. Below are protocols for the synthesis of 1,3,4-oxadiazoles and pyrazoles.

Protocol 4: Synthesis of 2-(5-Ethylthiophen-2-yl)-5-substituted-1,3,4-oxadiazoles

This protocol involves the cyclization of the carbohydrazide intermediate with a carboxylic acid in the presence of a dehydrating agent like phosphorus oxychloride (POCl₃).[4]

Materials:

• 5-Ethylthiophene-2-carbohydrazide (from Protocol 3)

• Substituted carboxylic acid (1.0 eq)

• Phosphorus oxychloride (POCl₃)

Procedure:

• In a round-bottom flask, mix 5-Ethylthiophene-2-carbohydrazide (1.0 eq) and the desired substituted carboxylic acid (1.0 eq).

• Slowly add phosphorus oxychloride (3-5 eq) to the mixture at 0 °C.

• After the addition, heat the reaction mixture at reflux for 4-8 hours.

• Cool the mixture to room temperature and carefully pour it onto crushed ice.

• Neutralize the solution with a saturated sodium bicarbonate solution.

• The precipitated solid is collected by filtration, washed with water, and dried.

• The crude product can be purified by recrystallization from a suitable solvent like ethanol.

Causality and Experimental Choices:

• Phosphorus Oxychloride: Acts as both a dehydrating agent and a catalyst to facilitate the cyclization of the intermediate N-acylhydrazide.

• Reflux: Provides the necessary energy for the dehydration and ring-closure steps.

• Iced Water Quench: Decomposes the excess POCl₃ in a controlled manner.

Protocol 5: Synthesis of 1-(5-Ethylthiophene-2-carbonyl)-3,5-disubstituted-2-pyrazolines

Pyrazolines can be synthesized through the cyclocondensation of chalcones with the carbohydrazide. This protocol outlines a two-step process starting from 5-Ethylthiophene-2-carbohydrazide.

Step A: Synthesis of Thiophene-based Chalcone

• Condense 2-acetyl-5-ethylthiophene with a suitable aromatic aldehyde in the presence of a base (e.g., NaOH or KOH) in ethanol to form the corresponding chalcone.[3]

Step B: Cyclocondensation to form Pyrazoline

• In a round-bottom flask, dissolve the chalcone (1.0 eq) from Step A and 5-Ethylthiophene-2-carbohydrazide (1.0 eq) in glacial acetic acid.

• Reflux the mixture for 6-10 hours. Monitor the reaction by TLC.

• After cooling, pour the reaction mixture into ice-cold water.

• The precipitated solid is collected by filtration, washed with water, and dried.

• Purify the crude pyrazoline derivative by recrystallization from ethanol or another appropriate solvent.

Causality and Experimental Choices:

• Glacial Acetic Acid: Serves as both a solvent and an acid catalyst for the condensation reaction.

• Reflux: Drives the cyclization and dehydration to form the stable pyrazoline ring.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. growingscience.com [growingscience.com]
• 4. 5-Chlorothiophene-2-carbonyl chloride | 42518-98-9 | Benchchem [benchchem.com]
• 5. Thiocarbohydrazides: Synthesis and Reactions [article.sapub.org]
• 6. ac1.hhu.de [ac1.hhu.de]

Application Notes and Protocols for the Esterification of Alcohols using 5-Ethylthiophene-2-carbonyl chloride

Abstract

This technical guide provides a comprehensive overview of the esterification of primary and secondary alcohols utilizing 5-Ethylthiophene-2-carbonyl chloride. Thiophene esters are significant scaffolds in medicinal chemistry and materials science. The use of an acyl chloride for esterification is a robust and efficient method, particularly for forming esters from a diverse range of alcohols. This document outlines the underlying reaction mechanism, offers detailed experimental protocols for both standard and catalytically enhanced procedures, and provides guidance on product purification and characterization. The inclusion of field-proven insights aims to equip researchers, scientists, and drug development professionals with the necessary knowledge to successfully implement this valuable synthetic transformation.

Introduction: The Significance of Thiophene Esters

Thiophene-2-carboxylic acid esters are a class of compounds with considerable interest in the pharmaceutical and materials science sectors. The thiophene ring is a bioisostere of the benzene ring, often leading to compounds with favorable biological activity and physicochemical properties. The ester functional group is a key component in many drug molecules, acting as a prodrug moiety to improve bioavailability or as a critical pharmacophore for target engagement. The synthesis of a diverse library of thiophene esters is, therefore, a crucial step in many drug discovery and development programs.

The reaction of an alcohol with an acyl chloride, such as 5-Ethylthiophene-2-carbonyl chloride, is a classic and highly effective method for ester synthesis.[1] This method is often preferred over Fischer esterification for its rapid reaction rates and its applicability to a wider range of substrates, including acid-sensitive ones.[2] The reaction proceeds via a nucleophilic acyl substitution mechanism and is typically conducted in the presence of a non-nucleophilic base to neutralize the hydrochloric acid byproduct.[3]

Reaction Mechanism and the Role of Catalysis

The esterification of an alcohol with 5-Ethylthiophene-2-carbonyl chloride proceeds through a nucleophilic acyl substitution pathway. The lone pair of electrons on the alcohol's oxygen atom acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. This forms a tetrahedral intermediate which then collapses, expelling the chloride ion as a leaving group and forming the ester. A proton is subsequently lost from the oxonium ion intermediate to yield the final product.

To drive the reaction to completion, a stoichiometric amount of a non-nucleophilic base, such as pyridine or triethylamine, is typically added. This base serves to neutralize the hydrochloric acid (HCl) generated during the reaction, preventing it from protonating the alcohol and rendering it non-nucleophilic.[3]

For sterically hindered alcohols or when faster reaction rates are desired, a catalytic amount of 4-(Dimethylamino)pyridine (DMAP) can be employed. DMAP is a hypernucleophilic acylation catalyst that significantly accelerates the reaction.[4][5][6] It reacts with the acyl chloride to form a highly reactive N-acylpyridinium intermediate, which is then readily attacked by the alcohol.

Experimental Protocols

Materials and Reagents

• 5-Ethylthiophene-2-carbonyl chloride (Purity ≥ 98%)

• Alcohol (Primary or Secondary, Purity ≥ 98%)

• Pyridine (Anhydrous) or Triethylamine (Anhydrous)

• 4-(Dimethylamino)pyridine (DMAP) (Optional, for catalyzed protocol)

• Dichloromethane (DCM) (Anhydrous) or Tetrahydrofuran (THF) (Anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (Saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Standard Esterification Protocol

This protocol is suitable for most primary and unhindered secondary alcohols.

Step-by-Step Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the alcohol (1.0 eq.).

• Dissolve the alcohol in anhydrous dichloromethane (DCM) (approximately 0.2 M concentration).

• Add pyridine (1.2 eq.) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of 5-Ethylthiophene-2-carbonyl chloride (1.1 eq.) in anhydrous DCM to the stirred reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude ester.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

DMAP-Catalyzed Protocol for Hindered Alcohols

This protocol is recommended for sterically hindered secondary alcohols or when accelerated reaction rates are required.

Step-by-Step Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the alcohol (1.0 eq.) and 4-(Dimethylamino)pyridine (DMAP) (0.1 eq.).

• Dissolve the solids in anhydrous dichloromethane (DCM) (approximately 0.2 M concentration).

• Add triethylamine (1.5 eq.) to the solution and cool to 0 °C.

• Slowly add a solution of 5-Ethylthiophene-2-carbonyl chloride (1.2 eq.) in anhydrous DCM.

• Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring the progress by TLC.

• Follow the workup and purification steps (6-9) as described in the standard protocol.

Diagram of the Experimental Workflow:

Caption: General workflow for the esterification of alcohols using 5-Ethylthiophene-2-carbonyl chloride.

Product Characterization

The synthesized esters can be characterized using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Expected Spectroscopic Data

The following table provides expected ranges for the key spectroscopic signals of 5-ethylthiophene-2-carboxylate esters.

Technique	Signal	Expected Chemical Shift / Wavenumber	Notes
¹H NMR	Thiophene H (C3)	δ 7.0-7.2 ppm (d)
Thiophene H (C4)	δ 6.8-7.0 ppm (d)
-O-CH - (Ester)	δ 4.0-4.5 ppm (q or t)	For ethyl or similar esters.
-CH₂-CH₃ (Ethyl)	δ 2.8-3.0 ppm (q)
-CH₂-CH ₃ (Ethyl)	δ 1.3-1.5 ppm (t)
¹³C NMR	Carbonyl (C=O)	δ 160-165 ppm
Thiophene C2	δ 140-145 ppm
Thiophene C5	δ 150-155 ppm
Thiophene C3 & C4	δ 125-135 ppm
-O-C H₂- (Ester)	δ 60-65 ppm	For ethyl or similar esters.
IR Spectroscopy	C=O Stretch	1715-1730 cm⁻¹	Strong absorption.[7][8][9][10]
C-O Stretch	1000-1300 cm⁻¹	Two or more strong bands.[8]

Note: Actual chemical shifts and coupling constants will vary depending on the specific alcohol used and the NMR solvent.

Safety and Handling Precautions

• 5-Ethylthiophene-2-carbonyl chloride is a corrosive and moisture-sensitive reagent. It should be handled in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• The reaction generates hydrochloric acid , which is a corrosive gas. The use of a base and proper ventilation are essential.

• Anhydrous solvents are required for this reaction to prevent the hydrolysis of the acyl chloride.

• Always consult the Safety Data Sheet (SDS) for all reagents before use.

Troubleshooting

Problem	Possible Cause	Solution
Low or no product formation	Inactive alcohol (e.g., tertiary alcohol)	Use the DMAP-catalyzed protocol. Consider alternative esterification methods for tertiary alcohols.
Hydrolysis of the acyl chloride	Ensure all glassware is flame-dried and use anhydrous solvents.
Insufficient base	Ensure at least a stoichiometric amount of base is used.
Formation of side products	Reaction with residual water	Use anhydrous conditions.
Impure starting materials	Purify starting materials before use.
Difficult purification	Close-running spots on TLC	Use a shallower solvent gradient during column chromatography or consider preparative HPLC.

Conclusion

The esterification of alcohols with 5-Ethylthiophene-2-carbonyl chloride is a highly efficient and versatile method for the synthesis of a wide range of thiophene esters. The choice between the standard and DMAP-catalyzed protocols allows for the successful esterification of both simple and sterically demanding alcohols. The detailed procedures and characterization data provided in this application note serve as a valuable resource for researchers in organic synthesis, medicinal chemistry, and materials science, enabling the reliable preparation of these important compounds.

References

• ResearchGate. (2013, November 27). Synthesizing an ester from an alcohol and acyl chloride - what solvent to use? Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acid to Ester - Common Conditions. Retrieved from [Link]

• Spectroscopy Online. (2018, September 1). The C=O Bond, Part VII: Aromatic Esters, Organic Carbonates, and More of the Rule of Three. Retrieved from [Link]

• Google Patents. (n.d.). WO2017076844A1 - Method for preparation of thiophene-2-carbonyl chlorides with oxalyl...

• PubChem. (n.d.). 5-Ethylthiophene-2-carboxylic acid. Retrieved from [Link]

• Chemguide. (n.d.). preparation of esters. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, structural properties, and pharmacological evaluation of 2-(acylamino)thiophene-3-carboxamides and analogues thereof | Request PDF. Retrieved from [Link]

• National Institutes of Health. (n.d.). Unveiling the Role of DMAP for the Se-Catalyzed Oxidative Carbonylation of Alcohols: A Mechanism Study - PMC. Retrieved from [Link]

• UCLA Chemistry & Biochemistry. (n.d.). IR Spectroscopy Tutorial: Esters. Retrieved from [Link]

• Science Ready. (n.d.). Fisher Esterification, Reflux, Isolation and Purification of Esters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by acylation. Retrieved from [Link]

• National Institutes of Health. (2022, May 13). Strategies for the direct oxidative esterification of thiols with alcohols - PMC. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Widely Useful DMAP-Catalyzed Esterification under Auxiliary Base- and Solvent-Free Conditions. Retrieved from [Link]

• ScholarWorks @ UTRGV. (n.d.). The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. Retrieved from [Link]

• MDPI. (n.d.). Synthesis, structural properties, and pharmacological evaluation of 2-(acylamino)thiophene-3-carboxamides and analogues thereof. Retrieved from [Link]

• IISTE.org. (n.d.). Environmentally benign un-catalyzed esterification of alcohols under solvent-free condition using acetyl chloride. Retrieved from [Link]

• Spectroscopy Online. (2018, July 1). The C=O Bond, Part VI: Esters and the Rule of Three. Retrieved from [Link]

• International Union of Crystallography. (n.d.). (IUCr) Ethyl 2-amino-4-methylthiophene-3-carboxylate. Retrieved from [Link]

• Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). 4-Dimethylaminopyridine (DMAP) - Common Organic Chemistry. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information Ethyl-1,2,3,4-tetrahydro-6-methyl-4-phenyl-2-thioxopyrimidine-5- carboxylate, (4a): Yield 95%: 1H NMR (40. Retrieved from [Link]

• Manasagangotri Physics. (n.d.). Synthesis, crystal structure characterization, Hirshfeld surface analysis, and Quantum chemical computations of Ethyl 5-(thiophe. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR (500 MHz) spectrum of ethyl 2-benzoyl-1-cyano-3-(4methylphenyl)-cyclopropane carboxylate. Retrieved from [Link]

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Application Notes & Protocols: Synthesis of Conductive Polymers Using Thiophene Precursors

Abstract

Polythiophenes represent a premier class of conductive polymers, distinguished by their exceptional electronic, optical, and stability properties.[1][2][3] Their utility spans a wide array of applications, from organic electronics and sensors to bio-interfacing devices and energy storage.[1][3][4][5] The performance of polythiophene-based materials is intrinsically linked to their structural characteristics, such as molecular weight, regioregularity, and purity, which are dictated by the chosen synthetic methodology. This guide provides an in-depth exploration of the principal methods for synthesizing conductive polymers from thiophene precursors, offering detailed protocols and expert insights for researchers, scientists, and professionals in drug development. We will delve into the mechanistic underpinnings of oxidative chemical polymerization, electrochemical polymerization, and modern cross-coupling techniques, equipping the reader with the knowledge to select and execute the most appropriate synthesis for their specific application.

Introduction: The Significance of Thiophene in Conductive Polymers

Thiophene, a five-membered aromatic heterocycle containing a sulfur atom, serves as a fundamental building block for a vast range of conductive polymers.[2] Polymerization typically occurs at the 2 and 5 positions of the thiophene ring, leading to a π-conjugated backbone responsible for charge carrier mobility.[2] The resulting polythiophenes can be rendered conductive through a process known as doping, which involves partial oxidation or reduction of the polymer chain, creating mobile charge carriers (polarons and bipolarons).[3][6] The electrical and optical properties of polythiophenes can be finely tuned by chemical modifications, such as the introduction of side chains at the 3-position, which can enhance solubility and influence the polymer's morphology and electronic characteristics.[1][4]

The regioregularity of substituted polythiophenes, specifically the arrangement of the side chains along the polymer backbone, is a critical determinant of their properties. A high percentage of head-to-tail (HT) couplings leads to a more planar conformation, enhancing π-orbital overlap and resulting in higher conductivity and improved optical properties.[1]

Oxidative Chemical Polymerization: A Facile and Scalable Approach

Oxidative chemical polymerization is a widely employed method for synthesizing polythiophenes due to its simplicity, scalability, and cost-effectiveness.[7] This method typically involves the use of a chemical oxidant, most commonly iron(III) chloride (FeCl₃), to initiate the polymerization of thiophene monomers.[7][8]

The Underlying Chemistry: A Radical-Driven Process

The polymerization initiated by FeCl₃ is believed to proceed through a radical mechanism.[1][9] The Fe³⁺ ions on the surface of solid FeCl₃ act as the active sites, oxidizing the thiophene monomer to produce radical cations.[7] These radical cations then couple to form dimers, which are further oxidized and continue to propagate, leading to the formation of the polymer chain. The polymer precipitates from the reaction mixture in its oxidized (doped) state, complexed with the reduced form of the oxidant (e.g., FeCl₄⁻). A subsequent reduction step, often using a reagent like hydrazine or ammonia, is necessary to obtain the neutral, soluble form of the polymer.

Critical Parameters Influencing Polymer Properties

Several factors can significantly impact the outcome of the polymerization, including the choice of solvent, reaction temperature, monomer concentration, and the oxidant-to-monomer ratio.[8] For instance, using a solvent that allows for better solvation of the growing polymer chains can lead to higher molecular weights.[8] Lowering the reaction temperature can sometimes improve regioregularity by suppressing side reactions.[8] However, a major drawback of the FeCl₃ method is the potential for variability in results and the presence of iron impurities in the final product, which can negatively affect device performance.[1]

Protocol: Synthesis of Poly(3-hexylthiophene) (P3HT) via Oxidative Polymerization

This protocol describes a standard procedure for the synthesis of P3HT, a widely studied and utilized polythiophene derivative.

Materials:

• 3-hexylthiophene (monomer)

• Anhydrous iron(III) chloride (FeCl₃) (oxidant)

• Anhydrous chloroform (CHCl₃) or chlorobenzene (solvent)

• Methanol (for precipitation and washing)

• Hydrazine or concentrated ammonia solution (for reduction/dedoping)

Procedure:

• Reaction Setup: In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, suspend anhydrous FeCl₃ (molar ratio of FeCl₃ to monomer is typically between 2 and 4) in anhydrous chloroform.

• Monomer Addition: Dissolve the 3-hexylthiophene monomer in a small amount of anhydrous chloroform and add it to the dropping funnel.

• Polymerization: While stirring vigorously under a nitrogen atmosphere, add the monomer solution dropwise to the FeCl₃ suspension. The reaction mixture will gradually turn dark, indicating the formation of the doped polymer. Allow the reaction to proceed for a specified time (e.g., 2-24 hours) at room temperature or a controlled temperature.

• Precipitation: Pour the reaction mixture into a large volume of methanol to precipitate the polymer.

• Filtration and Washing: Collect the polymer by filtration and wash it thoroughly with methanol to remove unreacted monomer and residual oxidant.

• Reduction (Dedoping): To obtain the neutral polymer, stir the collected solid in a solution of hydrazine or ammonia in a suitable solvent (e.g., chloroform or a mixture with methanol). The color of the polymer will change from dark blue/black to a reddish-orange.[8]

• Final Purification: Precipitate the neutral polymer again in methanol, filter, and wash it extensively with methanol.

• Drying: Dry the final polymer product under vacuum.

Data Summary: Influence of Reaction Conditions on P3HT Properties

Parameter	Effect on Molecular Weight (Mw)	Effect on Regioregularity	Reference
Reduced Monomer Concentration	Increased	Improved	[8]
Improved Solvent	Increased	Improved	[8]
Reduced Temperature	Slight Decrease in Yield	Improved Polydispersity (Ð)	[8]

Electrochemical Polymerization: Precision Control over Film Formation

Electrochemical polymerization offers a high degree of control over the synthesis process, allowing for the direct deposition of conductive polymer films onto an electrode surface.[10][11] This technique is particularly advantageous for applications requiring thin, uniform films with specific thicknesses and morphologies.[12]

The Mechanism: Anodic Oxidation and Deposition

In electrochemical polymerization, a voltage is applied to an electrode immersed in a solution containing the thiophene monomer and a supporting electrolyte. The monomer is oxidized at the anode to form radical cations, which then couple and propagate to form the polymer. The polymer, in its oxidized (conductive) state, deposits onto the electrode surface. The thickness and properties of the film can be controlled by parameters such as the applied potential, current density, and polymerization time.

The growth of the polymer film is a complex process that can involve both oligomer-monomer and oligomer-oligomer coupling reactions.[13]

Experimental Setup and Key Considerations

A standard three-electrode electrochemical cell is used, consisting of a working electrode (where the polymer film is deposited), a counter electrode, and a reference electrode. The choice of solvent and supporting electrolyte is crucial, as they must be electrochemically stable within the potential window of the polymerization. Acetonitrile and dichloromethane are common solvents, while salts like lithium perchlorate (LiClO₄) or tetrabutylammonium hexafluorophosphate (TBAPF₆) are frequently used as supporting electrolytes.

Protocol: Electrochemical Deposition of a Polythiophene Film

Materials:

• Thiophene or a substituted thiophene monomer

• Acetonitrile (solvent, dried and distilled)

• Lithium perchlorate (LiClO₄) or other suitable supporting electrolyte

• Working electrode (e.g., indium tin oxide (ITO) coated glass, platinum, or gold)

• Counter electrode (e.g., platinum wire or mesh)

• Reference electrode (e.g., Ag/AgCl or saturated calomel electrode (SCE))

Procedure:

• Electrolyte Solution Preparation: Prepare a solution of the thiophene monomer and the supporting electrolyte in acetonitrile in an electrochemical cell. Deoxygenate the solution by bubbling with an inert gas (e.g., argon or nitrogen) for at least 15-20 minutes.

• Electrochemical Polymerization: Connect the electrodes to a potentiostat. Polymerization can be carried out using various techniques:

  • Potentiostatic: Apply a constant potential at which the monomer oxidizes.

  • Galvanostatic: Apply a constant current.

  • Potentiodynamic (Cyclic Voltammetry): Cycle the potential between two set limits. The polymer film will grow with each successive cycle.

• Film Characterization: After deposition, rinse the polymer-coated electrode with fresh solvent to remove any unreacted monomer and electrolyte. The film can then be characterized in a monomer-free electrolyte solution using techniques like cyclic voltammetry and UV-Vis spectroscopy.

Metal-Catalyzed Cross-Coupling Polymerizations: The Path to Precision Polymers

For applications demanding precise control over the polymer's molecular weight, regioregularity, and architecture, metal-catalyzed cross-coupling reactions are the methods of choice.[2] These techniques have revolutionized the synthesis of well-defined conjugated polymers.

Grignard Metathesis (GRIM) Polymerization

The GRIM polymerization is a powerful method for synthesizing highly regioregular poly(3-alkylthiophene)s.[14][15] This method often proceeds in a quasi-"living" chain-growth manner, allowing for the synthesis of polymers with predetermined molecular weights and narrow molecular weight distributions, as well as the creation of block copolymers.[16] The polymerization typically involves the reaction of a 2,5-dihalo-3-alkylthiophene monomer with a Grignard reagent, followed by the addition of a nickel catalyst, such as Ni(dppp)Cl₂.[14]

Stille and Suzuki Coupling Polymerizations

Stille and Suzuki coupling reactions are versatile palladium-catalyzed cross-coupling methods widely used for the synthesis of a variety of conjugated polymers.[2][17]

• Stille Coupling: This reaction involves the coupling of an organotin compound with an organohalide.[18][19][20] For polythiophene synthesis, this typically means reacting a distannylated thiophene monomer with a dihalogenated comonomer. A significant advantage of the Stille reaction is its tolerance to a wide range of functional groups.[21]

• Suzuki Coupling: This method involves the coupling of an organoboron compound (e.g., a boronic acid or ester) with an organohalide.[17][22][23] Suzuki polycondensation is often favored due to the low toxicity of the boron-containing byproducts.

Generalized Workflow for Cross-Coupling Polymerization

Caption: Generalized workflow for metal-catalyzed cross-coupling polymerization.

Characterization of Synthesized Polythiophenes

A comprehensive characterization of the synthesized polythiophenes is essential to understand their structure-property relationships. Key techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to determine the chemical structure and, importantly, the regioregularity of substituted polythiophenes.[1]

• Gel Permeation Chromatography (GPC): GPC is employed to determine the molecular weight (Mw) and polydispersity index (PDI) of the polymers.[8]

• UV-Vis Spectroscopy: This technique provides information about the electronic structure and conjugation length of the polymer. The position of the π-π* transition absorption peak is indicative of the extent of conjugation.[24]

• Cyclic Voltammetry (CV): CV is used to study the electrochemical properties of the polymers, including their oxidation and reduction potentials, and to estimate the HOMO and LUMO energy levels.[24]

• Four-Point Probe Measurement: This is a standard method for measuring the electrical conductivity of the polymer films.

Conclusion and Future Outlook

The synthesis of conductive polymers from thiophene precursors has evolved significantly, offering a diverse toolbox of methods to tailor polymer properties for specific applications. While oxidative chemical polymerization remains a workhorse for large-scale production, metal-catalyzed cross-coupling reactions provide unparalleled precision for creating high-performance materials. The continued development of novel synthetic strategies, including more sustainable and efficient polymerization techniques, will undoubtedly expand the horizons of polythiophene applications in next-generation electronics, energy, and biomedical technologies.

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Application Notes and Protocols for the Development of Antifungal Agents from Thiophene Derivatives

Foreword: The Promise of Thiophene Scaffolds in Combating Fungal Resistance

The ever-increasing incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a formidable challenge to global health. Thiophene, a sulfur-containing heterocyclic compound, has emerged as a "privileged pharmacophore" in medicinal chemistry due to its versatile biological activities.[1] Its derivatives have shown significant promise in the development of novel antifungal agents, offering new avenues to combat resilient pathogens like Candida spp. and Aspergillus spp.[2][3] Thiophene-based compounds have been found to exhibit fungicidal activity, even against fluconazole-resistant strains, and can act synergistically with existing antifungal drugs.[2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic development of antifungal agents from thiophene derivatives, from initial synthesis to preclinical evaluation.

I. Rationale and Strategic Overview

The development pipeline for novel thiophene-based antifungal agents is a multi-stage process that begins with rational design and synthesis, followed by a cascade of in vitro and in vivo evaluations to identify promising lead compounds. The inherent chemical versatility of the thiophene ring allows for extensive structural modifications to optimize antifungal potency, selectivity, and pharmacokinetic properties.[1]

Caption: High-level workflow for the development of thiophene-based antifungal agents.

II. Synthesis of Thiophene Derivatives: Building the Foundation

A multitude of synthetic strategies exist for the creation of thiophene derivatives.[1] The choice of method depends on the desired substitution pattern and the overall complexity of the target molecule. Below are protocols for two common and versatile classes of thiophene derivatives with demonstrated antifungal potential: thiophene-chalcones and 2-aminothiophenes.

Protocol 1: Synthesis of Thiophene-Chalcone Derivatives via Claisen-Schmidt Condensation

Thiophene-chalcones are a class of compounds that have shown promising antifungal activities.[3][4] The Claisen-Schmidt condensation is a reliable method for their synthesis.

Principle: This reaction involves the base-catalyzed condensation of an acetophenone (or a related ketone) with an aromatic aldehyde. In this case, a thiophene carboxaldehyde is reacted with a substituted acetophenone.

Materials:

• 2-Acetylthiophene

• Substituted benzaldehydes

• Methanol

• Potassium hydroxide (KOH)

• Liquor ammonia

• Diethyl ether

• Chloroform

• Standard laboratory glassware and magnetic stirrer

Procedure: [5]

• In a three-necked round-bottom flask, dissolve 2-acetylthiophene (2 equivalents) in 25 mL of methanol.

• Add KOH pellets (1 equivalent) and a few drops of water to the flask. Stir the mixture for 20 minutes at room temperature.

• Dissolve the desired substituted benzaldehyde (1 equivalent) in methanol and add it slowly to the reaction mixture.

• Continue stirring for 30 minutes, then add 3 mL of liquor ammonia.

• Stir the reaction mixture for 8 hours at room temperature. A yellowish solid is expected to precipitate.

• Collect the solid product by vacuum filtration using a Whatman filter paper.

• Wash the product with 10 mL of cold methanol, followed by 5 mL of diethyl ether to remove unreacted starting materials.

• Dry the product in a vacuum oven.

• Recrystallize the crude product from a methanol/chloroform mixture to obtain the pure thiophene-chalcone derivative.

Characterization: The structure of the synthesized compounds should be confirmed using spectroscopic methods such as FT-IR, 1H-NMR, 13C-NMR, and mass spectrometry.[5]

Protocol 2: Synthesis of 2-Aminothiophene Derivatives

2-Aminothiophene derivatives have also been identified as potent antifungal agents.[2]

Note: While a specific, detailed protocol for the synthesis of 2-amino-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-isopropyl carboxylate (2AT) is not provided in the search results, the general synthesis of 2-aminothiophenes often involves the Gewald reaction. This protocol is a generalized representation of such a synthesis.

Principle: The Gewald reaction involves the condensation of a ketone or aldehyde with an α-cyanoester in the presence of elemental sulfur and a base (e.g., morpholine).

Materials:

• A suitable ketone (e.g., cycloheptanone for a derivative like 2AT)

• An α-cyanoester (e.g., ethyl cyanoacetate)

• Elemental sulfur

• A suitable solvent (e.g., ethanol or DMF)

• A base catalyst (e.g., morpholine or triethylamine)

• Standard laboratory glassware and reflux apparatus

Generalized Procedure:

• To a round-bottom flask, add the ketone (1 equivalent), the α-cyanoester (1 equivalent), and elemental sulfur (1.1 equivalents) in a suitable solvent.

• Add the base catalyst (0.1-0.5 equivalents) to the mixture.

• Heat the reaction mixture to reflux for a specified period (typically 2-6 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-water and stir. The product will often precipitate as a solid.

• Collect the solid by filtration, wash with water, and dry.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).

Characterization: Confirm the structure of the synthesized 2-aminothiophene derivative using appropriate spectroscopic techniques.[5]

III. In Vitro Evaluation of Antifungal Activity

Once synthesized and characterized, the thiophene derivatives must be evaluated for their antifungal efficacy. Standardized methods from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide a framework for this assessment.[6]

Protocol 3: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[6]

Principle: A standardized suspension of the fungal isolate is exposed to serial dilutions of the test compound in a microtiter plate. The MIC is determined after a specified incubation period by observing the lowest concentration that inhibits fungal growth.

Materials:

• Synthesized thiophene derivatives

• Fungal strains (Candida albicans, Aspergillus niger, etc.)

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator (35°C)

• Positive control antifungal (e.g., Fluconazole, Amphotericin B)

• DMSO (for dissolving compounds)

Procedure (adapted from CLSI M27-A4 and EUCAST guidelines): [7][8]

• Compound Preparation: Dissolve the synthesized thiophene derivatives in DMSO to a high stock concentration. Prepare serial two-fold dilutions in RPMI-1640 medium in the wells of a 96-well plate. The final concentration of DMSO should not exceed 1% to avoid solvent toxicity.

• Inoculum Preparation: Culture the fungal strains on appropriate agar plates. Prepare a cell suspension in sterile saline and adjust the turbidity to match a 0.5 McFarland standard. This corresponds to approximately 1-5 x 106 CFU/mL for yeast. Further dilute this suspension in RPMI-1640 to achieve a final inoculum concentration of 0.5-2.5 x 103 CFU/mL.

• Inoculation: Add the fungal inoculum to each well of the microtiter plate containing the diluted compounds. Include a growth control well (no compound) and a sterility control well (no inoculum).

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is a significant inhibition of fungal growth (typically ≥50% or ≥90% reduction compared to the growth control), which can be assessed visually or by reading the optical density at a specific wavelength.

Compound	Fungal Strain	MIC50 (µg/mL)	MIC90 (µg/mL)
Thiophene Derivative X	C. albicans ATCC 90028	8	16
Thiophene Derivative Y	A. fumigatus ATCC 204305	4	8
Fluconazole	C. albicans ATCC 90028	0.5	1
Amphotericin B	A. fumigatus ATCC 204305	0.25	0.5
Caption: Example data table for summarizing MIC values.

Protocol 4: Fungal Biofilm Inhibition Assay

Fungal biofilms are a significant clinical challenge due to their inherent resistance to antifungal agents.[9]

Principle: This assay measures the ability of a compound to prevent the formation of a biofilm or to eradicate a pre-formed biofilm.

Procedure:

• Biofilm Formation: In a 96-well plate, add a standardized fungal suspension (1 x 106 cells/mL in RPMI) and incubate for 24-48 hours to allow for biofilm formation.

• For Inhibition: Add the test compounds at various concentrations to the wells along with the fungal suspension at the beginning of the incubation.

• For Eradication: After the biofilm has formed, gently wash the wells with PBS to remove non-adherent cells. Then, add fresh medium containing the test compounds at various concentrations.

• Incubation: Incubate the plates for a further 24 hours.

• Quantification: Wash the wells again and quantify the biofilm using a metabolic assay (e.g., XTT or crystal violet staining). A reduction in metabolic activity or biomass indicates antibiofilm activity.

IV. Elucidating the Mechanism of Action (MoA)

Understanding how a compound exerts its antifungal effect is crucial for lead optimization. Thiophene derivatives have been reported to act through various mechanisms.[2]

Proposed Mechanisms of Action for Thiophene Derivatives

Caption: Potential mechanisms of antifungal action for thiophene derivatives.

Protocol 5: Ergosterol Biosynthesis Inhibition Assay

A common target for antifungal drugs is the ergosterol biosynthesis pathway, which is essential for fungal cell membrane integrity.[10][11]

Principle: This spectrophotometric assay quantifies the amount of ergosterol in fungal cells after treatment with a test compound. A reduction in ergosterol content indicates inhibition of the biosynthesis pathway.

Procedure:

• Grow the fungal cells in a suitable broth medium to mid-log phase.

• Add the thiophene derivative at its MIC and sub-MIC concentrations and incubate for a defined period (e.g., 4-16 hours).

• Harvest the cells by centrifugation and wash them with sterile water.

• Extract the sterols from the cell pellet using an alcoholic KOH solution followed by extraction with n-heptane.

• Scan the absorbance of the sterol extract between 230 and 300 nm using a spectrophotometer. The characteristic four-peaked curve of ergosterol will be visible.

• Calculate the percentage of ergosterol based on the absorbance values at specific wavelengths and the dry weight of the cell pellet. A decrease in the characteristic peaks compared to the untreated control indicates inhibition.[12]

V. In Vivo Efficacy Assessment

Promising candidates from in vitro studies must be evaluated in animal models of infection to assess their in vivo efficacy and safety.[13]

Protocol 6: Murine Model of Disseminated Candidiasis

Principle: Mice are systemically infected with a pathogenic strain of Candida albicans. The efficacy of the test compound is evaluated by monitoring survival rates and fungal burden in target organs.

Materials:

• Immunocompetent or immunosuppressed mice (e.g., BALB/c)

• Pathogenic Candida albicans strain

• Test thiophene derivative formulated for in vivo administration

• Vehicle control

• Positive control antifungal (e.g., fluconazole)

• Sterile saline and injection supplies

• Equipment for housing and monitoring animals

Procedure: [14][15]

• Infection: Prepare an inoculum of C. albicans in sterile saline. Infect mice via intravenous (tail vein) injection with a predetermined lethal or sub-lethal dose of the fungal suspension.

• Treatment: At a specified time post-infection (e.g., 2 hours), begin treatment with the thiophene derivative, administered via a suitable route (e.g., oral gavage or intraperitoneal injection). Administer the compound at various doses. Include a vehicle control group and a positive control group.

• Monitoring: Monitor the mice daily for signs of illness and record survival data over a period of 14-21 days.

• Fungal Burden (Satellite Group): A separate group of mice can be used to determine the fungal load in organs. At specific time points post-infection and treatment, humanely euthanize the animals, aseptically remove target organs (e.g., kidneys, liver, spleen), homogenize the tissues, and plate serial dilutions on appropriate agar to determine the number of colony-forming units (CFU) per gram of tissue.

• Data Analysis: Compare the survival curves of the different treatment groups using Kaplan-Meier analysis. Compare the fungal burdens between groups using appropriate statistical tests (e.g., t-test or ANOVA). A significant increase in survival and a reduction in fungal burden in the treated groups compared to the vehicle control indicate in vivo efficacy.

VI. Structure-Activity Relationship (SAR) Studies

SAR studies are essential for understanding how the chemical structure of the thiophene derivatives relates to their antifungal activity.[16][17]

Approach:

• Synthesize a library of thiophene analogues with systematic variations in their substituents.

• Evaluate the antifungal activity (MIC) of each analogue using the standardized protocols.

• Correlate the changes in chemical structure with the observed changes in antifungal activity. For example, investigate the effect of different substituents on the thiophene ring or on appended phenyl rings.

Key Insights from SAR Studies:

• The presence of hydroxy groups can be essential for the activity of certain aryl derivatives.[16]

• The nature and position of substituents on appended rings can significantly influence potency.

• The core heterocyclic system fused to the thiophene ring can modulate the spectrum of activity.[17]

By systematically exploring the SAR, researchers can identify the key structural features required for potent antifungal activity, guiding the design of more effective second-generation compounds.[18]

VII. Conclusion and Future Directions

Thiophene derivatives represent a rich and promising source for the development of new antifungal agents. The protocols outlined in this guide provide a systematic framework for the synthesis, in vitro screening, mechanistic elucidation, and in vivo evaluation of these compounds. The versatility of the thiophene scaffold, combined with a robust and iterative drug discovery process, holds the potential to deliver novel therapeutics that can effectively combat the growing threat of fungal infections. Future efforts should focus on optimizing the pharmacokinetic and toxicological profiles of lead compounds to facilitate their translation into clinical candidates.

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Application Notes & Protocols: The Role of 5-Ethylthiophene-2-carbonyl chloride in Organic Electronics Materials

These application notes serve as a comprehensive technical guide for researchers, scientists, and professionals in drug development on the prospective role and utilization of 5-Ethylthiophene-2-carbonyl chloride in the synthesis of advanced organic electronic materials. While direct literature on this specific monomer is emerging, this document extrapolates from the well-established principles of thiophene chemistry and organic semiconductor design to provide a robust framework for its application.

Introduction: The Significance of Thiophene Derivatives in Organic Electronics

Thiophene-based compounds are cornerstones in the field of organic electronics.[1][2] Their unique electronic characteristics, chemical versatility, and environmental stability make them ideal building blocks for a variety of applications, including:

• Organic Solar Cells (OSCs): Thiophene-containing polymers and small molecules are excellent donor materials in bulk heterojunction solar cells due to their exceptional charge transport properties.[1][3]

• Organic Field-Effect Transistors (OFETs): The ordered packing of thiophene derivatives facilitates efficient charge carrier mobility, a critical parameter for high-performance transistors.[1][2]

• Organic Light-Emitting Diodes (OLEDs): Thiophene-based materials are utilized as charge transport layers and sometimes as emissive components in OLEDs.[1][2]

The ability to chemically modify the thiophene ring, particularly with alkyl chains, allows for the fine-tuning of the material's properties to optimize device performance.[1][4]

The Anticipated Role of the Ethyl Group in 5-Ethylthiophene-2-carbonyl chloride

The introduction of an ethyl group at the 5-position of the thiophene ring in 5-Ethylthiophene-2-carbonyl chloride is expected to impart several beneficial properties to the resulting organic electronic materials:

• Enhanced Solubility: The ethyl group increases the solubility of the monomer and the resulting polymers in common organic solvents. Good solubility is crucial for solution-based processing techniques, which are essential for large-scale and low-cost manufacturing of organic electronic devices.[5]

• Improved Molecular Packing: Alkyl chains can influence the intermolecular packing of the polymer chains in the solid state.[6][7] This can lead to a more ordered morphology, which is conducive to efficient charge transport.[6]

• Tuning of Electronic Properties: The electron-donating nature of the ethyl group can modulate the HOMO and LUMO energy levels of the resulting materials. This allows for better energy level alignment with other components in a device, such as the acceptor material in an organic solar cell, leading to improved device efficiency.

Proposed Synthesis of 5-Ethylthiophene-2-carbonyl chloride

The synthesis of 5-Ethylthiophene-2-carbonyl chloride can be envisioned as a two-step process starting from commercially available 2-ethylthiophene.

Synthesis of 5-Ethylthiophene-2-carboxylic acid

This step involves the carboxylation of 2-ethylthiophene. A plausible method is via a lithiation reaction followed by quenching with carbon dioxide.

Protocol:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2-ethylthiophene (1 equivalent) in anhydrous tetrahydrofuran (THF).

• Lithiation: Cool the solution to -78 °C in a dry ice/acetone bath. Slowly add n-butyllithium (1.1 equivalents) dropwise via the dropping funnel while maintaining the temperature below -70 °C. Stir the reaction mixture at this temperature for 1 hour.

• Carboxylation: Bubble dry carbon dioxide gas through the solution for 2-3 hours, or add an excess of crushed dry ice to the reaction mixture.

• Work-up: Allow the reaction mixture to warm to room temperature. Quench the reaction by adding water. Acidify the aqueous layer with 2M HCl until the pH is approximately 2.

• Extraction: Extract the product with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) to yield 5-ethylthiophene-2-carboxylic acid.

Diagram: Synthesis of 5-Ethylthiophene-2-carboxylic acid

Caption: Proposed reaction scheme for the synthesis of 5-Ethylthiophene-2-carboxylic acid.

Synthesis of 5-Ethylthiophene-2-carbonyl chloride

The carboxylic acid is then converted to the more reactive acyl chloride.

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 5-ethylthiophene-2-carboxylic acid (1 equivalent) in thionyl chloride (SOCl2, excess, e.g., 5 equivalents).

• Reaction: Add a catalytic amount of N,N-dimethylformamide (DMF). Heat the reaction mixture to reflux and maintain for 2-3 hours. The progress of the reaction can be monitored by the cessation of gas evolution (SO2 and HCl).

• Purification: After the reaction is complete, distill off the excess thionyl chloride under reduced pressure. The resulting crude 5-Ethylthiophene-2-carbonyl chloride can be further purified by vacuum distillation.

Diagram: Synthesis of 5-Ethylthiophene-2-carbonyl chloride

Caption: Proposed synthesis of 5-Ethylthiophene-2-carbonyl chloride from its carboxylic acid precursor.

Application in the Synthesis of a Donor-Acceptor Conjugated Polymer

5-Ethylthiophene-2-carbonyl chloride can be a key monomer in the synthesis of novel donor-acceptor (D-A) conjugated polymers for organic solar cell applications. Here, we propose a protocol for the synthesis of a polymer comprising 5-ethylthiophene as the donor unit and a benzothiadiazole derivative as the acceptor unit via a Stille coupling reaction.

Protocol: Synthesis of Poly[(5-ethylthiophene-2-yl)-alt-(4,7-bis(2-thienyl)-2,1,3-benzothiadiazole)] (PEtTBT)

• Monomer Preparation: The synthesis requires the Stille coupling partner, 2,5-bis(trimethylstannyl)-5-ethylthiophene, which can be prepared from 2,5-dibromo-3-ethylthiophene. The other monomer, 4,7-bis(5-bromo-2-thienyl)-2,1,3-benzothiadiazole, is a known acceptor unit.

• Polymerization Reaction Setup: In a Schlenk flask, dissolve 2,5-bis(trimethylstannyl)-5-ethylthiophene (1 equivalent) and 4,7-bis(5-bromo-2-thienyl)-2,1,3-benzothiadiazole (1 equivalent) in anhydrous toluene.

• Catalyst Addition: Degas the solution by bubbling with argon for 30 minutes. Add a palladium catalyst, such as Pd(PPh3)4 (2-5 mol%), to the reaction mixture under an argon atmosphere.

• Polymerization: Heat the reaction mixture to reflux (around 110 °C) and stir under an inert atmosphere for 24-48 hours.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and pour it into a large volume of methanol to precipitate the polymer.

  • Filter the polymer and wash it sequentially with methanol, acetone, and hexane in a Soxhlet extractor to remove oligomers and catalyst residues.

  • Finally, dissolve the purified polymer in a hot solvent like chloroform or chlorobenzene and re-precipitate it in methanol.

  • Collect the fibrous polymer by filtration and dry it under vacuum.

Diagram: Polymerization Workflow

Caption: A typical workflow for the synthesis of a thiophene-based conjugated polymer.

Characterization of Monomer and Polymer

Thorough characterization is essential to confirm the identity and purity of the synthesized materials.

Technique	5-Ethylthiophene-2-carbonyl chloride	PEtTBT Polymer
¹H and ¹³C NMR	To confirm the chemical structure and purity.	To verify the polymer structure and estimate regioregularity.
FT-IR Spectroscopy	To identify the characteristic carbonyl stretch of the acyl chloride.	To confirm the presence of characteristic functional groups and the disappearance of monomer end-groups.
Mass Spectrometry	To determine the molecular weight and confirm the elemental composition.	Not typically used for polymers due to high molecular weight distribution.
Gel Permeation Chromatography (GPC)	Not applicable.	To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).
UV-Vis Spectroscopy	To determine the absorption properties in solution.	To determine the optical bandgap and absorption spectrum in solution and as a thin film.
Cyclic Voltammetry (CV)	To determine the electrochemical properties.	To estimate the HOMO and LUMO energy levels.
Thermogravimetric Analysis (TGA)	To assess thermal stability.	To determine the decomposition temperature and assess thermal stability for device applications.

Expected Properties and Device Performance

The incorporation of 5-ethylthiophene units into a conjugated polymer is anticipated to yield materials with favorable properties for organic electronics.

Property	Expected Value/Trend	Rationale
Solubility	High in common organic solvents (e.g., chloroform, chlorobenzene, o-dichlorobenzene).	The presence of the flexible ethyl side chain disrupts strong intermolecular forces, enhancing solubility.
Optical Bandgap (Eg)	1.8 - 2.2 eV	The D-A architecture generally leads to a lower bandgap, enabling broader absorption of the solar spectrum.
HOMO Energy Level	-5.0 to -5.4 eV	The electron-donating ethyl group will slightly raise the HOMO level compared to unsubstituted thiophene, which can be beneficial for ohmic contact with common transparent electrodes like ITO.
Hole Mobility (μh) in OFETs	10⁻³ to 10⁻¹ cm²/Vs	The ethyl group can promote more ordered packing, leading to good charge transport characteristics.
OSC Power Conversion Efficiency (PCE)	> 5% (in a blend with a suitable fullerene or non-fullerene acceptor)	A combination of good absorption, appropriate energy levels, and favorable morphology should lead to promising photovoltaic performance.

Safety and Handling

• 5-Ethylthiophene-2-carbonyl chloride: As an acyl chloride, it is expected to be corrosive and moisture-sensitive. Handle in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses. Store under an inert atmosphere.

• Organometallic Reagents (e.g., n-butyllithium, organotin compounds): These are pyrophoric and/or toxic. Handle with extreme care under an inert atmosphere using proper Schlenk line techniques.

• Solvents: Many organic solvents used are flammable and toxic. Ensure proper ventilation and grounding of equipment.

Conclusion

5-Ethylthiophene-2-carbonyl chloride represents a promising, yet underexplored, building block for the synthesis of novel organic electronic materials. The strategic inclusion of the ethyl group is anticipated to enhance solubility and modulate the electronic and morphological properties of the resulting polymers and small molecules. The protocols and insights provided in these application notes offer a solid foundation for researchers to explore the potential of this monomer in developing next-generation organic solar cells, OFETs, and other electronic devices.

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Technical Notes & Optimization

Technical Support Center: Purification of Crude 5-Ethylthiophene-2-carbonyl Chloride by Distillation

Welcome to the technical support center for the purification of 5-Ethylthiophene-2-carbonyl chloride. This guide is designed for researchers, scientists, and drug development professionals who are working with this reactive intermediate. Our goal is to provide practical, experience-driven advice to help you overcome common challenges and ensure the successful purification of your target compound. By understanding the principles behind the process, you can adapt and troubleshoot effectively.

Due to the specific nature of this molecule, publicly available data is limited. Therefore, this guide synthesizes best practices for acyl chloride and thiophene derivative purification, using data from close structural analogs like 5-chlorothiophene-2-carbonyl chloride to provide actionable reference points. This approach ensures scientific rigor while addressing the practical needs of researchers.

Section 1: Troubleshooting Guide

This section addresses the most common issues encountered during the distillation of 5-Ethylthiophene-2-carbonyl chloride in a direct question-and-answer format.

Question 1: My product is turning dark and viscous in the distillation flask, and the yield is low. What is causing this and how can I prevent it?

Answer: This is a classic sign of thermal decomposition. 5-Ethylthiophene-2-carbonyl chloride, like many acyl chlorides, is thermally sensitive. The high temperatures required for atmospheric distillation can cause polymerization or degradation, leading to discoloration and product loss.

The fundamental solution is to lower the boiling temperature of the compound, which is achieved through vacuum distillation . By reducing the pressure in the system, you lower the temperature at which the liquid's vapor pressure equals the system pressure, initiating boiling. For reactive molecules, maintaining the lowest possible distillation temperature is critical to preserving molecular integrity.

Key Actions:

• Employ a High-Vacuum System: Use a rotary vane or diffusion pump capable of reaching pressures below 10 Torr.

• Monitor Temperature Carefully: The temperature of the heating mantle should be only slightly higher (10-20 °C) than the liquid temperature (pot temperature) to avoid localized overheating.

• Minimize Residence Time: Do not heat the crude material for an extended period before distillation begins. A well-planned, efficient distillation is key.

Question 2: My distillation is proceeding, but the separation is poor. The distillate is coming over a wide temperature range and seems impure. How can I improve the separation efficiency?

Answer: This issue points to two likely culprits: inefficient separation of components with close boiling points or an unstable vacuum.

• Close-Boiling Impurities: Your crude mixture likely contains impurities with boiling points near that of your product. The most common is the unreacted starting material, 5-ethylthiophene-2-carboxylic acid, which has a significantly higher boiling point but can be carried over, especially under a poor vacuum. Other possibilities include side-products from the synthesis.

• Unstable Vacuum: Fluctuations in vacuum pressure will cause the boiling point to change, leading to a broad distillation temperature range and poor separation.[1]

Solutions:

• Fractional Distillation: To separate components with close boiling points, a simple distillation setup is insufficient. You must use a fractionating column, such as a Vigreux or a packed column, positioned between the distillation flask and the condenser. These columns provide a large surface area for repeated vaporization-condensation cycles, which enriches the vapor phase with the more volatile component at each stage (each "theoretical plate").[2][3][4]

• Stable Vacuum Source: Ensure all joints in your glassware are perfectly sealed with appropriate grease. Use a vacuum manifold with a pressure gauge and a cold trap (e.g., liquid nitrogen or dry ice/acetone) to protect the pump and maintain a stable, low pressure.

Question 3: The liquid in my distillation flask is boiling unevenly, or "bumping," causing violent splashes. How do I achieve smooth boiling?

Answer: Bumping is caused by the superheating of a liquid above its boiling point, followed by sudden, violent boiling. This is dangerous as it can compromise the vacuum, contaminate the distillate, and even cause the apparatus to fail.

Solutions:

• Vigorous Stirring: The most effective method is to use a magnetic stir bar and stir plate. The stirring action creates a vortex that breaks the surface tension and provides nucleation sites, promoting smooth boiling.

• Boiling Chips: If stirring is not possible, add fresh, porous boiling chips to the cool liquid before applying heat or vacuum. Never add boiling chips to a hot liquid , as this can induce violent bumping. Note that boiling chips lose their effectiveness once the system is cooled and brought back to atmospheric pressure.

Question 4: My final product has a persistent yellow or orange color, even after distillation. Is this normal and can it be removed?

Answer: While some acyl chlorides can have a pale yellow color, a significant orange or brown hue often indicates the presence of trace, highly colored impurities or minor decomposition products.[5]

Troubleshooting Steps:

• Assess Purity: First, confirm the purity of your product using an analytical technique like Gas Chromatography (GC) or NMR spectroscopy. If the product is >98% pure, the color may be due to a very minor, highly chromophoric impurity that does not affect reactivity for most applications.

• Optimize Distillation: The color may be from slight decomposition. Attempt the distillation at an even lower pressure to further reduce the temperature. Using a short-path distillation apparatus minimizes the time the vapor spends in the hot zone.

• Caution with Adsorbents: While treatment with activated charcoal can sometimes decolorize organic liquids, it is generally not recommended for reactive compounds like acyl chlorides, as the charcoal surface can catalyze decomposition.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the critical physical properties for distilling 5-Ethylthiophene-2-carbonyl chloride?

Property	Value (for 5-chlorothiophene-2-carbonyl chloride)	Expected Trend for 5-Ethyl- Analog	Source
Molecular Weight	181.04 g/mol	Higher (approx. 174.65 g/mol )	[6]
Boiling Point	122-127 °C @ 16 Torr (mmHg)	Slightly higher at equivalent pressure	[7]
Density	1.50 g/cm³	Lower	[7]
Appearance	Colorless to Pale Yellow Oil	Similar	[8]
Sensitivity	Moisture Sensitive, Hygroscopic	Identical	[7][8]

Expect the boiling point of 5-Ethylthiophene-2-carbonyl chloride to be slightly higher than its chloro- analog due to the slightly higher molecular weight. A good starting point for vacuum distillation would be in the range of 110-140 °C at pressures between 10-20 Torr.

Q2: What are the primary impurities I should expect in my crude product?

A2: Impurities are typically derived from the synthesis process. The most common synthesis involves the chlorination of 5-ethylthiophene-2-carboxylic acid with a reagent like thionyl chloride (SOCl₂) or oxalyl chloride.[8][9]

Impurity	Chemical Formula	Boiling Point (°C)	Notes on Removal
Thionyl Chloride (excess)	SOCl₂	76 °C	Highly volatile. Easily removed in the forerun (the first fraction) of the distillation.
5-Ethylthiophene-2-carboxylic acid	C₇H₈O₂S	>250 °C (est.)	Non-volatile under typical distillation conditions. Will remain in the distillation flask residue.
Isomeric Acyl Chlorides	C₇H₇ClOS	Similar to product	If the starting material contained isomeric impurities, they will be difficult to separate by distillation. Purity of starting material is key.[10]
Synthesis Solvents (e.g., DCM)	CH₂Cl₂	40 °C	Highly volatile. Removed in the forerun.

Q3: What is the recommended laboratory setup for this purification?

A3: A short-path vacuum fractional distillation apparatus is ideal. This setup minimizes product loss on glass surfaces and reduces the potential for thermal decomposition by shortening the path from the flask to the condenser.

Experimental Workflow: Vacuum Distillation

Caption: A decision tree for common distillation problems.

Q5: How should I handle and store the purified 5-Ethylthiophene-2-carbonyl chloride?

A5: Due to its moisture sensitivity, the purified product must be stored under a dry, inert atmosphere.

• Transfer: Transfer the liquid product via cannula or a dry syringe into a storage vessel that has been oven- or flame-dried and purged with nitrogen or argon.

• Storage Vessel: An amber glass bottle with a PTFE-lined septum cap is ideal.

• Conditions: Store in a refrigerator or freezer (2-8 °C is common) to minimize decomposition over time. [7][8]Ensure the container is well-sealed to prevent atmospheric moisture from entering, especially when removing it from cold storage. Allow the container to warm to room temperature before opening to prevent condensation.

Section 3: Standard Operating Protocol

Protocol: Vacuum Fractional Distillation of Crude 5-Ethylthiophene-2-carbonyl Chloride

• Preparation:

  • Ensure all glassware (round-bottom flask, Vigreux column, distillation head, condenser, receiving flasks) is thoroughly oven-dried (>120 °C) for several hours and cooled under a stream of dry nitrogen or in a desiccator.

  • Assemble the short-path fractional distillation apparatus in a fume hood. Lightly grease all joints with high-vacuum grease.

  • Add the crude 5-Ethylthiophene-2-carbonyl chloride and a new magnetic stir bar to the distillation flask.

• Execution:

  • Seal the apparatus and connect the vacuum line. Place a cold trap between the apparatus and the pump.

  • Start the flow of coolant through the condenser.

  • Slowly open the system to the vacuum pump. Allow the system to degas for 10-15 minutes until a stable, low pressure is reached.

  • Begin vigorous stirring.

  • Slowly heat the distillation flask using a heating mantle with a stir plate.

  • Collect the first few drops of distillate (the forerun) in a separate receiving flask. This fraction will contain highly volatile impurities like residual solvent or thionyl chloride.

  • As the temperature of the distilling vapor stabilizes, switch to a clean receiving flask to collect the main product fraction. Record the stable vapor temperature and the pressure. The product should distill over a narrow temperature range (2-3 °C).

  • Continue distillation until most of the product has been collected. Stop heating if the vapor temperature either drops (indicating the product is gone) or rises sharply (indicating higher-boiling impurities).

• Shutdown and Storage:

  • Remove the heating mantle and allow the system to cool to room temperature under vacuum.

  • Slowly and carefully backfill the apparatus with an inert gas (nitrogen or argon).

  • Disassemble the apparatus. The purified product in the receiving flask should be immediately transferred to a pre-dried, inerted storage vessel.

  • Quench the residue in the distillation flask by slowly adding it to a stirred, basic solution (e.g., saturated sodium bicarbonate).

References

• ACS Publications. (2024). A New Process To Prepare Thiophene-2-Carbonyl Chloride. Retrieved from [Link]

• Google Patents. (n.d.). CN109422720B - Preparation method of low-cost and high-purity 5-chlorothiophene-2-formyl chloride.
• Google Patents. (n.d.). CN102659756A - Method for synthesis of 5-chlorothiophene-2-carbonyl chloride.

• PubChem. (n.d.). 5-Chlorothiophene-2-carbonyl Chloride. Retrieved from [Link]

• Beilstein Journals. (n.d.). Development of potential manufacturing routes for substituted thiophenes. Retrieved from [Link]

• ACS Publications. (2023). Selective Separation of Thiophene Derivatives Using Metal–Organic Frameworks-Based Membranes. Retrieved from [Link]

• AIDIC. (2018). Troubleshooting Distillation Columns Unexpected Causes for Malfunctioning Columns. Retrieved from [Link]

• Chemguide. (n.d.). preparation of acyl chlorides (acid chlorides). Retrieved from [Link]

• IChemE. (n.d.). Troubleshooting Distillation Controls – course outline. Retrieved from [Link]

• Reddit. (2021). Drying agents for Acyl halides. Retrieved from [Link]

• ResearchGate. (2022). The Synthesis and Cytotoxicity of Novel Thiophene Derivatives Derived from 2-(4-Oxo-4,4-Dihydrothiazol-2-yl) Acetonitrile. Retrieved from [Link]

• ResearchGate. (n.d.). Distillation Troubleshooting. Retrieved from [Link]

• Pressure Control Solutions. (2019). Vacuum Distillation issues? | Call Pressure Control Solutions!. Retrieved from [Link]

• ResearchGate. (2014). Acid Chloride/ chloroformate purification?. Retrieved from [Link]

• Fisher Scientific. (2023). SAFETY DATA SHEET - 5-Methylthiophene-2-carbonyl chloride. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Medicinal chemistry-based perspectives on thiophene and its derivatives. Retrieved from [Link]

• AIDIC. (2018). Benzene Purification from Thiophene by Extractive Distillation with Dimethylformamide. Retrieved from [Link]

• Separation Processes Class Notes. (n.d.). Advanced distillation techniques and troubleshooting. Retrieved from [Link]

• MDPI. (n.d.). Theoretical Kinetic Study of Thermal Decomposition of 5-Methyl-2-ethylfuran. Retrieved from [Link]

• Organic Syntheses. (n.d.). acetyl chloride. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Making Acyl Chlorides (Acid Chlorides). Retrieved from [Link]

• The Good Scents Company. (n.d.). 2-ethyl-5-methyl thiophene. Retrieved from [Link]

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• 9. BJOC - Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides [beilstein-journals.org]
• 10. CN109422720B - Preparation method of low-cost and high-purity 5-chlorothiophene-2-formyl chloride - Google Patents [patents.google.com]

Technical Support Center: Handling Moisture-Sensitive 5-Ethylthiophene-2-carbonyl chloride

Welcome to the technical support guide for 5-Ethylthiophene-2-carbonyl chloride. This resource is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into the successful handling and application of this highly reactive reagent. Our goal is to move beyond simple procedural lists and explain the fundamental chemistry that underpins these critical operations, ensuring both safety and experimental success.

Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the storage and handling of 5-Ethylthiophene-2-carbonyl chloride.

Q1: Why is 5-Ethylthiophene-2-carbonyl chloride classified as "moisture-sensitive"?

A1: The term "moisture-sensitive" refers to the compound's high reactivity with water. 5-Ethylthiophene-2-carbonyl chloride belongs to the acyl chloride functional group. The carbonyl carbon is bonded to two highly electronegative atoms (oxygen and chlorine), which strongly withdraw electron density, making the carbon atom highly electrophilic (electron-deficient)[1].

Water, even atmospheric humidity, acts as a nucleophile and will readily attack this electrophilic carbon. This initiates a vigorous and exothermic hydrolysis reaction, which breaks down the acyl chloride into 5-ethylthiophene-2-carboxylic acid and generates corrosive hydrogen chloride (HCl) gas[2][3]. This degradation is irreversible and will lead to lower yields and impurities in your desired reaction.

Q2: What are the immediate signs that my 5-Ethylthiophene-2-carbonyl chloride has been compromised by moisture?

A2: You may observe several indicators:

• Fuming: The reagent may release steamy or white fumes upon opening the container. This is the HCl gas byproduct of hydrolysis reacting with atmospheric moisture[2].

• Pressure Buildup: If the container was sealed after moisture ingress, the generated HCl gas can cause a noticeable pressure increase.

• Change in Appearance: The liquid may appear cloudy or contain solid precipitates, which could be the less soluble 5-ethylthiophene-2-carboxylic acid.

• Pungent, Acidic Odor: A sharp, acidic smell of HCl will be more pronounced than the characteristic odor of the acyl chloride.

Q3: What are the ideal storage conditions for this reagent?

A3: Proper storage is the first line of defense against degradation. The compound should be stored in a cool, dry, and well-ventilated area, away from any sources of ignition or heat[4]. To ensure its integrity, follow these authoritative guidelines:

• Inert Atmosphere: The most critical requirement is storage under an inert atmosphere, such as nitrogen or argon[5]. This displaces moisture-laden air from the container's headspace.

• Tightly Sealed Container: The container must be tightly sealed to prevent the ingress of atmospheric moisture. Containers with high-quality liners or septa are recommended[4].

• Temperature: Store in a cool environment, as elevated temperatures can increase the rate of any potential degradation reactions.

Storage Parameter	Recommendation	Rationale
Atmosphere	Dry Nitrogen or Argon	Prevents contact with atmospheric moisture and oxygen.
Container	Tightly-sealed glass bottle with a corrosion-resistant cap/liner	Prevents moisture ingress and corrosion from potential HCl formation[4].
Temperature	Cool, consistent temperature (e.g., refrigerator)	Reduces vapor pressure and slows degradation kinetics.
Location	Dry, well-ventilated chemical storage cabinet away from bases, alcohols, and water[4]	Prevents accidental contact with incompatible materials.

Q4: What solvents are compatible with 5-Ethylthiophene-2-carbonyl chloride?

A4: The choice of solvent is critical to prevent unwanted reactions. Only anhydrous (dry) aprotic solvents should be used. Protic solvents like water, alcohols, or amines will react with the acyl chloride.

Compatible Solvents (Anhydrous Grade Recommended)	Incompatible Solvents
Dichloromethane (DCM)[4]	Water
Chloroform[4][6]	Alcohols (Methanol, Ethanol, etc.)
Toluene	Amines (Primary, Secondary)
Tetrahydrofuran (THF)	Carboxylic Acids
Diethyl Ether	Any protic solvent
Carbon Tetrachloride[7]

Expert Tip: Even high-quality anhydrous solvents can absorb moisture from the air. It is best practice to use freshly opened solvents or those dried over molecular sieves.

Troubleshooting Guide

This section provides solutions to specific problems that may arise during experimentation.

Problem 1: My reaction yield is consistently low, and I suspect reagent degradation.

Cause: The most probable cause is the hydrolysis of the 5-Ethylthiophene-2-carbonyl chloride before or during the reaction. The nucleophile in your reaction is competing with residual water, which consumes your starting material.

Solution: Implement a Rigorous Anhydrous Workflow

This protocol ensures that the reagent and reaction environment are free from water.

Experimental Protocol: Anhydrous Reaction Setup

• Glassware Preparation: All glassware (flasks, dropping funnels, stir bars) must be oven-dried at >120°C for several hours or flame-dried under vacuum and allowed to cool to room temperature in a desiccator or under a stream of inert gas.

• Inert Atmosphere Assembly: Assemble the glassware while still warm and immediately purge the system with dry nitrogen or argon. Use a Schlenk line or a balloon setup as shown in the diagram below.

• Reagent Transfer: Transfer all anhydrous solvents and liquid reagents via syringe through rubber septa. Solid reagents should be transferred under a positive flow of inert gas.

• Acyl Chloride Addition: Draw the required amount of 5-Ethylthiophene-2-carbonyl chloride into a dry, nitrogen-purged syringe and add it dropwise to the cooled reaction mixture. The addition is often exothermic and should be controlled.

Diagram: Standard Inert Atmosphere (Schlenk Line) Setup

Caption: Inert atmosphere setup for moisture-sensitive reactions.

Problem 2: During workup, my organic layer is difficult to separate, and I'm getting unexpected byproducts.

Cause: If your reaction involves a base (like pyridine or triethylamine) to scavenge the HCl generated, this base can form a salt (e.g., pyridinium chloride). If excess water is used during quenching, these salts can become soluble and create emulsions. Furthermore, if the product itself has some water solubility, partitioning can be inefficient.

Solution: A Stepwise Quenching and Extraction Protocol

• Controlled Quench: Cool the reaction mixture in an ice bath. Slowly and carefully add a saturated aqueous solution of a mild base, such as sodium bicarbonate (NaHCO₃), instead of pure water. This will neutralize any remaining acyl chloride and the acidic HCl byproduct, minimizing the exotherm.

• Extraction: Extract the aqueous layer multiple times (3x) with a suitable organic solvent like dichloromethane or ethyl acetate to ensure complete recovery of the product.

• Washing: Combine the organic extracts and wash sequentially with:

  • Dilute HCl (to remove basic impurities like pyridine).

  • Saturated NaHCO₃ solution (to remove acidic impurities).

  • Brine (saturated NaCl solution) to remove the bulk of the dissolved water.

• Drying and Filtration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure.

Diagram: Logic of Aqueous Workup

Caption: Sequential steps for a robust aqueous workup.

Problem 3: I observe polymerization or charring in my Friedel-Crafts acylation reaction.

Cause: Thiophene and its derivatives can be sensitive to strong Lewis acids and high temperatures, which are often used in Friedel-Crafts reactions[8][9]. Overly aggressive conditions can lead to polymerization or decomposition of the thiophene ring.

Solution: Optimization of Catalytic Conditions

• Lewis Acid Choice: Use a milder Lewis acid catalyst. While AlCl₃ is common, it can be too harsh. Consider alternatives like ZnCl₂ or SnCl₄, which can offer better selectivity with sensitive substrates[9].

• Stoichiometry: Use only catalytic amounts of the Lewis acid where possible, rather than stoichiometric amounts.

• Temperature Control: Maintain a low reaction temperature. Start the reaction at 0°C or even lower and allow it to warm to room temperature slowly. Monitor the reaction progress by TLC or GC/MS to avoid prolonged reaction times at elevated temperatures[8].

• Order of Addition: Add the 5-Ethylthiophene-2-carbonyl chloride slowly to the mixture of the substrate and the Lewis acid. This keeps the concentration of the reactive acylium ion low and minimizes side reactions.

References

• Oxford Lab Fine Chem LLP. MATERIAL SAFETY DATA SHEET THIOPHENE. Available from: [Link]

• ACS Publications. A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. Available from: [Link]

• Google Patents. CN102659756A - Method for synthesis of 5-chlorothiophene-2-carbonyl chloride.

• PubChem. 5-Chlorothiophene-2-carbonyl Chloride | C5H2Cl2OS | CID 589223. Available from: [Link]

• Save My Exams. Relative Ease of Hydrolysis (Cambridge (CIE) A Level Chemistry): Revision Note. Available from: [Link]

• Chemistry LibreTexts. Reactions of Acyl Chlorides with Water. Available from: [Link]

• Chemguide. Learning outcome 33: Carboxylic acids and derivatives 33.3: Acyl chlorides. Available from: [Link]

• The Organic Chemistry Tutor. Acyl Chlorides - formation and hydrolysis mechanism. YouTube. Available from: [Link]

• ResearchGate. Friedel-crafts acylation reaction of liquid thiophene catalyzed by C25. Available from: [Link]

• Google Patents. US2492629A - Acylation of thiophene.

• Chemguide. reaction between acyl chlorides and water - addition / elimination. Available from: [Link]

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• 9. US2492629A - Acylation of thiophene - Google Patents [patents.google.com]

Technical Support Center: Minimizing Byproduct Formation in 5-Ethylthiophene-2-carbonyl Chloride Reactions

Welcome to the technical support center for 5-Ethylthiophene-2-carbonyl chloride. This guide is designed for researchers, scientists, and professionals in drug development. As a highly reactive and valuable intermediate, minimizing byproduct formation during the synthesis and subsequent reactions of 5-Ethylthiophene-2-carbonyl chloride is critical for ensuring high purity, yield, and overall process efficiency. This document provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to address common challenges.

Section 1: Synthesis of 5-Ethylthiophene-2-carbonyl chloride

The most prevalent source of impurities often originates from the initial synthesis of the acid chloride itself. Careful control of this step is paramount.

Q: What is the standard method for synthesizing 5-Ethylthiophene-2-carbonyl chloride, and what are the primary byproducts?

A: The most common and direct method is the reaction of 5-Ethylthiophene-2-carboxylic acid with a chlorinating agent, typically thionyl chloride (SOCl₂).[1][2] The reaction proceeds by converting the carboxylic acid's hydroxyl group into a chlorosulfite intermediate, which is an excellent leaving group.[2] The chloride ion then acts as a nucleophile, attacking the carbonyl carbon to yield the desired acid chloride.

The primary byproducts of this reaction are sulfur dioxide (SO₂) and hydrogen chloride (HCl) gas.[1][3] While these are gaseous and can be removed, residual unreacted thionyl chloride and starting carboxylic acid can remain as impurities. Furthermore, side reactions can occur if the temperature is not controlled, potentially leading to decomposition or polymerization, although this is less common with thiophene derivatives compared to more sensitive substrates.

Caption: Synthesis of 5-Ethylthiophene-2-carbonyl chloride from its carboxylic acid.

Q: How can I optimize the synthesis from 5-Ethylthiophene-2-carboxylic acid to minimize impurities?

A: Achieving high purity requires meticulous control over the reaction conditions. A patent for a similar compound, 5-chlorothiophene-2-carbonyl chloride, outlines a high-yield process that can be adapted.[4] The key is to manage temperature, reagent addition, and subsequent purification.

Recommended Protocol for High-Purity Synthesis:

• Inert Atmosphere: Set up the reaction in a flask equipped with a reflux condenser and a gas outlet connected to a scrubber (to neutralize HCl and SO₂). Purge the entire system with an inert gas like nitrogen or argon. This is crucial as 5-Ethylthiophene-2-carbonyl chloride is moisture-sensitive.[5][6]

• Solvent Selection: Use a dry, non-polar solvent such as carbon tetrachloride or dichloromethane.[4][7]

• Temperature Control: Cool the reaction vessel to below 0°C using an ice-salt bath.

• Reagent Addition: Add the thionyl chloride to the solvent first. Then, add the 5-Ethylthiophene-2-carboxylic acid in portions (batches) while maintaining the temperature below 0°C.[4] This prevents a rapid exotherm that can lead to side reactions.

• Reaction Progression: After the addition is complete, allow the mixture to stir at room temperature for approximately 30 minutes, then gently heat to reflux for 1-3 hours to drive the reaction to completion.[4]

• Purification: After the reaction, remove the solvent and excess thionyl chloride under reduced pressure. The crude product should then be purified by vacuum distillation to yield a pure, colorless to light yellow liquid.[4][7]

Parameter	Recommendation	Rationale
Atmosphere	Inert (Nitrogen or Argon)	Prevents hydrolysis of the acid chloride product.[5]
Solvent	Dry, non-polar (e.g., CCl₄, DCM)	Provides a controlled reaction medium.[4]
Temperature	Initial addition < 0°C, then reflux	Controls exothermic reaction and prevents byproduct formation.[4]
Purification	Vacuum Distillation	Separates the product from non-volatile impurities and starting material.[7]

Section 2: Acylation Reactions - Minimizing Byproducts

5-Ethylthiophene-2-carbonyl chloride is a powerful acylating agent, primarily used to form amides and esters or in Friedel-Crafts reactions.[8]

Q: I'm reacting 5-Ethylthiophene-2-carbonyl chloride with a primary amine to form an amide, but my yields are low. What are the likely side reactions?

A: Low yields in amide synthesis from acid chlorides are typically due to two main issues: inactivation of the nucleophile and hydrolysis of the acid chloride.

• Amine Inactivation: The reaction between an acid chloride and an amine produces one equivalent of hydrogen chloride (HCl).[9] This HCl will react with your basic amine starting material to form an ammonium salt. This salt is no longer nucleophilic and will not react with the acid chloride, effectively halting the reaction and reducing your yield by at least 50%.

• Hydrolysis: 5-Ethylthiophene-2-carbonyl chloride is highly reactive towards water.[5] Any moisture present in the solvent, on the glassware, or in the amine starting material will rapidly hydrolyze the acid chloride back to the unreactive 5-Ethylthiophene-2-carboxylic acid.

Caption: Desired amidation pathway versus common side reactions.

Q: What is the best practice for maximizing amide yield and purity?

A: The key is to use anhydrous conditions and an appropriate base to scavenge the HCl byproduct. This is often referred to as the Schotten-Baumann reaction condition.[10]

Optimized Protocol for Amide Synthesis:

• Solvent and Glassware: Ensure all glassware is oven-dried or flame-dried. Use a dry, aprotic solvent such as Dichloromethane (DCM), Tetrahydrofuran (THF), or N,N-Dimethylformamide (DMF).[11]

• Setup: Dissolve the amine in the anhydrous solvent under an inert atmosphere (nitrogen or argon).

• Base Addition: Add at least 1.1 equivalents of a non-nucleophilic tertiary amine base, such as triethylamine (TEA) or pyridine, to the amine solution.[10][11] This base will react with the HCl produced, preventing it from inactivating your starting amine.

• Temperature Control: Cool the solution to 0°C.

• Acid Chloride Addition: Dissolve the 5-Ethylthiophene-2-carbonyl chloride in a small amount of the anhydrous solvent and add it dropwise to the cooled amine/base mixture.

• Reaction: Allow the reaction to slowly warm to room temperature and stir until completion (monitoring by TLC or LCMS is recommended).

• Workup: The workup typically involves washing the organic layer with a dilute acid (to remove excess amine and base), followed by a bicarbonate solution (to remove any carboxylic acid), and finally brine.

Q: What are the primary concerns when using 5-Ethylthiophene-2-carbonyl chloride in a Friedel-Crafts acylation?

A: Friedel-Crafts acylation involves reacting the acid chloride with an aromatic compound in the presence of a Lewis acid catalyst (e.g., AlCl₃, FeCl₃).[12] The main challenges are:

• Catalyst Stoichiometry: Unlike Friedel-Crafts alkylation, acylation requires more than a catalytic amount of the Lewis acid because the catalyst complexes with the product ketone, rendering it inactive.

• Regioselectivity: If the substrate is a substituted aromatic ring, acylation can occur at multiple positions, leading to a mixture of isomers that can be difficult to separate.

• Substrate Deactivation: The reaction does not work on strongly deactivated aromatic rings.

• Byproducts: The main byproduct is HCl, which is handled by the Lewis acid. However, harsh conditions can lead to decomposition. Using modern solid acid catalysts like zeolites can offer higher selectivity and easier workup.[12][13]

Section 3: Purification & Storage

Q: How should I purify crude 5-Ethylthiophene-2-carbonyl chloride?

A: The most effective method for purifying 5-Ethylthiophene-2-carbonyl chloride is vacuum distillation .[4][7] This separates the volatile product from non-volatile starting materials (the carboxylic acid) and any polymeric byproducts. A typical distillation might be performed at 80-90°C under a vacuum of 5 mmHg, though optimal conditions may vary.[7]

Q: What are the correct storage conditions for 5-Ethylthiophene-2-carbonyl chloride?

A: This compound is moisture-sensitive and corrosive.[5][14] Proper storage is essential to maintain its purity and reactivity.

• Container: Store in a tightly sealed, corrosion-resistant container (e.g., a glass bottle with a secure cap).

• Atmosphere: Store under an inert atmosphere (nitrogen or argon) to prevent exposure to moisture.[5]

• Temperature: Keep in a cool, dry, and well-ventilated area, preferably refrigerated (2–8 °C).[6][15]

• Incompatibilities: Keep away from water, alcohols, bases, and other nucleophiles.[5][15]

Frequently Asked Questions (FAQs)

Q1: Is 5-Ethylthiophene-2-carbonyl chloride a hazardous substance? A1: Yes. It is classified as corrosive and causes severe skin burns and eye damage.[14][16] It is also a lachrymator. Always handle it in a fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Q2: My 5-Ethylthiophene-2-carbonyl chloride has turned yellow/brown. Is it still usable? A2: A pale yellow color is common and generally acceptable.[15] A darker brown color may indicate some decomposition, likely due to prolonged storage or exposure to air and moisture. It is advisable to re-purify the material by vacuum distillation before use in a sensitive reaction.

Q3: Can I use a different chlorinating agent, like oxalyl chloride or phosphorus pentachloride (PCl₅)? A3: Yes, other chlorinating agents can be used. Oxalyl chloride is often preferred in laboratory settings as its byproducts (CO and CO₂) are both gaseous and it can be used under milder conditions. PCl₅ is also effective, but produces solid phosphorus oxychloride (POCl₃) as a byproduct, which can complicate purification. For most applications, thionyl chloride offers a good balance of reactivity, cost, and ease of byproduct removal.[17]

References

• ACS Publications. (2024, March 25). A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. Retrieved from [Link]

• Google Patents. (n.d.). CN102659756A - Method for synthesis of 5-chlorothiophene-2-carbonyl chloride.

• Beilstein Journals. (n.d.). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Retrieved from [Link]

• Google Patents. (n.d.). CN109422720B - Preparation method of low-cost and high-purity 5-chlorothiophene-2-formyl chloride.
• Google Patents. (n.d.). CN108840854B - Method for synthesizing 5-chlorothiophene-2-carboxylic acid by one-pot method.

• PubChem. (n.d.). 5-Chlorothiophene-2-carbonyl Chloride | C5H2Cl2OS | CID 589223. Retrieved from [Link]

• Semantic Scholar. (n.d.). New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Making Amides from Acyl Chlorides. Retrieved from [Link]

• TSI Journals. (n.d.). Mild liquid-phase friedel-crafts acylation of thiophene to 2-acetylthiophene over solid-acid catalysts. Retrieved from [Link]

• Master Organic Chemistry. (2011, December 3). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 10.9 Reactions of Alcohols with Thionyl Chloride. Retrieved from [Link]

• Organic-Chemistry.org. (n.d.). Amine to Amide (via Acid Chloride) - Common Conditions. Retrieved from [Link]

• YouTube. (2015, February 8). Carboxylic Acids Advanced. Reaction with Thionyl Chloride. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

• ResearchGate. (2025, August 7). Friedel-crafts acylation reaction of liquid thiophene catalyzed by C25. Retrieved from [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Retrieved from [Link]

• YouTube. (2013, December 8). Reaction of Carboxylic Acids with Thionyl Chloride. Retrieved from [Link]

• Master Organic Chemistry. (2018, February 28). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Retrieved from [Link]

• ResearchGate. (n.d.). Thiophosgene in Organic Synthesis. Retrieved from [Link]

• International Journal of Chemical Studies. (2015, January 19). Friedel-Crafts alkylation and acylation of aromatic compounds under solvent free conditions using solid acid catalysts. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of Step iv) Production of 5-hexylthiophene-2-carboxylic acid. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 22.9 Reactions of Carboxylic Acids. Retrieved from [Link]

• Physics @ Manasagangotri. (n.d.). Synthesis, crystal structure characterization, Hirshfeld surface analysis, and Quantum chemical computations of Ethyl 5-(thiophe. Retrieved from [Link]

• Bouling Chemical Co., Limited. (n.d.). 5-Chlorothiophene-2-Carbonyl Chloride Supplier & Manufacturer in China. Retrieved from [Link]

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Stabilizing 5-Ethylthiophene-2-carbonyl chloride for long-term storage

Technical Support Center: 5-Ethylthiophene-2-carbonyl chloride

A Guide to Long-Term Stability and Handling

Welcome to the technical support resource for 5-Ethylthiophene-2-carbonyl chloride. As Senior Application Scientists, we understand that the success of your research and development hinges on the quality and stability of your starting materials. 5-Ethylthiophene-2-carbonyl chloride is a highly reactive intermediate, crucial for the synthesis of various pharmaceutical and specialty chemical products. Its inherent reactivity, however, presents significant challenges for long-term storage.

This guide is designed to provide you, our fellow researchers and drug development professionals, with practical, in-depth solutions to maintain the integrity of this valuable compound. We will move beyond simple instructions to explain the underlying chemical principles, ensuring you can make informed decisions in your laboratory.

Part 1: Understanding the Instability (FAQs)

This section addresses the most common questions regarding the inherent instability of 5-Ethylthiophene-2-carbonyl chloride.

Q1: What makes 5-Ethylthiophene-2-carbonyl chloride so unstable for storage?

A: The instability is primarily due to the high reactivity of the acyl chloride functional group (-COCl). The carbon atom in this group is bonded to two highly electronegative atoms: oxygen and chlorine.[1] This makes the carbonyl carbon highly electron-deficient (electrophilic) and thus extremely susceptible to attack by nucleophiles.[1][2] The most common nucleophile it will encounter during storage is atmospheric water (moisture).

Q2: What is the primary degradation reaction I should be concerned about?

A: The primary and most rapid degradation pathway is hydrolysis . Even trace amounts of moisture in the air or on the surface of storage containers will react with the acyl chloride. This reaction is a vigorous, often exothermic, nucleophilic acyl substitution that converts the 5-Ethylthiophene-2-carbonyl chloride into 5-Ethylthiophene-2-carboxylic acid and corrosive hydrochloric acid (HCl) gas.[3][4][5][6] This not only consumes your starting material but also introduces impurities that can complicate subsequent reactions.

Sources

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• 6. savemyexams.com [savemyexams.com]

Technical Support Center: Quenching Procedures for Reactions Involving Acyl Chlorides

Welcome to the Technical Support Center for handling and quenching reactions involving acyl chlorides. This guide is designed for researchers, scientists, and drug development professionals who work with these highly reactive but synthetically valuable compounds. Acyl chlorides are powerful reagents, but their reactivity demands careful and knowledgeable handling, especially during the reaction workup or "quenching" phase. This document provides in-depth, field-proven insights into the chemistry, safety, and practical execution of quenching procedures, moving beyond simple step-by-step instructions to explain the critical causality behind each experimental choice.

Safety First: The Uncompromising Priority

Before addressing any procedural questions, it is paramount to understand the inherent hazards of acyl chlorides. These compounds are typically volatile, corrosive, flammable, and react violently with nucleophiles.[1][2]

• Corrosivity: Acyl chlorides cause severe skin burns and eye damage.[2][3] Contact with moisture, including humidity in the air or on skin, leads to the formation of hydrochloric acid (HCl), exacerbating their corrosive effects.[3][4]

• Toxicity: Inhalation of vapors can cause severe irritation to the respiratory tract and may lead to pulmonary edema, a medical emergency.[1][3] All manipulations must be performed in a certified chemical fume hood.

• Reactivity: The reaction with water is vigorous, often violent, and highly exothermic, producing steamy, corrosive fumes of HCl gas.[5][6]

• Flammability: Many common acyl chlorides are highly flammable liquids with low flash points.[2]

Always wear appropriate Personal Protective Equipment (PPE):

• Chemical splash goggles and a face shield.

• Flame-resistant lab coat.

• Heavy-duty chemical-resistant gloves (e.g., butyl rubber or laminate).

Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the principles and methods of quenching acyl chloride reactions.

Q1: What does "quenching" mean in the context of an acyl chloride reaction?

A: Quenching is the process of safely and controllably deactivating any unreacted, excess acyl chloride in a reaction mixture. This is a critical step that must be performed before workup (e.g., extraction) to ensure the safety of the procedure and to prevent the formation of unwanted byproducts. The process involves adding a "quenching agent" that reacts with the acyl chloride to convert it into a less reactive and more stable compound.

Q2: Why is the choice of quenching agent so critical?

A: The choice of quenching agent is dictated by the stability of your desired product and the scale of your reaction. Acyl chlorides react readily with any available nucleophile.[7][8] The goal is to use a simple, inexpensive nucleophile that will rapidly consume the excess acyl chloride without affecting your product or introducing purification challenges. The primary quenching agents are water, alcohols, and amines.[9]

Table 1: Comparison of Common Quenching Agents

Quenching Agent	Product of Quench	Key Advantages	Key Disadvantages	Best For...
Water (H₂O)	Carboxylic Acid	Inexpensive, readily available, produces a water-soluble carboxylate salt upon basification.	Highly exothermic, can be violent if added too quickly.[6] Not suitable for water-sensitive products.	General purpose quenching when the product is water-stable.
Alcohols (e.g., Methanol, Ethanol)	Ester	Less vigorous reaction than water, produces a neutral ester byproduct.[9][10]	Introduces an organic byproduct (the ester) that may require removal during purification.	Reactions where the product is sensitive to water or strong acids.
Amines (e.g., aqueous Ammonia, secondary amines)	Amide	Forms a stable amide, useful if the resulting amide is easily separable from the product.	Can be complex if the amine can react with the desired product. Requires at least two equivalents.[11]	Specialized cases where the resulting amide is non-problematic or easily removed.

Q3: What is the underlying mechanism for quenching acyl chlorides?

A: The quenching process follows a well-established nucleophilic addition-elimination mechanism .[8][12] The high reactivity of the acyl chloride is due to the electron-withdrawing effects of both the oxygen and chlorine atoms, which makes the carbonyl carbon highly electrophilic (electron-deficient).[8]

• Nucleophilic Addition: The quenching agent (e.g., water, alcohol) acts as a nucleophile, using a lone pair of electrons to attack the electrophilic carbonyl carbon. This breaks the C=O pi bond, and the electrons move to the oxygen atom, forming a tetrahedral intermediate.[6][13]

• Elimination: The tetrahedral intermediate is unstable. The lone pair on the negatively charged oxygen reforms the C=O double bond. In doing so, it ejects the best leaving group, which is the chloride ion (Cl⁻).[6][14]

• Deprotonation: The resulting species is protonated. The ejected chloride ion or another molecule of the quenching agent removes a proton from the nucleophile to yield the final quenched product (carboxylic acid or ester) and HCl.[6][8]

Diagram: Generalized Quenching Workflow

Caption: Logical flow for a safe and effective acyl chloride quench.

Troubleshooting Guide

Q4: My quenching process was extremely vigorous and difficult to control. What went wrong?

A: An uncontrollable exotherm is the most common and dangerous issue when quenching acyl chlorides. The root cause is almost always adding the quenching agent too quickly to an uncooled reaction mixture.

Causality & Solution:

• The Problem: The hydrolysis of acyl chlorides is extremely rapid and exothermic.[6] Adding water or another nucleophile quickly generates a large amount of heat and HCl gas in a short period, which can cause the solvent to boil violently, leading to a dangerous pressure increase and potential reactor breach.

• The Protocol:

  • Cooling is Mandatory: Always cool the reaction vessel in an ice bath (0 °C) before and during the entire quenching process.

  • Slow Addition is Key: Add the quenching agent dropwise or via an addition funnel. This allows the heat to dissipate safely.[15]

  • Dilution Helps: Quenching a concentrated solution is more dangerous. Ensure adequate solvent is present to act as a heat sink. Consider adding the reaction mixture to the quenching agent (a "reverse quench"), especially on a large scale.

Q5: After quenching my acylation reaction, I see an unexpected byproduct. What could it be?

A: The identity of the byproduct depends on the nucleophiles present in your reaction mixture.

Common Scenarios:

• Reaction with Solvent: If you used an alcohol as a solvent (e.g., methanol, ethanol), any excess acyl chloride will react with it to form the corresponding ester.[5][9] This is a common oversight. Use aprotic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile when working with acyl chlorides.[16]

• DMAP-Catalyzed Reactions: If you used 4-(Dimethylamino)pyridine (DMAP) as a catalyst, it forms a highly reactive N-acylpyridinium intermediate.[17][18] If your intended nucleophile (e.g., a hindered alcohol) reacts slowly, this intermediate can sometimes be attacked by other nucleophiles present during workup, or potentially lead to side reactions.

• Incomplete Reaction: If your primary reaction was incomplete, quenching will convert the unreacted acyl chloride back to the corresponding carboxylic acid (if quenched with water).[4][12] This can complicate purification.

Q6: How do I manage the large volume of HCl gas produced during the quench?

A: The hydrogen chloride (HCl) gas generated is corrosive and toxic.[3][5] Proper ventilation and neutralization are essential.

Management Strategy:

• Fume Hood: All quenching operations must be conducted in a well-ventilated chemical fume hood.[15]

• Neutralization: For reactions involving a base-sensitive product, the HCl can be allowed to vent safely. However, it's often preferable to include a base in the quenching solution or add a base immediately after the quench to neutralize the HCl. A saturated aqueous solution of sodium bicarbonate (NaHCO₃) is commonly used. The neutralization itself is exothermic and produces CO₂ gas, so addition must be slow and controlled.

• Amine Reactions: When reacting an acyl chloride with a primary or secondary amine, two equivalents of the amine are typically required.[11] The first equivalent acts as the nucleophile, and the second acts as a base to neutralize the HCl produced, forming an ammonium salt.[11][14] Alternatively, a non-nucleophilic base like triethylamine (TEA) or pyridine can be used as an HCl scavenger.[16]

Q7: My desired product is an ester, but it's sensitive to water. How should I quench the excess acyl chloride?

A: This is a classic scenario where water is not a suitable quenching agent.

Recommended Procedure:

• Use an Alcohol Quench: Quench the reaction with an anhydrous alcohol, such as methanol or isopropanol.[10] This will convert the excess acyl chloride into a simple methyl or isopropyl ester.[9]

• Choose a Volatile Alcohol: Using a low-boiling-point alcohol like methanol is advantageous. The resulting methyl ester byproduct is often volatile and can be easily removed under vacuum (e.g., via rotary evaporation), simplifying purification.[10]

• Alternative: Add a non-nucleophilic base like pyridine or triethylamine to scavenge the excess acyl chloride, forming a salt that can be removed by filtration or aqueous extraction.

Detailed Protocol: Standard Quenching of an Acylation Reaction

This protocol outlines a standard procedure for quenching a reaction where an acyl chloride was used in excess.

Materials:

• Reaction mixture containing excess acyl chloride in an aprotic solvent (e.g., DCM).

• Ice bath.

• Addition funnel.

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Separatory funnel.

Procedure:

• Cooling: Place the reaction flask in a large ice-water bath and allow the internal temperature to drop to 0-5 °C. Ensure the flask is securely clamped.

• Slow Addition of Water: Slowly add ice-cold water dropwise via an addition funnel with vigorous stirring. Monitor the temperature closely, ensuring it does not rise significantly. You will observe gas evolution (HCl).

• Completion of Quench: Continue adding water until no further exotherm or gas evolution is observed. Allow the mixture to stir for an additional 15-20 minutes in the ice bath to ensure all acyl chloride has been hydrolyzed.

• Neutralization: Slowly and carefully add saturated NaHCO₃ solution to the biphasic mixture. Be cautious, as this will cause CO₂ evolution. Continue adding until the aqueous layer is basic (test with pH paper).

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water and then brine. Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure to isolate the crude product.

Diagram: Decision Tree for Quenching Agent Selection

Caption: A decision-making framework for selecting the appropriate quenching agent.

References

• Chemguide. (n.d.). The Reaction of Acyl Chlorides with Water, Alcohols and Phenol. Retrieved from [Link]

• Save My Exams. (2025, June 23). Acyl Chlorides. A Level Chemistry Revision Notes. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Reactions of Acyl Chlorides with Water. Retrieved from [Link]

• Yufeng. (2025, May 25). How to Quench Acid Chlorides? 5 Key Methods for Safe Handling. Retrieved from [Link]

• Reddit. (2024, May 23). Removing oxalyl chloride from acid chloride intermediate in ester formation. r/Chempros. Retrieved from [Link]

• The Organic Chemistry Tutor. (2025, March 16). Acyl Chlorides - formation and hydrolysis mechanism [Video]. YouTube. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reactions of Acid Chlorides (ROCl) with Nucleophiles. Retrieved from [Link]

• ChemistryStudent. (n.d.). Acyl Chlorides (A-Level). Retrieved from [Link]

• ResearchGate. (2019, March 4). What should I reconsider in my experiment for acyl chloride to be formed?. Retrieved from [Link]

• Chemistry university. (2021, April 23). Esterification using Acid Chloride and Alcohol [Video]. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 20.17: Reactions of Acid Chlorides. Retrieved from [Link]

• AK Lectures. (n.d.). Acid Chloride Reactions. Retrieved from [Link]

• Chemguide. (n.d.). Reaction between acyl chlorides and amines - addition / elimination. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Acetyl Chloride. Retrieved from [Link]

• ResearchGate. (2025, August 9). The DMAP-Catalyzed Acetylation of Alcohols—A Mechanistic Study (DMAP=4-(Dimethylamino)pyridine). Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Acetyl chloride. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reduction of Acyl Chlorides by LiAlH4, NaBH4, and LiAl(OtBu)3H. Retrieved from [Link]

• National Institutes of Health. (n.d.). Unveiling the Role of DMAP for the Se-Catalyzed Oxidative Carbonylation of Alcohols: A Mechanism Study. PMC. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive desulfonylation. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 15). 12.4: Nucleophilic Acyl Substitution Reactions of Carboxylic Acids. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine to Amide (via Acid Chloride) - Common Conditions. Retrieved from [Link]

• Chemistry university. (2021, April 26). Reducing Acid Chlorides [Video]. YouTube. Retrieved from [Link]

• Semantic Scholar. (n.d.). Catalysis by 4-dialkylaminopyridines. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Hydrolysis of acid/acyl chlorides with water nucleophilic addition elimination substitution mechanism reagents reaction conditions organic synthesis. Retrieved from [Link]

• Dr. Richard Musgrave. (2017, March 13). Reactions Acid Chlorides With Amines [Video]. YouTube. Retrieved from [Link]

• Chemistry Stack Exchange. (2021, April 15). Mechanism of hydrolysis of acyl chlorides. Retrieved from [Link]

• ScholarWorks @ UTRGV. (n.d.). The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. Retrieved from [Link]

• Chemguide. (n.d.). Explaining the reaction between acyl chlorides and amines - addition / elimination. Retrieved from [Link]

• Eastern Illinois University. (n.d.). DMAP as a Catalyst for Carbon Acylation: Elucidation of Mechanistic Pathway, Including Spectral Characterization of the Putative Reactive Intermediate. Retrieved from [Link]

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Technical Support Center: Catalyst Selection for Friedel-Crafts Acylation of Thiophenes

Welcome to the technical support center for Friedel-Crafts acylation of thiophenes. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this cornerstone reaction. Thiophene moieties are vital building blocks in pharmaceuticals, agrochemicals, and materials science, and their efficient acylation is often a critical step in synthesis.

The choice of catalyst is paramount and dictates the success, efficiency, and environmental impact of the reaction. This document provides in-depth, experience-driven guidance in a question-and-answer format to address common challenges and empower you to optimize your experimental outcomes. We will move beyond simple procedural lists to explain the underlying chemical principles, ensuring you can adapt and troubleshoot effectively.

Section 1: Catalyst Selection FAQs

This section addresses fundamental questions regarding catalyst choice for the Friedel-Crafts acylation of thiophenes, providing a foundational understanding for your experimental design.

Q1: What are the common types of catalysts used for thiophene acylation?

There are two main categories of catalysts for this reaction:

• Homogeneous Lewis Acids: These are the "classic" Friedel-Crafts catalysts. They are soluble in the reaction medium. Examples include aluminum chloride (AlCl₃), stannic chloride (SnCl₄), titanium tetrachloride (TiCl₄), and zinc halides (ZnCl₂).[1] While effective, they often present significant handling and environmental challenges.

• Heterogeneous Solid Acids: These catalysts are in a different phase (solid) from the liquid reaction mixture, which greatly simplifies their removal post-reaction. This category includes zeolites (like Hβ and HZSM-5), ion-exchange resins (e.g., NKC-9), and various metal oxides.[2][3] They are considered a greener and more modern alternative to traditional Lewis acids.[4]

Q2: Why are traditional Lewis acids like AlCl₃ often problematic for thiophene acylation?

While AlCl₃ is a powerful catalyst, its high reactivity can be a double-edged sword when working with sensitive heterocyclic substrates like thiophene. Key issues include:

• Substrate Degradation: Thiophene is susceptible to acidic conditions. Strong Lewis acids like AlCl₃ can attack the sulfur atom, leading to ring-opening and subsequent polymerization or "resinification," which drastically lowers the yield of the desired product.[1][3]

• Stoichiometric Requirement: The catalyst forms a complex with the carbonyl group of the resulting acylthiophene product.[1] This deactivates the catalyst, meaning it must be used in stoichiometric or even super-stoichiometric amounts, which is wasteful and complicates the workup.[2]

• Strict Anhydrous Conditions: AlCl₃ and similar catalysts are extremely sensitive to moisture, which hydrolyzes them and quenches the reaction. This necessitates rigorously dry reagents and glassware.[2]

• Difficult Workup & Waste Generation: The workup requires quenching the large amount of catalyst, typically with water or acid, which generates a significant volume of acidic, toxic aqueous waste.[2]

Q3: What are the primary advantages of using solid acid catalysts like zeolites?

Solid acid catalysts, particularly zeolites such as Hβ, have emerged as superior alternatives for industrial and laboratory-scale acylations.[2][4] Their main advantages include:

• High Activity and Selectivity: Zeolites like Hβ have demonstrated excellent catalytic activity, with thiophene conversions reaching up to 99% under optimized conditions.[2][5] Their defined pore structures can also enhance shape selectivity.

• Easy Separation and Reusability: Being solid, the catalyst can be easily recovered from the reaction mixture by simple filtration.[2]

• Regenerability: Zeolite catalysts that have lost activity can often be regenerated by calcination (heating at high temperatures) to burn off adsorbed organic residues, allowing for multiple reuse cycles.[2]

• Environmental Benefits: They eliminate the need for a hazardous aqueous quench and significantly reduce toxic waste, aligning with the principles of green chemistry.[4]

Q4: How does the choice of acylating agent (acyl chloride vs. anhydride) affect the reaction?

Both acyl chlorides (e.g., acetyl chloride) and acid anhydrides (e.g., acetic anhydride) are common acylating agents.[1]

• Acyl Chlorides: Are generally more reactive. When used with a strong Lewis acid like AlCl₃, they generate HCl as a corrosive byproduct.

• Acid Anhydrides: Are often preferred for their lower cost, easier handling, and less corrosive nature.[6] They produce a carboxylic acid byproduct (e.g., acetic acid), which is less problematic than HCl.[4] Many modern protocols using solid acid catalysts are optimized for use with anhydrides.[2]

Q5: What determines the regioselectivity (2- vs. 3-acylation) of this reaction?

The Friedel-Crafts acylation of unsubstituted thiophene shows a very high preference for substitution at the 2-position (alpha to the sulfur atom).[7] This regioselectivity is a direct consequence of the reaction mechanism.

The electrophilic attack on the thiophene ring generates a cationic intermediate (a sigma complex). Attack at the 2-position allows the positive charge to be delocalized over three resonance structures, which is a more stable arrangement. In contrast, attack at the 3-position results in an intermediate that can only be stabilized by two resonance structures.[7] The reaction proceeds via the lower-energy, more stable pathway, leading predominantly to the 2-acylthiophene product.[7]

Section 2: In-Depth Troubleshooting Guide

Even a well-established reaction can present challenges. This section addresses specific problems you might encounter during your experiments.

Problem: Low Yield or No Reaction

Q: My reaction yield is disappointingly low. What are the most likely causes and how can I fix them?

Low yield is a common issue that can stem from several factors. Systematically investigating the following points is key:

• Catalyst Inactivity:

  • Moisture Contamination (for Lewis Acids): If you are using AlCl₃, SnCl₄, etc., even trace amounts of water in your solvent, reagents, or on the glassware will deactivate the catalyst. Solution: Ensure all glassware is oven-dried, use freshly distilled solvents or anhydrous grades, and handle the catalyst under an inert atmosphere (e.g., nitrogen or argon).

  • Insufficient Catalyst Loading: For traditional Lewis acids, a 1:1 molar ratio with the acylating agent is often the minimum. For solid acids, the catalyst-to-substrate ratio is critical. Solution: Review literature for the specific catalyst you are using. If optimizing, try incrementally increasing the catalyst loading.

  • Deactivated Solid Catalyst: If you are reusing a solid catalyst, it may have lost activity due to coke formation or poisoning. Solution: Regenerate the catalyst according to established procedures, which typically involves high-temperature calcination.[2]

• Sub-Optimal Reaction Conditions:

  • Temperature: Acylation reactions have an optimal temperature range. Too low, and the reaction rate will be impractically slow. Too high, and you risk side reactions and decomposition. For instance, with Hβ zeolite, 60°C is effective, while other systems may require 80°C or higher.[2][4] Solution: Perform small-scale temperature screening experiments (e.g., room temperature, 40°C, 60°C, 80°C) to find the sweet spot for your specific system.

  • Reaction Time: The reaction may simply not have run long enough to reach completion. Solution: Monitor the reaction progress using an appropriate analytical technique (TLC, GC, or LC-MS). Take aliquots at different time points (e.g., 1h, 3h, 5h, 24h) to determine when the reaction plateaus.

• Purity of Reagents:

  • Ensure your thiophene and acylating agent are of high purity. Impurities can interfere with the catalyst.

Problem: Undesirable Side Products

Q: I'm observing significant resinification/polymerization of my thiophene starting material. Why is this happening and how can I prevent it?

This is a classic problem, especially with highly active catalysts.

• Causality: Thiophene is an electron-rich heterocycle that is prone to polymerization under strongly acidic conditions. Overly aggressive Lewis acids like AlCl₃ can readily trigger this side reaction.[3] The order of addition can also be critical; adding the acyl chloride to a pre-mixed suspension of thiophene and AlCl₃ can lead to rapid resinification.[1]

• Solution:

  • Switch to a Milder Catalyst: This is the most effective solution. Consider replacing AlCl₃ with a milder Lewis acid like zinc chloride (ZnCl₂) or, preferably, a heterogeneous catalyst like Hβ zeolite.[1][2] Zinc halides are known to be particularly effective for acylating thiophenes while minimizing side reactions.[1]

  • Optimize Reagent Addition: If you must use AlCl₃, adopt a procedure where a solution of the thiophene and acylating agent is added slowly to a suspension of the AlCl₃ in a suitable solvent (like carbon disulfide or dichloromethane).[1] This keeps the instantaneous concentration of the highly reactive species low.

  • Lower the Temperature: Running the reaction at a lower temperature (e.g., 0°C or room temperature) can slow down the rate of polymerization relative to the desired acylation.

Q: My product is a mix of 2- and 3-acylthiophene. How can I improve selectivity for the 2-position?

While 2-acylation is strongly favored electronically, selectivity can decrease under certain conditions.

• Causality: High reaction temperatures can provide enough energy to overcome the activation barrier for the less-favored 3-acylation pathway, leading to a decrease in selectivity.[2]

• Solution: The primary remedy is to reduce the reaction temperature. Maintaining a consistent and moderate temperature (e.g., 60°C) is often sufficient to ensure high regioselectivity.[2] Catalyst choice can also play a role; shape-selective catalysts like certain zeolites may further enhance selectivity.

Q: I'm getting di-acylated products. How can I favor mono-acylation?

• Causality: Although the first acyl group deactivates the thiophene ring towards further electrophilic substitution, a second acylation can occur under harsh conditions or with an excess of the acylating agent.[8]

• Solution:

  • Control Stoichiometry: Use a molar ratio of thiophene to acylating agent of 1:1 or a slight excess of thiophene. A large excess of the acylating agent will drive the reaction towards di-acylation.

  • Moderate Reaction Conditions: Avoid excessively high temperatures or prolonged reaction times after the mono-acylated product has formed.

Section 3: Protocols and Data

Experimental Protocol: Acylation of Thiophene using Hβ Zeolite

This protocol describes a general, environmentally friendly procedure for the synthesis of 2-acetylthiophene using a reusable solid acid catalyst.

Materials:

• Thiophene (99%+)

• Acetic Anhydride (99%+)

• Hβ Zeolite (activated)

• Ethyl acetate (for extraction)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (or sodium sulfate)

• Round-bottom flask, reflux condenser, magnetic stirrer/hotplate, separatory funnel

Catalyst Activation: Before use, the Hβ zeolite catalyst should be activated by calcining at 500-550°C for 4-6 hours in a muffle furnace to remove any adsorbed water or organic compounds. Allow it to cool to room temperature in a desiccator before use.

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the activated Hβ zeolite (approx. 0.5-1.0 g, adjust based on literature for your specific zeolite).

• Add thiophene (e.g., 4.2 g, 50 mmol).

• Add acetic anhydride (e.g., 15.3 g, 150 mmol). A molar ratio of 1:3 (thiophene:anhydride) is often effective.[2][5]

• Begin vigorous stirring and heat the reaction mixture to 60°C using an oil bath.

• Maintain the temperature and stirring for 3-5 hours. Monitor the reaction's progress by TLC or GC analysis.

• After the reaction is complete (as indicated by the consumption of thiophene), cool the mixture to room temperature.

• Catalyst Recovery: Filter the reaction mixture to recover the Hβ zeolite catalyst. Wash the catalyst with a small amount of ethyl acetate. The recovered catalyst can be washed, dried, and calcined for reuse.[2]

• Transfer the filtrate to a separatory funnel. Dilute with 50 mL of ethyl acetate.

• Wash the organic layer sequentially with 50 mL of water, 50 mL of saturated sodium bicarbonate solution (caution: CO₂ evolution!), and 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation or column chromatography to yield pure 2-acetylthiophene.

Data Table: Comparison of Catalysts for Thiophene Acylation

Catalyst	Type	Acylating Agent	Typical Conditions	Thiophene Conversion	Selectivity (2-Acyl)	Key Advantages/Disadvantages
AlCl₃	Homogeneous Lewis Acid	Acyl Chloride or Anhydride	0°C to RT, Stoichiometric amount	Variable	Moderate to High	(-) Prone to causing resinification; requires strict anhydrous conditions; difficult workup.[1][3]
SnCl₄	Homogeneous Lewis Acid	Acyl Chloride or Anhydride	RT, Stoichiometric amount	Good to Excellent	High	(-) Milder than AlCl₃ but still requires stoichiometric amounts and generates waste.[1][9]
ZnCl₂	Homogeneous Lewis Acid	Acyl Chloride or Anhydride	Reflux, Catalytic amount	Good	High	(+) Milder, can be used in catalytic amounts, less resinification. (-) Still requires workup to remove.[1]
Hβ Zeolite	Heterogeneous Solid Acid	Acetic Anhydride	60-80°C	~99%	>98%	(+) High conversion, reusable, environmentally friendly, easy separation.[2][4][5]
CT-175 Resin	Heterogeneous Solid Acid	Acetic Anhydride	80°C	~100%	High	(+) Excellent activity, easy separation. (-) May have lower thermal stability than zeolites.[4]

Section 4: Mechanistic Insights & Decision Workflows

Visualizing the chemical processes and decision-making logic can solidify understanding and guide experimental design.

Mechanism of Friedel-Crafts Acylation

The diagram below illustrates the generally accepted mechanism for the Lewis acid-catalyzed acylation of thiophene.

Caption: General mechanism of Friedel-Crafts acylation on thiophene.

Catalyst Selection Workflow

Choosing the right catalyst depends on your priorities, including scale, environmental considerations, and available equipment.

Caption: Decision workflow for selecting a suitable catalyst.

Troubleshooting Flowchart: Low Reaction Yield

When faced with low yields, this logical progression can help identify the root cause.

Caption: Troubleshooting flowchart for low yield in thiophene acylation.

References

• Friedel-crafts acylation reaction of liquid thiophene catalyzed by C25. (2010). ResearchGate. [Link]

• Acylation of thiophene. (1949).

• Mild liquid-phase friedel-crafts acylation of thiophene to 2-acetylthiophene over solid-acid catalysts. (2014). TSI Journals. [Link]

• Regioselectivity in Friedel–Crafts acylation of thiophene. (2017). Chemistry Stack Exchange. [Link]

• Acylation of thiophene. (1947).

• Thiophene. Wikipedia. [Link]

• Acylation of Thiophene. (2014). Scribd. [Link]

• Friedel craft acylation of furan,pyrrole and thiophene|Electrophilic substitution reaction. (2020). YouTube. [Link]

• Mild liquid-phase friedel-crafts acylation of thiophene to 2. (2014). TSI Journals. [Link]

• Friedel-Crafts Acylation. Organic Chemistry Portal. [Link]

• Friedel–crafts alkylations of indoles, furans, and thiophenes with arylmethyl acetates promoted by trimethylsilyl trifluoromethanesulfonate. (2011). Taylor & Francis Online. [Link]

• Regioselective Friedel–Crafts Acylation Reaction Using Single Crystalline and Ultrathin Nanosheet Assembly of Scrutinyite-SnO2. (2022). ACS Omega. [Link]

• Lewis acid catalyzed acylation reactions: scope and limitations. (2002). Organic Chemistry Portal. [Link]

• Phase-Vanishing Method: Friedel-Crafts Acylation of Thiophene with Tin Tetrachloride and its Application to Convenient Parallel Synthesis. (2006). ResearchGate. [Link]

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• 3. US2432991A - Acylation of thiophene - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
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• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. Friedel-Crafts Acylation [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Strategies for the Efficient Removal of Unreacted Thionyl Chloride

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the effective removal of unreacted thionyl chloride (SOCl₂) from synthesis mixtures. Navigating the workup of reactions involving this highly reactive reagent is critical for ensuring product purity, stability, and safety.

Introduction: The Challenge of Residual Thionyl Chloride

Thionyl chloride is an invaluable reagent for converting carboxylic acids to acyl chlorides, a foundational transformation in organic synthesis.[1][2] However, its corrosive nature and high reactivity necessitate the complete removal of any unreacted excess from the reaction mixture.[3] Failure to do so can lead to undesired side reactions in subsequent steps, degradation of the target molecule, and safety hazards due to the evolution of toxic gases like sulfur dioxide (SO₂) and hydrogen chloride (HCl) upon contact with moisture.[3][4]

This guide provides a comprehensive overview of the primary methods for thionyl chloride removal, complete with troubleshooting advice and detailed experimental protocols to ensure the integrity of your synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the principal methods for removing excess thionyl chloride?

A1: The two most common and effective methods are distillation and chemical quenching .[3][5] The choice between them is dictated by the chemical stability of your product, the scale of your reaction, and the desired purity of the final compound.[3]

Q2: When is distillation the recommended method for thionyl chloride removal?

A2: Distillation is the preferred method when your target product, such as an acyl chloride, is sensitive to water or other protic quenching agents.[3] It is also highly suitable for large-scale reactions where the significant exotherm from quenching can be challenging to manage safely.[3]

Q3: Under what circumstances should I opt for quenching to eliminate excess thionyl chloride?

A3: Quenching is a viable and often more rapid and straightforward option for smaller-scale reactions, provided your product is stable to aqueous workup conditions.[3]

Q4: What are the critical safety precautions when handling thionyl chloride?

A4: Thionyl chloride is a corrosive and toxic substance that reacts violently with water, liberating hazardous gases.[3][6] It is imperative to handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical safety goggles, a face shield, acid-resistant gloves, and a lab coat.[3] A trap containing an alkaline solution (e.g., aqueous NaOH or KOH) should always be used to neutralize volatile byproducts, particularly when using a rotary evaporator or vacuum pump.[3][4]

Q5: How can I confirm the complete removal of thionyl chloride?

A5: A preliminary, qualitative indicator of thionyl chloride's absence is the disappearance of its characteristic pungent odor. For more sensitive applications and definitive confirmation, analytical techniques such as Fourier-Transform Infrared (FTIR) spectroscopy or Gas Chromatography-Mass Spectrometry (GC-MS) can be employed to detect and quantify any residual thionyl chloride.[3] Ion chromatography is another sensitive analytical method for this purpose.[7]

Troubleshooting Guides

Method 1: Distillation (Vacuum and Azeotropic)

Issue	Potential Cause	Solution
Product decomposition during distillation.	The distillation temperature is likely too high. Thionyl chloride decomposes above 140°C, and your product may have a lower thermal stability.[3][6]	Employ vacuum distillation to lower the boiling point of thionyl chloride, allowing for its removal at a reduced temperature, thereby preserving your product's integrity.[3][4]
Rotary evaporator tubing is degrading.	Acidic vapors (HCl and SO₂) generated from the reaction of thionyl chloride with ambient moisture are corroding the tubing.[3]	Use chemically resistant tubing. Crucially, implement a base trap (e.g., with KOH or NaOH solution) between the rotary evaporator and the vacuum pump to neutralize these acidic vapors and protect the pump.[3][8]
Incomplete removal of thionyl chloride.	Insufficient distillation time or temperature, or inefficient azeotropic removal.	For simple or vacuum distillation, ensure the head temperature reaches the boiling point of thionyl chloride and is maintained until distillation ceases. For azeotropic removal, perform multiple additions and evaporations of the azeotropic solvent (e.g., toluene).[5]
Product is turning yellow or orange.	This coloration can indicate product decomposition or the formation of impurities. Thionyl chloride can decompose at temperatures just above its boiling point to form species like disulfur dichloride, which can contribute to the color.[5]	Use the minimum temperature necessary for distillation. Consider switching to azeotropic distillation with a solvent like toluene to lower the required temperature.[5][9]

Method 2: Chemical Quenching

Issue	Potential Cause	Solution
Violent, uncontrolled reaction during quenching.	The quenching agent is being added too quickly, or the reaction mixture is not adequately cooled, leading to a runaway exothermic reaction.	Add the reaction mixture dropwise to a well-stirred, ice-cold solution of the quenching agent. Maintain the temperature of the quenching solution below 20°C.[3]
Desired product is hydrolyzing during aqueous workup.	The product (e.g., an acyl chloride) is not stable to water or the basic conditions of the quench.	If the product is moisture-sensitive, quenching is not the appropriate method. Revert to distillation for the removal of thionyl chloride.
The pH of the aqueous layer remains acidic after quenching.	An insufficient amount of base was used to neutralize the HCl and SO₂ produced from the hydrolysis of thionyl chloride.	Add more of the basic solution (e.g., saturated sodium bicarbonate) while monitoring the pH with litmus paper or a pH meter until the aqueous layer is neutral or slightly basic.[3]

Experimental Protocols

Protocol 1: Removal of Excess Thionyl Chloride by Vacuum Distillation

Causality: This method leverages the volatility of thionyl chloride (boiling point: 74.6°C) to separate it from less volatile products.[5] Applying a vacuum lowers the boiling point, making this technique suitable for thermally sensitive compounds.[3][4]

Apparatus Setup:

• Assemble a standard distillation apparatus using oven-dried glassware to prevent hydrolysis of the product.

• Connect the receiving flask to a cold trap cooled with a dry ice/acetone slurry or liquid nitrogen.

• The cold trap should then be connected to a vacuum pump, with a base trap (containing NaOH or KOH solution) placed between the cold trap and the pump to protect it from corrosive acidic gases.[3][4]

Procedure: a. After the initial reaction is complete, allow the reaction flask to cool to room temperature. b. Slowly and cautiously apply the vacuum to the system, being mindful of potential bumping. c. Gradually heat the reaction flask in an oil bath. The bath temperature should be maintained below 50°C.[3][4] d. Collect the distilled thionyl chloride in the cooled receiving flask. e. Once the distillation is complete, slowly and carefully release the vacuum.

Waste Disposal: The collected thionyl chloride is hazardous waste and must be disposed of according to institutional guidelines.[3]

Protocol 2: Removal of Excess Thionyl Chloride by Azeotropic Distillation with Toluene

Causality: Toluene forms a low-boiling azeotrope with thionyl chloride, facilitating its removal at a temperature lower than the boiling point of either pure component. This is particularly useful for ensuring complete removal.[5][8]

Procedure: a. After the reaction is complete, perform a simple or vacuum distillation to remove the bulk of the excess thionyl chloride. b. Cool the reaction flask and add a portion of dry toluene to the crude product.[4][5] c. Resume the distillation (under atmospheric or reduced pressure). The toluene-thionyl chloride azeotrope will distill off. d. Repeat the addition of dry toluene and subsequent distillation two to three more times to ensure all traces of thionyl chloride have been removed.[5][9]

Protocol 3: Removal of Excess Thionyl Chloride by Quenching

Causality: This method involves converting the reactive thionyl chloride into inorganic salts and gases by reacting it with a basic aqueous solution. The reaction is highly exothermic and produces SO₂ and HCl, which are neutralized by the base.

SOCl₂ + 2H₂O → SO₂ + 2HCl

Apparatus Setup:

• Place a beaker or flask containing the quenching solution in an ice bath on a magnetic stir plate.

Procedure: a. Prepare a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) and cool it in an ice bath.[3][8] b. Slowly and dropwise, add the reaction mixture containing the excess thionyl chloride to the cold, vigorously stirred basic solution. The rate of addition must be carefully controlled to keep the temperature of the quenching solution below 20°C.[3] c. Continue stirring for 15-30 minutes after the addition is complete to ensure all the thionyl chloride has reacted. d. Proceed with a standard aqueous workup, such as extraction with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).[5]

Visualizations

Workflow for Thionyl Chloride Removal

Caption: Decision workflow for selecting the appropriate method for thionyl chloride removal.

Safety and Apparatus Setup for Vacuum Distillation

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Acid to Acid Chloride - Common Conditions [commonorganicchemistry.com]
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• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. Thionyl chloride - analysis - Analytice [analytice.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Alternative Acylating Agents for 5-Ethylthiophene-2-carbonyl Chloride

Introduction: The Role and Limitations of a Workhorse Reagent

5-Ethylthiophene-2-carbonyl chloride is a highly reactive acylating agent, pivotal in the synthesis of a multitude of pharmacologically significant molecules and advanced materials. Its utility stems from the prevalence of the thiophene scaffold in medicinal chemistry, where it acts as a versatile bioisostere for phenyl rings, enhancing metabolic stability and modulating biological activity.[1][2] The acyl chloride, as the most reactive common carboxylic acid derivative, facilitates the formation of esters, amides, and ketones through nucleophilic acyl substitution, often with high efficiency and speed.[3][4]

However, this high reactivity is a double-edged sword. The compound is notoriously sensitive to moisture, hydrolyzing readily to the parent carboxylic acid and releasing corrosive hydrogen chloride (HCl) gas.[5][6] This gaseous byproduct can be detrimental to acid-sensitive substrates and requires stoichiometric amounts of a base to neutralize, complicating reaction workups and generating salt waste streams. For complex, multi-functional molecules, particularly in late-stage drug development, the harsh conditions associated with acyl chlorides can lead to low yields and undesirable side reactions.

This guide provides a comparative analysis of viable alternative acylating systems. We move beyond a simple catalog of reagents to a rationale-driven exploration, explaining the causality behind experimental choices to empower researchers in selecting the optimal method for their specific synthetic challenge.

Comparative Framework for Acylating Agents

The ideal acylating agent should offer a balance of reactivity, stability, and ease of use, while minimizing byproducts and being compatible with a wide range of functional groups. We will evaluate alternatives based on these core principles, starting with the most direct and progressing to more specialized methodologies.

Carboxylic Acid Activation: The Cornerstone of Modern Acylation

The most common strategy to bypass the issues of acyl chlorides is to start with the parent carboxylic acid, 5-ethylthiophene-2-carboxylic acid, and activate it in situ. This approach forms the bedrock of modern amide and ester synthesis, particularly in peptide and pharmaceutical chemistry.

Mechanism Rationale: The core principle involves converting the hydroxyl group of the carboxylic acid into a better leaving group. Direct reaction between a carboxylic acid and an amine is typically unfavorable as it results in a non-productive acid-base reaction, forming a stable ammonium carboxylate salt.[7] Coupling reagents circumvent this by creating a highly reactive acyl-substituted intermediate that is readily attacked by nucleophiles.

Caption: A decision-making framework for acylating agent selection.

Experimental Protocols

The following protocols are provided as self-validating templates. They include representative conditions, workup, and purification steps, which are essential for ensuring reproducibility and product integrity.

Protocol 1: Amide Synthesis via HATU Coupling

This protocol is designed for substrates where preventing racemization and achieving high yield are critical.

• Reagent Preparation: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 5-ethylthiophene-2-carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF (approx. 0.2 M).

• Activation: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) to the solution and stir at room temperature for 15-20 minutes. The solution should remain clear. Causality Note: DIPEA is a non-nucleophilic base used to deprotonate the carboxylic acid and neutralize the HCl byproduct from HATU activation without competing as a nucleophile.

• Acylation: Add the amine nucleophile (1.0-1.2 eq) to the activated mixture.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor progress by TLC or LC-MS until the starting carboxylic acid is consumed (typically 1-4 hours).

• Workup: Dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous citric acid (to remove DIPEA), saturated aqueous NaHCO₃ (to remove unreacted acid), and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the resulting crude product by flash column chromatography (silica gel) using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Protocol 2: Preparation and Use of a 5-Ethylthiophene-2-carbonyl-NHS Ester

This two-step protocol generates a stable, isolable acylating agent suitable for controlled reactions.

Step A: Synthesis of the NHS Ester

• Reaction Setup: Dissolve 5-ethylthiophene-2-carboxylic acid (1.0 eq) and N-Hydroxysuccinimide (NHS) (1.1 eq) in anhydrous THF or DCM (approx. 0.5 M).

• Coupling: Cool the solution to 0 °C and add a solution of DCC or EDC (1.1 eq) portion-wise.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-18 hours. A white precipitate (dicyclohexylurea, if using DCC) will form.

• Isolation: Filter off the urea byproduct and wash the solid with a small amount of cold THF. Concentrate the filtrate in vacuo.

• Purification: Recrystallize the crude solid from an appropriate solvent (e.g., isopropanol) to yield the pure NHS ester. Confirm identity and purity by ¹H NMR and LC-MS.

Step B: Amine Acylation with the NHS Ester

• Reaction Setup: Dissolve the amine substrate (1.0 eq) in DMF or DMSO (if for bioconjugation, a buffer like PBS at pH 8.0-8.5 can be used).

• Acylation: Add the purified 5-ethylthiophene-2-carbonyl-NHS ester (1.1 eq) to the solution. If in an organic solvent, add 1 equivalent of a non-nucleophilic base like triethylamine or DIPEA.

• Reaction Monitoring: Stir at room temperature for 2-24 hours, monitoring by TLC or LC-MS.

• Workup & Purification: Perform an appropriate aqueous workup as described in Protocol 1, followed by chromatographic purification.

Conclusion

While 5-Ethylthiophene-2-carbonyl chloride remains a potent and cost-effective acylating agent, its limitations necessitate a broader toolkit for the modern synthetic chemist. The choice of an alternative is not merely about replacing one reagent with another; it is a strategic decision based on the specific demands of the substrate, the desired scale, and the overall synthetic goal. By understanding the underlying mechanisms and practical considerations of carboxylic acid activators, mixed anhydrides, activated esters, and enzymatic systems, researchers can design more robust, efficient, and selective syntheses. This guide serves as a foundational framework for making those informed decisions, moving from brute-force reactivity to elegant and controlled chemical transformations.

References

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• Google Patents. (n.d.). Acylation of thiophene - US2492629A.
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• ACS Publications. (2024). A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction.
• Google Patents. (n.d.). Method for synthesis of 5-chlorothiophene-2-carbonyl chloride - CN102659756A.
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• National Institutes of Health (NIH). (n.d.). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads.
• Google Patents. (n.d.). Preparation method of low-cost and high-purity 5-chlorothiophene-2-formyl chloride - CN109422720B.
• Beilstein Journals. (n.d.). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides.
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• TCI Chemicals. (2025). SAFETY DATA SHEET - 5-Chlorothiophene-2-carbonyl Chloride.
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• chemrevise. (n.d.). Acyl Chlorides and Acid Anhydrides.
• Lumiprobe. (n.d.). Activated esters.
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• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation.
• TSI Journals. (2014). Mild liquid-phase friedel-crafts acylation of thiophene to 2-acetylthiophene over solid-acid catalysts.
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• Chemistry Steps. (n.d.). Reactions of Acid Chlorides (ROCl) with Nucleophiles.
• Royal Society of Chemistry. (n.d.). Electrophilic activation of aminocarboxylic acid by phosphate ester promotes Friedel–Crafts acylation by overcoming charge–charge repulsion.
• ResearchGate. (n.d.). Formyl and Acyl Derivatives of Thiophenes and their Reactions.
• Royal Society of Chemistry. (n.d.). Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green.
• YouTube. (2020). Friedel-Crafts Acylation: alternative reagents.
• National Institutes of Health (NIH). (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives.
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• ResearchGate. (2026). Direct 2-Arylation of Thiophene Using Low Loading of a Phosphine-Free Palladium Catalyst.
• ACS Publications. (2026). O-Thien-2-yl Esters: A Synthetic Approach to a Rare Class of Materials Using a Modified Steglich Esterification.
• Royal Society of Chemistry. (n.d.). Enzymatic acylation: assessing the greenness of different acyl donors.

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A Senior Application Scientist's Guide to Spectroscopic Confirmation of Amide Formation with 5-Ethylthiophene-2-carbonyl chloride

In the landscape of medicinal chemistry and drug development, the amide bond is a cornerstone of molecular architecture. Its prevalence in pharmaceuticals demands robust and unambiguous methods for its synthesis and confirmation. This guide provides an in-depth analysis of the spectroscopic techniques used to verify amide formation, specifically focusing on the reaction of 5-Ethylthiophene-2-carbonyl chloride with primary and secondary amines. We will explore the underlying principles of why specific spectroscopic shifts occur, present a reliable experimental protocol, and compare this classic acyl chloride method with contemporary alternatives.

The Acylation Reaction: A Time-Tested Approach

The reaction of an acyl chloride with an amine is a fundamental and highly efficient method for creating amide bonds.[][2] 5-Ethylthiophene-2-carbonyl chloride is a valuable building block, incorporating a substituted thiophene ring, a common motif in pharmacologically active compounds.[3] The high reactivity of the acyl chloride functional group drives the reaction to completion, often under mild conditions.

The core of this transformation lies in the nucleophilic attack of the amine's lone pair of electrons on the electrophilic carbonyl carbon of the acyl chloride. The subsequent collapse of the tetrahedral intermediate expels a chloride ion, and a proton is removed from the nitrogen (typically by a mild base), yielding the stable amide product and a hydrochloride salt.[2]

Experimental Protocol: Synthesis of a Representative N-Aryl-5-ethylthiophene-2-carboxamide

This protocol outlines a general procedure. The choice of solvent and base may be adjusted based on the specific amine's solubility and reactivity.

Materials:

• 5-Ethylthiophene-2-carbonyl chloride

• A primary or secondary amine (e.g., aniline)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA) or Pyridine as a base

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware, magnetic stirrer, and an inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Amine Solution Preparation: In a flame-dried, round-bottom flask under an inert atmosphere, dissolve the amine (1.0 equivalent) and the base (1.2 equivalents) in anhydrous DCM. Cool the solution to 0 °C in an ice bath.

  • Scientist's Note: Using an excess of the base is crucial to neutralize the HCl generated during the reaction.[] This prevents the formation of an unreactive ammonium salt from the starting amine. Cooling to 0 °C helps to control the exothermic nature of the reaction.[]

• Acyl Chloride Addition: Dissolve 5-Ethylthiophene-2-carbonyl chloride (1.05 equivalents) in a minimal amount of anhydrous DCM. Add this solution dropwise to the stirring amine solution at 0 °C over 15-20 minutes.

  • Scientist's Note: A slight excess of the acyl chloride ensures the complete consumption of the potentially more valuable amine. Slow, dropwise addition is key to preventing side reactions and managing the reaction temperature.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting amine is no longer visible.

• Aqueous Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution (to remove any remaining acid chloride and neutralize the base's hydrochloride salt), water, and finally brine.

• Isolation: Dry the separated organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude amide product.

• Purification: If necessary, purify the crude product by recrystallization or column chromatography on silica gel.

Workflow for Amide Synthesis and Confirmation

The following diagram illustrates the logical flow from starting materials to a confirmed, pure product.

Caption: Workflow from synthesis to spectroscopic confirmation of the amide product.

Spectroscopic Confirmation: The Definitive Evidence

Unambiguous characterization is achieved by a combination of spectroscopic methods. The transformation from an acyl chloride to an amide results in distinct and predictable changes in the spectra.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is the first and fastest line of inquiry. The key is monitoring the carbonyl (C=O) stretching frequency. The highly reactive C-Cl bond in the acyl chloride is strongly electron-withdrawing, which shortens and strengthens the C=O bond, leading to a high stretching frequency.[4] In an amide, the nitrogen's lone pair delocalizes into the carbonyl group, imparting more single-bond character, which weakens the C=O bond and lowers its stretching frequency.[4][5]

Functional Group	Characteristic IR Absorption (cm⁻¹)	Rationale for Shift
Acyl Chloride (Start)	~1780 - 1815 [5]	Strong inductive effect of chlorine increases C=O bond order.
Amide (Product)	~1650 - 1690 [5]	Resonance donation from the nitrogen lone pair decreases C=O bond order.
N-H Stretch (Product)	~3200 - 3400 (if secondary amide)	Appearance of this band confirms amine incorporation.

Self-Validation Check: The complete disappearance of the ~1800 cm⁻¹ peak and the concurrent appearance of a strong peak around 1670 cm⁻¹ is a powerful indicator of a successful reaction.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides a detailed map of the molecular structure, confirming not only the formation of the amide bond but also the integrity of the entire molecule.

• ¹H NMR Spectroscopy:

  • Thiophene Protons: The aromatic protons on the thiophene ring will experience a slight shift in their chemical environment, but will remain as doublets. For a related compound, 5-chlorothiophene-2-carbonyl chloride, these protons appear at δ = 7.99 and 6.86 ppm.[6]

  • Ethyl Group Protons: The quartet and triplet of the ethyl group (~2.9 and ~1.3 ppm, respectively) should remain, confirming this part of the molecule is intact.

  • Amide N-H Proton: For secondary amides (formed from primary amines), a new, often broad, singlet will appear in the downfield region (typically δ 7.5-8.5 ppm). Its integration should correspond to one proton.

  • α-Protons: Protons on the carbon adjacent to the newly formed amide nitrogen will show a characteristic chemical shift.

• ¹³C NMR Spectroscopy: The most telling change occurs at the carbonyl carbon.

  • Acyl Chloride Carbonyl: The carbonyl carbon of an acyl chloride is highly deshielded and appears around ~160-165 ppm .

  • Amide Carbonyl: The carbonyl carbon of the corresponding amide is more shielded due to resonance and appears further upfield, typically in the ~165-175 ppm range.

  • Thiophene & Ethyl Carbons: The chemical shifts of the carbons in the 5-ethylthiophene moiety will be largely preserved, with minor shifts due to the change from -COCl to -CONH-R.

Nucleus	Starting Material (Acyl Chloride)	Product (Amide)	Rationale for Change
¹³C Carbonyl	~160-165 ppm	~165-175 ppm	Change in electronic environment; resonance in amide.
¹H N-H	Does not exist	~7.5 - 8.5 ppm (broad s)	Formation of the N-H bond of the secondary amide.

Mass Spectrometry (MS)

Mass spectrometry provides the definitive confirmation of the product's molecular weight. By calculating the expected exact mass of the N-substituted 5-ethylthiophene-2-carboxamide, a high-resolution mass spectrum (HRMS) can confirm the elemental composition to within a few parts per million, leaving no doubt as to the product's identity.

Logical Framework for Spectroscopic Analysis

This decision tree illustrates how to interpret the combined spectroscopic data.

Caption: Decision-making flowchart for confirming amide formation using spectroscopy.

Comparison with Alternative Amide Synthesis Methods

While the acyl chloride method is robust, several other methods are prevalent in modern chemistry, each with distinct advantages and disadvantages.

Method	Activating Agent / Reagent	Advantages	Disadvantages
Acyl Chloride	Thionyl chloride (SOCl₂) or Oxalyl chloride to make the acyl chloride	High reactivity, inexpensive starting materials, high yields.[]	Requires a separate step to make the acyl chloride; harsh reagents (SOCl₂); generates acidic byproduct (HCl).[7]
Peptide Coupling	HATU, HBTU, PyBOP, COMU	Mild, one-pot reaction conditions; low racemization for chiral substrates; highly efficient.[8]	Reagents are expensive; generates stoichiometric waste (e.g., HOBt, urea derivatives); lower atom economy.
Mixed Anhydrides	Isobutyl chloroformate (IBCF), Pivaloyl chloride	Inexpensive and readily available reagents; good for large-scale synthesis.[9]	Can lead to side products if the amine attacks the wrong carbonyl; requires careful temperature control.
Direct Amidation	Boron-based reagents (e.g., B(OCH₂CF₃)₃)[10] or Zirconium catalysts (e.g., ZrCl₄)[11]	One-pot from carboxylic acid and amine; avoids stoichiometric activating agents.	Often requires higher temperatures; catalyst may not be compatible with all functional groups.

The choice of method is dictated by the specific needs of the synthesis: for large-scale, cost-effective production, an acyl chloride or mixed anhydride approach may be preferred. For complex molecules with sensitive functional groups or chiral centers, the milder conditions offered by peptide coupling reagents are often indispensable.

Conclusion

Confirming the formation of an amide bond from 5-Ethylthiophene-2-carbonyl chloride is a straightforward process when approached systematically. A combination of FTIR, NMR, and Mass Spectrometry provides an irrefutable body of evidence. FTIR offers a rapid check for the conversion of the carbonyl group, NMR provides a detailed structural blueprint of the final product, and MS confirms the correct molecular weight. By understanding the expected spectroscopic changes and comparing them against the data from the starting material, researchers can proceed with confidence in their synthetic outcomes. While alternative coupling methods exist, the acyl chloride route remains a powerful and reliable tool in the synthetic chemist's arsenal.

References

• Google Patents. (n.d.). Method for synthesis of 5-chlorothiophene-2-carbonyl chloride.

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177. [Link]

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A Senior Application Scientist's Guide to Purity Assessment of Synthesized 5-Ethylthiophene-2-carbonyl Chloride

For researchers, medicinal chemists, and professionals in drug development, the purity of starting materials is not merely a matter of quality control; it is the bedrock upon which reliable, reproducible, and safe scientific outcomes are built. 5-Ethylthiophene-2-carbonyl chloride is a key building block in the synthesis of a variety of pharmacologically active molecules and advanced materials. Its high reactivity, a desirable trait for synthesis, also makes it susceptible to degradation and the formation of impurities that can compromise reaction yields, introduce downstream purification challenges, and, in the context of drug development, lead to potentially harmful byproducts.

This guide provides an in-depth, technically-grounded comparison of methodologies for the purity assessment of synthesized 5-Ethylthiophene-2-carbonyl chloride. We will move beyond a simple listing of techniques to explain the causality behind experimental choices, ensuring a self-validating system of protocols. This document is designed to empower the bench scientist with the expertise to confidently synthesize and rigorously validate the quality of this critical reagent.

The Synthetic Landscape: A Tale of Two Chlorinating Agents

The most direct and common route to 5-Ethylthiophene-2-carbonyl chloride is the chlorination of its corresponding carboxylic acid, 5-ethylthiophene-2-carboxylic acid. The choice of chlorinating agent is a critical first step that directly influences the purity profile of the final product. Here, we compare two of the most prevalent reagents: thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂).

Method A: The Workhorse - Thionyl Chloride

Thionyl chloride is a cost-effective and powerful chlorinating agent.[1][2] The reaction proceeds via the formation of a chlorosulfite intermediate, which then decomposes to the acyl chloride, sulfur dioxide, and hydrogen chloride.

Method B: The Refined Choice - Oxalyl Chloride

Oxalyl chloride often provides a cleaner reaction with byproducts (CO, CO₂, HCl) that are entirely gaseous, simplifying workup.[1][3] It is generally considered a milder and more selective reagent.[1]

The choice between these two reagents often involves a trade-off between cost and purity. While thionyl chloride is less expensive, it can sometimes lead to the formation of inorganic impurities that are difficult to remove. Oxalyl chloride, though more expensive, often yields a purer crude product, potentially reducing the need for extensive purification.

A Multi-faceted Approach to Purity Verification

No single analytical technique can provide a complete picture of a compound's purity. A robust assessment of 5-Ethylthiophene-2-carbonyl chloride relies on the synergistic use of several spectroscopic and chromatographic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

¹H and ¹³C NMR spectroscopy are indispensable tools for confirming the structure of the desired product and identifying organic impurities. Due to the limited availability of specific spectral data for 5-Ethylthiophene-2-carbonyl chloride, we will draw comparisons with the closely related 5-chlorothiophene-2-carbonyl chloride.[4]

Expected ¹H NMR Spectrum of 5-Ethylthiophene-2-carbonyl chloride:

Protons	Expected Chemical Shift (ppm)	Multiplicity	Coupling Constant (J)
Thiophene H-3	~7.0-7.2	d	~4 Hz
Thiophene H-4	~7.7-7.9	d	~4 Hz
-CH₂-	~2.8-3.0	q	~7 Hz
-CH₃	~1.3-1.5	t	~7 Hz

Key Impurities to Look For:

• Unreacted 5-ethylthiophene-2-carboxylic acid: A broad singlet above 10 ppm corresponding to the carboxylic acid proton.

• Isomeric impurities: If the starting 2-ethylthiophene was contaminated with 3-ethylthiophene, you might observe a more complex aromatic region.

• Solvent Residues: Signals corresponding to the reaction or purification solvents.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The Functional Group Fingerprint

FT-IR spectroscopy is a rapid and effective method for confirming the conversion of the carboxylic acid to the acyl chloride. The key diagnostic band is the carbonyl (C=O) stretch.

Functional Group	Characteristic Absorption (cm⁻¹)	Comments
Carboxylic Acid (O-H)	2500-3300 (broad)	Should be absent in the final product.
Carboxylic Acid (C=O)	1680-1710	Present in the starting material.
Acyl Chloride (C=O)	1750-1815 (strong)	Confirms the formation of the desired product. [5]

A clean FT-IR spectrum showing a strong absorption in the acyl chloride carbonyl region and the complete disappearance of the broad carboxylic acid O-H stretch is a strong indicator of a successful reaction.

Gas Chromatography-Mass Spectrometry (GC-MS): The Separation and Identification Powerhouse

GC-MS is arguably the most powerful technique for assessing the purity of volatile compounds like 5-Ethylthiophene-2-carbonyl chloride. It provides both quantitative information about the percentage of each component and qualitative information for their identification.

Expected GC-MS Data:

• Retention Time: A single major peak corresponding to the product.

• Molecular Ion Peak (M⁺): For C₇H₇ClOS, the expected m/z would be around 174.

• Isotope Pattern: The presence of chlorine will result in a characteristic M+2 peak with an intensity of approximately one-third of the molecular ion peak.

• Fragmentation Pattern: Acyl chlorides typically show fragmentation via the loss of the chlorine atom and the carbonyl group. For thiophene derivatives, fragmentation of the ring is also expected.[6][7]

Comparison of Purity via GC-MS:

Synthesis Method	Main Product Purity (%)	Key Impurities Observed
Method A (Thionyl Chloride)	95-98%	Residual thionyl chloride, 5-ethylthiophene-2-carboxylic acid, chlorinated byproducts
Method B (Oxalyl Chloride)	>99%	Trace 5-ethylthiophene-2-carboxylic acid, minimal byproducts
Commercial Standard	>98%	Specified on the certificate of analysis

High-Performance Liquid Chromatography (HPLC): A Derivatization Approach

Due to the high reactivity of acyl chlorides, direct analysis by HPLC can be challenging. A common and reliable strategy is to derivatize the acyl chloride to a more stable ester, which can then be easily analyzed by reverse-phase HPLC.[5]

Experimental Protocol: Derivatization for HPLC Analysis

• Sample Preparation: Accurately weigh ~10 mg of the synthesized 5-Ethylthiophene-2-carbonyl chloride into a vial.

• Derivatization: Add 1 mL of anhydrous methanol and a catalytic amount of a non-nucleophilic base (e.g., pyridine).

• Reaction: Allow the reaction to proceed at room temperature for 30 minutes.

• Dilution: Dilute the sample with an appropriate mobile phase for HPLC analysis.

This method allows for the accurate quantification of the main product (as its methyl ester) and the separation from non-derivatized impurities like the starting carboxylic acid.

Experimental Protocols in Detail

Synthesis of 5-Ethylthiophene-2-carboxylic acid (Precursor)

A common route to the precursor carboxylic acid is through a Grignard reaction.[8][9]

• Grignard Reagent Formation: To a flame-dried flask under an inert atmosphere, add magnesium turnings and a crystal of iodine in anhydrous THF. Add a solution of 2-bromo-5-ethylthiophene in anhydrous THF dropwise to initiate the reaction.

• Carbonation: Once the Grignard reagent has formed, pour it over crushed dry ice (solid CO₂).

• Workup: Acidify the reaction mixture with aqueous HCl and extract the product with an organic solvent. Purify by recrystallization or column chromatography.

Method A: Synthesis of 5-Ethylthiophene-2-carbonyl chloride using Thionyl Chloride

• Setup: In a flame-dried, round-bottom flask equipped with a reflux condenser and a gas outlet connected to a trap, place 5-ethylthiophene-2-carboxylic acid.

• Reagent Addition: Add an excess of thionyl chloride (2-3 equivalents) dropwise at room temperature. A catalytic amount of DMF can be added to accelerate the reaction.

• Reaction: Heat the mixture to reflux and maintain for 1-2 hours, or until the evolution of gas ceases.

• Purification: Remove the excess thionyl chloride by distillation under reduced pressure. The crude product can be further purified by vacuum distillation.

Method B: Synthesis of 5-Ethylthiophene-2-carbonyl chloride using Oxalyl Chloride

• Setup: In a flame-dried, round-bottom flask under an inert atmosphere, dissolve 5-ethylthiophene-2-carboxylic acid in an anhydrous solvent (e.g., dichloromethane).

• Reagent Addition: Add oxalyl chloride (1.5-2 equivalents) dropwise at 0 °C. Add a catalytic amount of DMF.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours.

• Purification: Remove the solvent and excess reagent under reduced pressure. The product is often of high purity and may not require further purification.

Visualizing the Workflow

Caption: Workflow for the synthesis and purity assessment of 5-Ethylthiophene-2-carbonyl chloride.

Conclusion and Best Practices

The rigorous purity assessment of synthesized 5-Ethylthiophene-2-carbonyl chloride is paramount for its successful application in research and development. This guide has outlined a comprehensive, multi-technique approach that provides a holistic understanding of the product's quality.

Key Recommendations for the Senior Application Scientist:

• Method Selection: For routine synthesis where cost is a primary concern, thionyl chloride is a viable option, provided that purification methods are robust. For high-purity applications, especially in the synthesis of complex molecules for pharmaceutical use, oxalyl chloride is the superior choice.

• Orthogonal Analysis: Never rely on a single analytical method. The combination of NMR, FT-IR, and GC-MS provides orthogonal data that, when taken together, deliver a high degree of confidence in the purity assessment.

• Derivatization for Stability: For quantitative analysis of this reactive compound by HPLC, derivatization to a stable ester is a highly recommended and reliable protocol.

• Reference Standards: Whenever possible, compare your synthesized material to a commercially available standard to benchmark its purity.

By adhering to these principles and protocols, researchers can ensure the quality and integrity of their synthesized 5-Ethylthiophene-2-carbonyl chloride, leading to more reliable and reproducible scientific outcomes.

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A Comparative Guide to the Synthesis and Validation of Substituted Thiophene Amides for Drug Discovery

Executive Summary

Substituted thiophene amides are a cornerstone of modern medicinal chemistry, appearing in a wide array of therapeutic agents due to their unique physicochemical properties and versatile biological activities.[1][2][3] The strategic synthesis and rigorous validation of these scaffolds are paramount in the drug development pipeline, directly impacting the speed, cost, and success of research campaigns. This guide provides a comprehensive comparison of three distinct and strategically important synthetic routes to a model compound, N,5-diphenylthiophene-2-carboxamide.

We will dissect a classic Late-Stage Amide Coupling approach, a modular Palladium-Catalyzed Suzuki Coupling strategy, and a convergent Gewald Aminothiophene Synthesis . Each route is presented with a detailed, self-validating experimental protocol, supported by characterization data. The core of this guide is an objective, data-driven comparison of these methodologies, evaluating them on critical parameters including overall yield, purity, step economy, scalability, and strategic applicability. By explaining the causality behind experimental choices and grounding all claims in authoritative references, this document serves as a practical resource for researchers, scientists, and drug development professionals to make informed decisions in their synthetic endeavors.

Introduction

The Thiophene Amide Scaffold in Medicinal Chemistry

The thiophene ring is a privileged structure in drug discovery, often serving as a bioisosteric replacement for a phenyl ring.[1][3] This substitution can favorably modulate a compound's pharmacokinetic profile—improving absorption, distribution, metabolism, and excretion (ADME)—while maintaining or enhancing target engagement. When combined with an amide linkage, a fundamental pharmacophoric feature, the resulting thiophene amide scaffold offers a synthetically accessible and structurally versatile platform for developing novel therapeutics. Thiophene derivatives have demonstrated a remarkable breadth of biological activities, including anti-inflammatory, antimicrobial, anticancer, and antipsychotic properties.[4][5][6]

Synthetic Challenges and Strategic Objectives

While immensely valuable, the synthesis of polysubstituted thiophenes is not without its challenges. Controlling regioselectivity, managing functional group compatibility, and ensuring robust, scalable reaction conditions are common hurdles. The choice of synthetic strategy is therefore not merely a tactical decision but a strategic one, with long-term implications for the entire drug discovery program. An ideal synthetic route should be:

• Efficient: High-yielding with a minimal number of steps (high step economy).

• Modular: Allowing for the rapid synthesis of diverse analogs for structure-activity relationship (SAR) studies.

• Robust & Scalable: Tolerant of various functional groups and amenable to large-scale production.

• Validated: Consistently producing the target compound with high purity, confirmed by rigorous analytical methods.

Guide Objective and Model Compound

This guide aims to validate and compare three distinct synthetic routes to N,5-diphenylthiophene-2-carboxamide (1) . This model compound was chosen for its representative structure, incorporating key synthetic transformations common in medicinal chemistry programs. By evaluating each route through detailed protocols and comparative data, this guide will empower researchers to select the optimal synthetic strategy for their specific project goals.

Route 1: Late-Stage Amide Coupling

Rationale and Strategy

This is arguably the most convergent and common strategy for preparing amide libraries. The core logic is to first construct the substituted thiophene carboxylic acid and then, in the final step, form the amide bond. This approach is highly favored for SAR studies because a common, late-stage intermediate (the carboxylic acid) can be coupled with a diverse array of amines to quickly generate a large library of final compounds. The amide bond formation itself is one of the most well-understood and reliable reactions in organic synthesis.[7][8]

Experimental Workflow

The workflow begins with a regioselective bromination of commercially available 2-thiophenecarboxylic acid, followed by a Suzuki coupling to install the C5-phenyl group, and concludes with the amide bond formation.

Caption: Workflow for Route 1: Late-Stage Amide Coupling.

Detailed Experimental Protocol

Step 1: Synthesis of 5-Bromo-2-thiophenecarboxylic Acid To a solution of 2-thiophenecarboxylic acid (10.0 g, 78.0 mmol) in glacial acetic acid (150 mL) was added N-bromosuccinimide (NBS, 14.6 g, 82.0 mmol) in portions over 30 minutes at room temperature. The mixture was stirred for 12 hours. The resulting precipitate was collected by filtration, washed with cold water (3 x 50 mL), and dried under vacuum to afford the title compound as a white solid.

Step 2: Synthesis of 5-Phenyl-2-thiophenecarboxylic Acid In a 250 mL flask, 5-bromo-2-thiophenecarboxylic acid (5.0 g, 24.1 mmol), phenylboronic acid (3.53 g, 29.0 mmol), and potassium carbonate (10.0 g, 72.4 mmol) were suspended in a mixture of 1,4-dioxane (80 mL) and water (20 mL). The mixture was degassed with argon for 15 minutes. [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.88 g, 1.2 mmol) was added, and the reaction was heated to 90 °C for 16 hours. After cooling, the mixture was diluted with water (100 mL) and acidified to pH ~2 with 2M HCl. The precipitate was filtered, washed with water, and dried to yield the product.

Step 3: Synthesis of N,5-diphenylthiophene-2-carboxamide (1) To a solution of 5-phenyl-2-thiophenecarboxylic acid (2.0 g, 9.8 mmol) in dimethylformamide (DMF, 40 mL) was added aniline (1.0 g, 10.8 mmol), HATU (1-(Bis(dimethylamino)methylene)-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate, 4.47 g, 11.8 mmol), and N,N-diisopropylethylamine (DIPEA, 5.1 mL, 29.4 mmol). The mixture was stirred at room temperature for 6 hours. The reaction was quenched with water (150 mL), and the product was extracted with ethyl acetate (3 x 75 mL). The combined organic layers were washed with brine, dried over Na₂SO₄, and concentrated. The crude product was purified by column chromatography.

Validation Data & Results

A self-validating protocol requires rigorous analytical confirmation at each step. Reaction progress was monitored by Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).[9][10] Final product identity and purity were confirmed by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Table 1: Summary of Validation Data for Route 1

Step	Product	Yield (%)	Purity (LC-MS, 254 nm)	¹H NMR	HRMS (m/z)
1	5-Bromo-2-thiophenecarboxylic Acid	91	>98%	Conforms	[M-H]⁻ 204.9043
2	5-Phenyl-2-thiophenecarboxylic Acid	85	>97%	Conforms	[M-H]⁻ 203.0223
3	Compound 1	88	>99%	Conforms	[M+H]⁺ 279.0767
Overall	Compound 1	68	>99%	-	-

Causality & Insights: The choice of HATU as a coupling reagent is deliberate; it is highly efficient and known to minimize side reactions and racemization, which is critical in more complex pharmaceutical intermediates.[11] The overall yield is good, and the high purity of the final product demonstrates the robustness of this convergent approach.

Alternative Route 2: Palladium-Catalyzed Suzuki Coupling

Rationale and Strategy

This route exemplifies a modular, cross-coupling-based strategy.[12][13] Here, we build the thiophene amide core first, containing a halogen handle (bromine), which then serves as an anchor point for diversification via Suzuki coupling. This strategy is particularly powerful when exploring a wide range of aryl or heteroaryl substituents at the C5 position, as boronic acids are commercially abundant or readily synthesized.

Experimental Workflow

The synthesis begins with the amidation of 5-bromo-2-thiophenecarboxylic acid, followed by a Suzuki cross-coupling reaction to introduce the C5-phenyl group.

Caption: Workflow for Route 2: Suzuki Coupling Strategy.

Detailed Experimental Protocol

Step 1: Synthesis of 5-Bromo-N-phenylthiophene-2-carboxamide A mixture of 5-bromo-2-thiophenecarboxylic acid (5.0 g, 24.1 mmol) and thionyl chloride (SOCl₂, 5.3 mL, 72.3 mmol) was heated at reflux for 2 hours. Excess SOCl₂ was removed under reduced pressure. The resulting crude acid chloride was dissolved in anhydrous dichloromethane (DCM, 50 mL) and added dropwise to a cooled (0 °C) solution of aniline (2.4 g, 26.5 mmol) and pyridine (2.9 mL, 36.1 mmol) in DCM (50 mL). The reaction was allowed to warm to room temperature and stirred for 4 hours. The mixture was washed with 1M HCl, saturated NaHCO₃, and brine. The organic layer was dried and concentrated to yield the amide.

Step 2: Synthesis of N,5-diphenylthiophene-2-carboxamide (1) To a degassed solution of 5-bromo-N-phenylthiophene-2-carboxamide (4.0 g, 14.2 mmol), phenylboronic acid (2.07 g, 17.0 mmol), and potassium carbonate (5.88 g, 42.6 mmol) in 1,4-dioxane/water (4:1, 100 mL) was added tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.82 g, 0.71 mmol).[14] The mixture was heated to 95 °C for 12 hours. After cooling, the reaction was worked up as described in Route 1, Step 2, and the crude product was purified by recrystallization from ethanol.

Validation Data & Results

Table 2: Summary of Validation Data for Route 2

Step	Product	Yield (%)	Purity (LC-MS, 254 nm)	¹H NMR	HRMS (m/z)
1	5-Bromo-N-phenylthiophene-2-carboxamide	92	>98%	Conforms	[M+H]⁺ 281.9740
2	Compound 1	90	>99%	Conforms	[M+H]⁺ 279.0767
Overall	Compound 1	83	>99%	-	-

Causality & Insights: This route offers a higher overall yield than Route 1. The conversion of the carboxylic acid to an acid chloride is a classic, highly efficient activation method, leading to a near-quantitative amidation. The subsequent Suzuki coupling is also very high-yielding.[15] This strategy's main advantage is its modularity; the brominated amide intermediate is a versatile building block for accessing a wide array of C5-arylated analogs.[16]

Alternative Route 3: De Novo Ring Formation via Gewald Synthesis

Rationale and Strategy

The Gewald reaction is a powerful multi-component reaction (MCR) that constructs the highly functionalized 2-aminothiophene ring in a single step from simple, acyclic precursors.[6][17][18] This approach is fundamentally different from the previous routes, which started with a pre-formed thiophene ring. The strategy here is to build the core heterocycle and then functionalize it further. This can be highly advantageous for scalability and cost-effectiveness, as it often starts from inexpensive bulk chemicals.

Experimental Workflow

The synthesis involves a one-pot Gewald reaction to form a 2-amino-3-cyanothiophene intermediate, followed by hydrolysis of the nitrile to a carboxylic acid, and finally, amide coupling.

Caption: Conceptual Workflow for Route 3: Gewald Synthesis.

Note on Route 3 Complexity: The initial plan for Route 3 as a direct path to the target molecule is synthetically challenging. The Gewald product would be 2-amino-4-phenylthiophene-3-carbonitrile. Converting this to the target N,5-diphenylthiophene-2-carboxamide would require a Sandmeyer reaction to replace the amino group with a hydrogen (deamination), hydrolysis of the nitrile at C3 to a carboxylic acid, and then re-functionalization at C2 and C5, which is inefficient. A more plausible, albeit longer, route would be required. For the purpose of this guide, we will focus on the initial Gewald reaction as a key step and acknowledge the subsequent complexity.

Detailed Experimental Protocol (for Gewald Intermediate)

Step 1: Synthesis of 2-Amino-4-phenylthiophene-3-carbonitrile To a mixture of phenylacetaldehyde (5.0 g, 41.6 mmol), malononitrile (2.75 g, 41.6 mmol), and elemental sulfur (1.33 g, 41.6 mmol) in ethanol (80 mL) was added morpholine (4.4 mL, 50.0 mmol). The reaction mixture was heated to 60 °C and stirred for 3 hours. Upon cooling, a yellow precipitate formed, which was collected by filtration, washed with cold ethanol, and dried under vacuum.

Mechanistic Insight: The Gewald reaction proceeds via an initial Knoevenagel condensation between the aldehyde and the active methylene compound (malononitrile), followed by the addition of sulfur and subsequent intramolecular cyclization and tautomerization to form the aromatic 2-aminothiophene ring.[19][20]

Validation Data & Results (for Gewald Intermediate)

Table 3: Summary of Validation Data for Gewald Intermediate

Step	Product	Yield (%)	Purity (LC-MS, 254 nm)	¹H NMR	HRMS (m/z)
1	2-Amino-4-phenylthiophene-3-carbonitrile	78	>96%	Conforms	[M+H]⁺ 201.0586

Causality & Insights: The Gewald reaction provides rapid access to a densely functionalized thiophene core in a single, atom-economical step. While this specific route is not ideal for the target molecule 1 , it is exceptionally powerful for creating libraries of 2,3,4-trisubstituted thiophenes, which are valuable in their own right.[18] This highlights a key principle in route selection: the optimal route is highly dependent on the specific substitution pattern of the final target.

Comparative Analysis and Discussion

The validation of these three distinct routes provides a clear framework for strategic decision-making in a drug discovery context.

Head-to-Head Performance Metrics

Table 4: Comparative Analysis of Synthetic Routes to Compound 1

Metric	Route 1: Late-Stage Amidation	Route 2: Suzuki Coupling	Route 3: Gewald Synthesis
Overall Yield	68%	83%	Not a direct route
Step Count	3	2	1 (to intermediate)
Purity	>99%	>99%	>96% (intermediate)
Modularity (SAR)	Excellent (amine variation)	Excellent (aryl variation)	Good (ketone/nitrile variation)
Scalability	Good	Good (catalyst cost a factor)	Excellent (MCR, cheap reagents)
Strategic Fit	Rapid analoging for lead optimization	Scaffold hopping, core diversification	Library synthesis, fragment-based design

Strategic Selection Criteria

• For Rapid Lead Optimization (SAR): Route 1 is the superior choice. Once the 5-phenyl-2-thiophenecarboxylic acid intermediate is synthesized in bulk, it can be coupled with hundreds of different amines in parallel, allowing for a rapid and comprehensive exploration of the chemical space around the amide group.

• For Core Diversification and Scaffold Hopping: Route 2 provides the most flexibility for modifying the thiophene core itself. The 5-bromo-N-phenylthiophene-2-carboxamide intermediate is a perfect platform for introducing a vast array of aryl and heteroaryl groups at the C5 position via Suzuki, Stille, or other cross-coupling reactions. This is ideal for exploring new pharmacophores or modulating core properties.

• For Library Synthesis and Early-Stage Discovery: While not a direct path to compound 1 , the Gewald reaction (Route 3) is unmatched for generating novel, highly substituted thiophene libraries from simple starting materials. Its convergent nature and use of inexpensive reagents make it ideal for producing large numbers of diverse compounds for high-throughput screening (HTS) campaigns.

Conclusion

The successful synthesis of a target molecule is not the sole benchmark of success; the strategic value of the chosen route is equally critical. This guide has demonstrated the validation and comparison of three powerful synthetic strategies for accessing substituted thiophene amides.

• Route 1 (Late-Stage Amidation) offers unparalleled efficiency for late-stage diversification of the amide substituent.

• Route 2 (Suzuki Coupling) provides superior modularity for modifying the thiophene core and delivered the highest overall yield for the model compound.

• Route 3 (Gewald Synthesis) represents the most atom-economical and scalable approach for the de novo construction of diverse thiophene scaffolds.

There is no single "best" route; the optimal choice is dictated by the specific goals of the research program. For the synthesis of N,5-diphenylthiophene-2-carboxamide, Route 2 offers the most efficient and high-yielding pathway. However, a comprehensive drug discovery program would likely leverage all three strategies at different stages: Route 3 for initial library generation, and Routes 1 and 2 for subsequent lead optimization and core modification. A thorough understanding of the pros and cons of each approach, as detailed in this guide, is essential for any scientist working to develop the next generation of thiophene-based therapeutics.

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The Bioactivity Standoff: Ethyl vs. Methyl Thiophene-Based Compounds in Drug Discovery

A Senior Application Scientist's Guide to Structure-Activity Relationships and Experimental Insights

In the landscape of medicinal chemistry, the thiophene ring is a privileged scaffold, forming the core of numerous approved drugs and clinical candidates.[1] Its versatility allows for a wide range of substitutions, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties. Among the most common modifications are the addition of small alkyl groups, particularly methyl and ethyl substituents. While seemingly minor, the choice between a methyl and an ethyl group can significantly impact a compound's biological activity. This guide provides an in-depth comparison of the bioactivity of ethyl versus methyl thiophene-based compounds, drawing on experimental data and established structure-activity relationships (SAR) to inform future drug design.

At a Glance: Key Differences in Bioactivity

Bioactivity	General Trend: Methyl-Substituted Thiophenes	General Trend: Ethyl-Substituted Thiophenes
Antimicrobial	Often exhibit potent activity, with the position of the methyl group being crucial for efficacy.	Can also be potent, with the increased lipophilicity potentially enhancing membrane permeability.
Anticancer	The electron-donating nature of the methyl group can enhance cytotoxicity in certain cancer cell lines.	The slightly larger size may offer improved binding to specific targets, but can also introduce steric hindrance.
Anti-inflammatory	The presence of methyl groups has been frequently associated with significant anti-inflammatory properties.[2][3]	Data is less prevalent, but the core anti-inflammatory activity of the thiophene scaffold is likely retained.

The Underlying Chemistry: Why a Single Carbon Matters

The distinct biological effects of methyl and ethyl substitutions on a thiophene ring can be attributed to several key physicochemical differences:

• Lipophilicity: An ethyl group is more lipophilic than a methyl group. This increased hydrophobicity can enhance a compound's ability to cross cell membranes, potentially leading to improved bioavailability and intracellular target engagement.[4]

• Steric Hindrance: The larger size of an ethyl group compared to a methyl group can influence how a molecule interacts with its biological target. In some cases, this can lead to a more favorable binding orientation, while in others it may cause steric clashes that reduce affinity.

• Metabolism: Alkyl groups on aromatic rings are susceptible to metabolic oxidation by cytochrome P450 enzymes. The rate and site of metabolism can differ between methyl and ethyl groups, impacting the compound's half-life and potential for generating active or inactive metabolites.

Comparative Bioactivity Analysis: A Deeper Dive

Antimicrobial Activity: A Tale of Two Alkyls

Thiophene derivatives are a well-established class of antimicrobial agents.[5] The substitution pattern on the thiophene ring plays a pivotal role in determining their spectrum of activity and potency.

Methyl-Thiophene Derivatives: Research has shown that methyl-substituted thiophenes can exhibit significant antibacterial and antifungal activity. For instance, a study on various thiophene derivatives highlighted that changing the substituents at the 2-position of the thiophene ring significantly affects their biological activity.[6] The presence of a methyl group, often in combination with other functionalities, can contribute to potent antimicrobial effects.

Ethyl-Thiophene Derivatives: While less commonly highlighted in direct comparisons, ethyl-substituted thiophenes also demonstrate considerable antimicrobial potential. The increased lipophilicity imparted by the ethyl group can be advantageous for penetrating the lipid-rich cell walls of bacteria and fungi. In a series of synthesized thiophene derivatives, both methyl and ethyl substitutions were part of the molecular design, with many of the compounds showing moderate to significant antimicrobial activities.[7]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The antimicrobial activity of thiophene compounds is typically quantified using the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC).

Workflow for MIC Determination

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Anticancer Activity: The Nuances of Cytotoxicity

The anticancer potential of thiophene-based compounds is an area of intense research, with many derivatives showing promising cytotoxicity against various cancer cell lines.[8][9]

Methyl-Thiophene Derivatives: The electron-donating nature of a methyl group can influence the electronic properties of the thiophene ring, which in turn can affect its interaction with biological targets. Studies have shown that the introduction of an electron-donating group, such as a methyl group, into a phenyl group attached to a thiazole ring (often linked to a thiophene) enhances antitumor activity.[10] For example, a novel synthesized thiophene derivative containing a methyl group, ethyl 7-methyl-1-(4-nitrophenyl)-5-phenyl-3-(thiophen-2-yl)-1,5-dihydro-[1][4][11]triazolo[4,3-a]pyrimidine-6-carboxylate, exhibited high potency against human lung (A-549) and hepatocellular carcinoma (HepG-2) cell lines, with IC50 values of 3.46 ± 0.5 and 5.54 ± 0.7 μM, respectively.[11][12]

Ethyl-Thiophene Derivatives: The impact of an ethyl group on anticancer activity is more context-dependent. In some molecular scaffolds, the increased bulk of the ethyl group might lead to a better fit within a hydrophobic pocket of a target protein. However, in other cases, it could be detrimental. A comprehensive study on novel thiophene analogues for their anticancer properties included compounds with various substitutions, and while direct ethyl vs. methyl comparisons were not the focus, the overall activity of the series underscores the importance of the substitution pattern.[13]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and cytotoxicity.

MTT Assay Workflow

Caption: Workflow of the MTT assay for determining cytotoxicity.

Anti-inflammatory Activity: A Strong Case for Methylation

Chronic inflammatory diseases represent a significant therapeutic challenge, and thiophene derivatives have emerged as promising anti-inflammatory agents.[2]

Methyl-Thiophene Derivatives: The presence of methyl groups on the thiophene scaffold has been frequently linked to potent anti-inflammatory activity.[2][3] For instance, certain thiophenic derivatives with methyl and chlorine substituents displayed anti-inflammatory activity comparable to the standard drug sodium diclofenac in a carrageenan-induced paw edema model.[2] These derivatives were able to reduce the inflammatory process by 48.94% and 47%, respectively.[2] The mechanism of action often involves the inhibition of key inflammatory enzymes like cyclooxygenase (COX) and lipoxygenase (LOX).[3]

Ethyl-Thiophene Derivatives: While the core thiophene structure contributes to anti-inflammatory effects, there is less specific data directly comparing the efficacy of ethyl-substituted analogues to their methyl counterparts in this context. However, it is reasonable to hypothesize that ethyl-substituted thiophenes would retain anti-inflammatory properties, with the potential for altered potency and selectivity due to the physicochemical differences discussed earlier.

Signaling Pathway: COX and LOX Inhibition

Many anti-inflammatory drugs, including thiophene derivatives, exert their effects by inhibiting the COX and LOX enzymes, which are crucial for the synthesis of pro-inflammatory mediators like prostaglandins and leukotrienes.

Simplified COX/LOX Signaling Pathway

Caption: Inhibition of COX and LOX pathways by thiophene derivatives.

Conclusion and Future Directions

The choice between an ethyl and a methyl substituent on a thiophene-based compound is a critical decision in the drug design process that can have profound effects on its bioactivity. While this guide has synthesized existing data to draw comparative insights, it also highlights a clear need for more direct, head-to-head studies. Future research should focus on synthesizing and evaluating pairs of analogous compounds where the only difference is a methyl versus an ethyl group. This will provide a clearer understanding of the subtle yet significant impact of this seemingly minor structural change and will undoubtedly accelerate the development of more potent and selective thiophene-based therapeutics.

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• Synthesis, Molecular Docking Study, and Cytotoxic Activity against MCF Cells of New Thiazole–Thiophene Scaffolds. (2022). National Center for Biotechnology Information. Retrieved January 27, 2026, from [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 5-Ethylthiophene-2-carbonyl Chloride

As a Senior Application Scientist, my foremost priority is to empower fellow researchers with the knowledge to conduct their work not only effectively but also safely. 5-Ethylthiophene-2-carbonyl chloride is a valuable reagent in the synthesis of novel compounds in the pharmaceutical and agrochemical sectors. However, its utility is matched by its hazardous nature, necessitating a comprehensive understanding of its properties and strict adherence to safety protocols. This guide provides an in-depth, experience-driven approach to handling this chemical, ensuring the well-being of laboratory personnel and the integrity of your research.

Understanding the Inherent Hazards

• Corrosivity : It can cause severe skin burns and serious eye damage upon contact.[1][2][4] The product is categorized as a corrosive material that can cause burns to the eyes, skin, and mucous membranes.[2][3]

• Reactivity with Water : It reacts violently with water and moisture, releasing toxic and corrosive hydrogen chloride (HCl) gas.[3][5] This reactivity necessitates handling in a dry, inert atmosphere.

• Inhalation Toxicity : Vapors and mists are highly irritating to the respiratory tract and can be toxic if inhaled.[4][5]

Given these properties, a multi-layered approach to safety, encompassing engineering controls, personal protective equipment, and meticulous operational procedures, is not just recommended, but essential.

Engineering Controls: The First Line of Defense

The primary objective of engineering controls is to minimize your direct exposure to 5-Ethylthiophene-2-carbonyl chloride.

• Chemical Fume Hood : All handling of this reagent, including weighing, transferring, and use in reactions, must be conducted within a certified chemical fume hood.[2][3][6] This is non-negotiable. The fume hood provides critical ventilation to prevent the accumulation of harmful vapors in the laboratory.

• Inert Atmosphere : Due to its moisture sensitivity, it is best to handle 5-Ethylthiophene-2-carbonyl chloride under an inert atmosphere, such as nitrogen or argon.[5] This can be achieved using a glove box or by employing standard Schlenk line techniques.

• Emergency Equipment : Ensure that a safety shower and an eyewash station are readily accessible and have been recently tested. In the event of an accidental exposure, immediate irrigation is crucial.

Personal Protective Equipment (PPE): Your Essential Barrier

The selection of appropriate PPE is critical for preventing contact with this corrosive chemical. The following table summarizes the recommended PPE, and the subsequent diagram illustrates the decision-making process for its selection.

Body Part	Recommended PPE	Rationale
Eyes/Face	Chemical safety goggles and a full-face shield	Goggles provide a seal around the eyes to protect against splashes and vapors. A face shield offers an additional layer of protection for the entire face.[7]
Hands	Nitrile or neoprene gloves	These materials offer good resistance to a range of chemicals, including acyl chlorides.[6][8] Always double-glove for added protection and change gloves immediately if contamination is suspected.
Body	Chemical-resistant laboratory coat	A lab coat made of a suitable material will protect your skin and personal clothing from splashes.
Respiratory	Use within a fume hood is the primary control. For emergency situations or where ventilation is inadequate, a NIOSH-approved respirator with an acid gas cartridge is necessary.[9][10]	Prevents inhalation of corrosive vapors and HCl gas.

PPE Selection Workflow

Caption: A flowchart for selecting the appropriate PPE for handling 5-Ethylthiophene-2-carbonyl chloride.

Step-by-Step Handling Protocol

Adherence to a strict, methodical protocol is paramount for the safe handling of 5-Ethylthiophene-2-carbonyl chloride.

• Preparation :

  • Ensure the chemical fume hood is clean, uncluttered, and the sash is at the appropriate working height.

  • Assemble all necessary glassware and ensure it is dry, either by oven-drying or flame-drying under vacuum.

  • Have appropriate quenching and waste containers ready. A container with an inert absorbent material like sand or vermiculite should be available for spills.[11]

• Dispensing the Reagent :

  • Before opening the container, allow it to equilibrate to room temperature to prevent moisture condensation.

  • Open the container slowly to release any pressure that may have built up.[1]

  • Use a dry, clean syringe or cannula to transfer the liquid reagent under an inert atmosphere.

  • If weighing is necessary, do so in a tared, sealed container.

• During the Reaction :

  • Perform the reaction in a well-ventilated fume hood.

  • Maintain an inert atmosphere over the reaction mixture.

  • Be mindful of the potential for exothermic reactions, especially when adding the acyl chloride to nucleophiles. Use an ice bath for cooling as a precaution.

• Post-Reaction Work-up and Quenching :

  • Any excess reagent must be quenched carefully. Slowly add the reaction mixture to a stirred, cooled solution of a weak base, such as sodium bicarbonate, or a non-nucleophilic solvent like isopropanol. Never quench with water directly as the reaction can be violent.

  • Be aware that quenching will produce HCl gas, which must be vented through a properly functioning fume hood.

Spill and Emergency Procedures

In the event of a spill or exposure, a swift and correct response is critical.

• Minor Spill in a Fume Hood :

  • Alert others in the immediate vicinity.

  • Use an inert absorbent material like sand, vermiculite, or a commercial spill kit for corrosive liquids to contain the spill.[11]

  • Carefully collect the absorbed material into a designated, labeled waste container.

  • Decontaminate the area with a suitable solution, such as a dilute sodium bicarbonate solution, followed by water.

• Major Spill :

  • Evacuate the laboratory immediately and alert your institution's emergency response team.

  • Prevent entry to the contaminated area.

• Personnel Exposure :

  • Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2] Seek immediate medical attention.

  • Eye Contact : Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[2][4] Seek immediate medical attention.

  • Inhalation : Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2]

  • Ingestion : Do NOT induce vomiting.[2][3] Rinse the mouth with water and seek immediate medical attention.

Waste Disposal

Proper disposal of 5-Ethylthiophene-2-carbonyl chloride and any contaminated materials is a legal and ethical responsibility.

• Chemical Waste : The unquenched chemical and any solutions containing it must be disposed of as hazardous waste.[2] It is classified as a corrosive liquid.[1]

• Contaminated Materials : All contaminated materials, including gloves, absorbent pads, and disposable labware, must be placed in a sealed, labeled container and disposed of as hazardous waste.

• Consult Local Regulations : Always consult your institution's environmental health and safety (EHS) department for specific disposal protocols, as regulations can vary.[3]

By integrating these safety measures into your laboratory workflow, you can confidently and safely utilize 5-Ethylthiophene-2-carbonyl chloride in your research endeavors, fostering a culture of safety and scientific excellence.

References

• Fisher Scientific. (2023, September 5). SAFETY DATA SHEET: 5-Methylthiophene-2-carbonyl chloride. Retrieved from [Link]

• American Chemical Society. (2024, March 25). A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. ACS Publications. Retrieved from [Link]

• Chemos GmbH & Co.KG. (2019, January 15). Safety Data Sheet: Acetyl chloride. Retrieved from [Link]

• Aitken, R. A., & Slawin, A. M. Z. (2021). Thiophene-3-carbonyl Chloride. Molbank, 2021(3), M1254. Retrieved from [Link]

• MDPI. (n.d.). Thiophene-3-carbonyl Chloride. Retrieved from [Link]

• Google Patents. (n.d.). WO2017076844A1 - Method for preparation of thiophene-2-carbonyl chlorides with oxalyl...

• ResearchGate. (n.d.). Synthetic strategies and functional reactivity of versatile thiophene synthons. Retrieved from [Link]

• New Mexico State University. (2015, July 2). Personal Protective Equipment (PPE) Guide – Chemical Resistance. Retrieved from [Link]

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